SAR107375E impurity 13-d8

Core Science & Biosynthesis

An In-depth Technical Guide to SAR107375E Impurity 13-d8

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No publicly available data explicitly defines the chemical structure or quantitative details of "SAR107375E impurity 13". This guide is formulated based on a scientific hypothesis derived from the known synthesis and metabolism of the parent compound, SAR107375E. The information presented herein is intended for research and informational purposes and should be cross-referenced with internal analytical data.

Introduction to SAR107375E and Its Impurities

SAR107375E is an investigational anticoagulant agent that acts as a dual inhibitor of thrombin (Factor IIa) and Factor Xa, key enzymes in the blood coagulation cascade.[1] Its chemical name is 5-Chlorothiophene-2-carboxylic acid [(S)-2-[[2-methyl-3-(2-oxopyrrolidin-1-yl)benzenesulfonyl]amino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]amide.[1] As with any active pharmaceutical ingredient (API), the manufacturing process and storage of SAR107375E can lead to the formation of impurities. These impurities can be process-related, degradation products, or metabolites and must be carefully monitored and controlled to ensure the safety and efficacy of the drug product.

"SAR107375E impurity 13-d8" is the deuterium-labeled form of "SAR107375E impurity 13".[2][3] Deuterated compounds are frequently used in pharmaceutical analysis as internal standards for quantitative assays, particularly in mass spectrometry-based methods.[4] The "d8" designation indicates that eight hydrogen atoms in the impurity molecule have been replaced with deuterium.[5]

Hypothesized Structure and Formation of SAR107375E Impurity 13

Based on the synthetic route and potential degradation pathways of SAR107375E, a plausible structure for "impurity 13" is proposed to be the N-desmethyl derivative of SAR107375E. This hypothesis is based on the common metabolic pathway of N-demethylation of piperazine moieties and the potential for incomplete methylation during the synthesis of the N-methylpiperazine fragment.

Hypothesized Structure of SAR107375E Impurity 13: 5-Chlorothiophene-2-carboxylic acid [(S)-2-[[2-methyl-3-(2-oxopyrrolidin-1-yl)benzenesulfonyl]amino]-3-(piperazin-1-yl)-3-oxopropyl]amide.

Hypothesized Formation Pathway

The formation of the N-desmethyl impurity can occur through two primary routes:

• As a Process-Related Impurity: If the synthesis of the 4-methylpiperazine moiety is incomplete, the unmethylated piperazine precursor could be carried through the synthetic steps, resulting in the formation of the N-desmethyl impurity.

• As a Degradation Product/Metabolite: N-demethylation is a common metabolic transformation for compounds containing an N-methylpiperazine group. This process is often mediated by cytochrome P450 enzymes in vivo and can also occur under certain chemical stress conditions.

Below is a diagram illustrating the hypothesized formation of Impurity 13 from SAR107375E.

Caption: Hypothesized formation pathways for SAR107375E Impurity 13.

SAR107375E Impurity 13-d8: The Internal Standard

"SAR107375E impurity 13-d8" is the stable isotope-labeled counterpart of the hypothesized Impurity 13. The eight deuterium atoms are likely incorporated into the piperazine ring, a common practice for creating internal standards for piperazine-containing drugs. This deuteration makes the molecule heavier by eight mass units, allowing it to be distinguished from the non-deuterated impurity in a mass spectrometer, while maintaining nearly identical chromatographic behavior.

Hypothesized Structure of SAR107375E Impurity 13-d8: 5-Chlorothiophene-2-carboxylic acid [(S)-2-[[2-methyl-3-(2-oxopyrrolidin-1-yl)benzenesulfonyl]amino]-3-(piperazin-d8-1-yl)-3-oxopropyl]amide.

Quantitative Analysis: A Representative Experimental Protocol

The following is a representative experimental protocol for the quantification of "SAR107375E impurity 13" in a SAR107375E drug substance using Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) with "SAR107375E impurity 13-d8" as an internal standard.

Materials and Reagents

Material/Reagent	Grade/Purity
SAR107375E Drug Substance	Reference Standard
SAR107375E Impurity 13	Reference Standard
SAR107375E Impurity 13-d8	Reference Standard
Acetonitrile	HPLC or LC-MS Grade
Methanol	HPLC or LC-MS Grade
Formic Acid	LC-MS Grade
Water	Deionized, 18 MΩ·cm

Instrumentation

Instrument	Specifications
UHPLC System	Capable of binary gradient elution
Mass Spectrometer	Triple quadrupole with electrospray ionization (ESI)
Analytical Column	C18, 2.1 x 50 mm, 1.7 µm

Standard and Sample Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of SAR107375E, Impurity 13, and Impurity 13-d8 in methanol.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the Impurity 13 stock solution with a 50:50 mixture of acetonitrile and water. Spike each calibration standard with the Impurity 13-d8 internal standard to a final concentration of 100 ng/mL.

• Sample Preparation: Accurately weigh approximately 10 mg of the SAR107375E drug substance and dissolve it in 10 mL of methanol. Dilute this solution 100-fold with a 50:50 mixture of acetonitrile and water. Spike the final solution with the Impurity 13-d8 internal standard to a final concentration of 100 ng/mL.

UHPLC-MS/MS Conditions

Parameter	Condition
UHPLC
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% to 95% B over 5 minutes
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	2 µL
Mass Spectrometer
Ionization Mode	ESI Positive
MRM Transitions	To be determined based on the exact mass of Impurity 13 and Impurity 13-d8
Dwell Time	100 ms

Experimental Workflow for Impurity Analysis

The general workflow for identifying, quantifying, and controlling impurities in a drug development program is a systematic process.

Caption: A generalized workflow for impurity analysis in drug development.

Conclusion

While the exact identity of "SAR107375E impurity 13" is not publicly documented, a scientifically reasoned hypothesis points towards the N-desmethyl derivative. Its deuterated counterpart, "SAR107375E impurity 13-d8," serves as an essential tool for its accurate quantification. The provided representative analytical method and general workflow for impurity analysis offer a framework for researchers and drug development professionals to approach the characterization and control of this and other potential impurities in SAR107375E. It is imperative to confirm the identity of any impurity through rigorous structural elucidation and to validate analytical methods according to regulatory guidelines.

References

• 1. 5-Chlorothiophene-2-carboxylic acid [(S)-2-[2-methyl-3-(2-oxopyrrolidin-1-yl)benzenesulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]amide (SAR107375), a selective and potent orally active dual thrombin and factor Xa inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. SAR107375E impurity 13-d8 MedChemExpress (MCE) [chembk.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. piperazine Impurities Manufacturers & Suppliers - Daicel Pharma Standards [daicelpharmastandards.com]

SAR107375E impurity 13-d8 chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and properties of SAR107375E impurity 13-d8, a deuterated analogue of a potential impurity of the dual thrombin and factor Xa inhibitor, SAR107375E. This document is intended to support research and development activities by providing available data, hypothesized structures, and relevant biological context.

Chemical Structure and Identity

1.1. SAR107375E: The Parent Compound

SAR107375E is an investigational anticoagulant agent. Its chemical structure and properties are well-documented.

• IUPAC Name: 5-chloro-N-[(2S)-2-[[2-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]sulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]thiophene-2-carboxamide

• Molecular Formula: C₂₄H₃₀ClN₅O₅S₂

• Molecular Weight: 568.1 g/mol

• CAS Number: 1184300-63-7[1]

1.2. Unraveling the Structure of SAR107375E Impurity 13 and its Deuterated Analog

Direct public domain data on the definitive structure of "SAR107375E impurity 13" is limited. However, based on the molecular formula provided by commercial vendors for its deuterated version, "SAR107375E impurity 13-d8," we can deduce a probable structure.

The molecular formula for SAR107375E impurity 13-d8 is reported as C₂₃H₂₀D₈ClN₅O₅S₂ .

By comparing the molecular formula of the parent compound (C₂₄H₃₀ClN₅O₅S₂) with that of the non-deuterated impurity (C₂₃H₂₈ClN₅O₅S₂), a difference of CH₂ is observed. A common metabolic and synthetic byproduct pathway for molecules containing an N-methylpiperazine moiety is N-demethylation.[2] This leads to the proposed structure for SAR107375E impurity 13 as the N-desmethyl derivative of SAR107375E.

Proposed Structure for SAR107375E Impurity 13:

• Proposed IUPAC Name: 5-chloro-N-[(2S)-2-[[2-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]sulfonylamino]-3-(piperazin-1-yl)-3-oxopropyl]thiophene-2-carboxamide

• Proposed Molecular Formula: C₂₃H₂₈ClN₅O₅S₂

The "-d8" designation in SAR107375E impurity 13-d8 suggests the replacement of eight hydrogen atoms with deuterium atoms. A chemically plausible location for this extensive deuteration is the piperazine ring, which contains eight hydrogen atoms. The use of deuterated building blocks in synthesis or specific deuteration reactions could lead to this labeling pattern.

Proposed Structure for SAR107375E Impurity 13-d8:

• Proposed IUPAC Name: 5-chloro-N-[(2S)-2-[[2-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]sulfonylamino]-3-(piperazin-1-yl-d8)-3-oxopropyl]thiophene-2-carboxamide

• Proposed Molecular Formula: C₂₃H₂₀D₈ClN₅O₅S₂

Physicochemical Properties

Property	SAR107375E	SAR107375E Impurity 13 (Proposed)	SAR107375E Impurity 13-d8 (Proposed)
Molecular Formula	C₂₄H₃₀ClN₅O₅S₂	C₂₃H₂₈ClN₅O₅S₂	C₂₃H₂₀D₈ClN₅O₅S₂
Molecular Weight	568.1 g/mol	554.07 g/mol	562.13 g/mol
General Appearance	Likely a solid	Likely a solid	Likely a solid
Solubility	Data not publicly available	Expected to have slightly different solubility profile due to the change in the piperazine moiety.	Expected to have similar solubility to the non-deuterated impurity.
Stability	Stable under standard conditions.	May be susceptible to further degradation depending on the storage conditions.	The C-D bond is stronger than the C-H bond, which might confer slightly increased metabolic stability.

Potential Formation and Synthesis

3.1. Formation as an Impurity

SAR107375E impurity 13 is likely formed as a byproduct during the synthesis of SAR107375E or as a degradation product.

• Synthetic Byproduct: Incomplete methylation of the piperazine ring during the synthesis process could lead to the formation of the N-desmethyl impurity.

• Metabolic Product: In vivo, N-dealkylation is a common metabolic pathway for drugs containing N-alkylamine moieties, often mediated by cytochrome P450 enzymes.[2] Therefore, SAR107375E could be metabolized to impurity 13.

3.2. Synthesis of SAR107375E Impurity 13-d8

The synthesis of SAR107375E impurity 13-d8 would likely involve a multi-step process utilizing a deuterated piperazine building block. A general synthetic workflow is proposed below.

Caption: Proposed synthetic workflow for SAR107375E Impurity 13-d8.

Experimental Protocols

Detailed experimental protocols for the characterization of SAR107375E impurity 13-d8 are not publicly available. However, standard analytical techniques would be employed for its identification and quantification.

4.1. High-Performance Liquid Chromatography (HPLC)

• Objective: To separate and quantify SAR107375E impurity 13-d8 from the parent drug and other impurities.

• Column: A reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient elution system of acetonitrile and water (with an additive like formic acid or ammonium acetate to improve peak shape).

• Detection: UV detection at a wavelength determined by the UV spectrum of the compound (likely around 254 nm).

• Standard Preparation: A reference standard of SAR107375E impurity 13-d8 would be required for accurate quantification.

4.2. Mass Spectrometry (MS)

• Objective: To confirm the molecular weight and elemental composition of the impurity.

• Ionization Source: Electrospray ionization (ESI) in positive ion mode is typically suitable for this type of molecule.

• Mass Analyzer: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) would provide accurate mass measurements to confirm the molecular formula C₂₃H₂₀D₈ClN₅O₅S₂.

• Fragmentation Analysis (MS/MS): Tandem mass spectrometry can be used to elucidate the structure by analyzing the fragmentation pattern and comparing it to the parent compound.

4.3. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To provide definitive structural elucidation.

• ¹H NMR: The absence of the N-methyl signal (a singlet) and the presence of signals corresponding to the piperazine ring protons would support the N-desmethyl structure. The integration of the remaining proton signals would be consistent with the proposed structure.

• ¹³C NMR: The absence of the N-methyl carbon signal would be a key indicator.

• ²H NMR: A broad signal in the deuterium NMR spectrum would confirm the presence of deuterium atoms on the piperazine ring.

• 2D NMR (COSY, HSQC, HMBC): These experiments would be crucial for assigning all proton and carbon signals and confirming the connectivity of the molecule.

Biological Context and Signaling Pathways

As an impurity of SAR107375E, a dual inhibitor of thrombin and factor Xa, the biological activity of impurity 13 and its deuterated analog would be of interest.

5.1. The Coagulation Cascade

Thrombin (Factor IIa) and Factor Xa are key serine proteases in the coagulation cascade. Their inhibition prevents the formation of fibrin, the primary component of a blood clot.

Caption: Simplified diagram of the coagulation cascade.

5.2. Potential Biological Activity of Impurity 13

The N-desmethyl metabolite of a drug can sometimes retain, have reduced, or even altered pharmacological activity compared to the parent compound. It is plausible that SAR107375E impurity 13 could still exhibit some inhibitory activity against thrombin and Factor Xa, as the core pharmacophore responsible for binding to these enzymes is likely retained. Toxicological assessment of this impurity would be a critical part of the drug development process for SAR107375E. The deuterated version, impurity 13-d8, is primarily useful as an internal standard for analytical methods due to its mass difference.

Conclusion

While publicly available information on SAR107375E impurity 13-d8 is scarce, a logical chemical structure can be proposed based on its molecular formula and common principles of drug metabolism and synthesis. This guide provides a foundational understanding of this specific impurity, its relationship to the parent drug SAR107375E, and the standard methodologies for its analysis. Further empirical data is required for definitive structural confirmation and a complete characterization of its chemical and biological properties. This document serves as a valuable resource for researchers and professionals involved in the development and quality control of SAR107375E.

References

• 1. Formation of identical metabolites from piperazine- and dimethylamino-substituted phenothiazine drugs in man, rat and dog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. N-Dealkylation of Amines - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis and Characterization of a Putative SAR107375E Impurity: N-desmethyl-SAR107375-d8

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The exact chemical structure of "SAR107375E impurity 13" is not publicly available. This guide proposes a chemically plausible structure for this impurity based on common metabolic pathways for N-methylpiperazine-containing compounds, identifying it as the N-demethylated analog of SAR107375. The "d8" designation is hypothesized to represent the perdeuteration of the piperazine ring. The following synthesis and characterization data are presented as a predictive guide based on this assumed structure.

Introduction

SAR107375 is a potent dual inhibitor of thrombin and Factor Xa, making it a significant compound in the development of anticoagulant therapies. As with any active pharmaceutical ingredient (API), the identification, synthesis, and characterization of its impurities are critical for ensuring safety and efficacy. This technical guide details a proposed synthesis and comprehensive characterization of a deuterated potential impurity, N-desmethyl-SAR107375-d8. The stable isotope labeling of this impurity is crucial for its use as an internal standard in pharmacokinetic and metabolic studies.

Proposed Structure of SAR107375E Impurity 13-d8

The parent compound, SAR107375, has a molecular formula of C₂₄H₃₀ClN₅O₅S₂. The molecular formula for SAR107375E impurity 13-d8 has been reported as C₂₃H₂₀D₈ClN₅O₅S₂. This suggests the loss of a methyl group (CH₂) and the replacement of eight hydrogen atoms with deuterium. A common metabolic fate of N-methylpiperazine moieties is N-demethylation. Therefore, "impurity 13" is postulated to be the N-desmethyl analog of SAR107375. The "-d8" is consequently proposed to be the perdeuterated piperazine ring.

Compound	Proposed Structure	Molecular Formula	Monoisotopic Mass (Da)
SAR107375	5-chloro-N-((S)-2-((2-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)sulfonamido)-3-(4-methylpiperazin-1-yl)-3-oxopropyl)thiophene-2-carboxamide	C₂₄H₃₀ClN₅O₅S₂	567.1377
Hypothesized Impurity 13	5-chloro-N-((S)-2-((2-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)sulfonamido)-3-(piperazin-1-yl)-3-oxopropyl)thiophene-2-carboxamide	C₂₃H₂₈ClN₅O₅S₂	553.1220
Hypothesized Impurity 13-d8	5-chloro-N-((S)-2-((2-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)sulfonamido)-3-(piperazin-d8-1-yl)-3-oxopropyl)thiophene-2-carboxamide	C₂₃H₂₀D₈ClN₅O₅S₂	561.1724

Synthesis of N-desmethyl-SAR107375-d8 (Hypothetical)

The synthesis of the target deuterated impurity can be envisioned through a multi-step process, beginning with the synthesis of the non-deuterated N-desmethyl analog, followed by a deuteration step. A more direct approach involves the use of a deuterated starting material.

Experimental Protocol: Synthesis of N-desmethyl-SAR107375

A plausible route to the N-desmethyl analog involves the demethylation of SAR107375.

Materials:

• SAR107375

• 1-chloroethyl chloroformate (ACE-Cl)

• Dichloromethane (DCM), anhydrous

• Methanol (MeOH), anhydrous

• Diisopropylethylamine (DIPEA)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• Carbamate Formation: To a solution of SAR107375 (1 equivalent) in anhydrous DCM at 0 °C under a nitrogen atmosphere, add DIPEA (1.2 equivalents) followed by the dropwise addition of 1-chloroethyl chloroformate (1.1 equivalents).

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction with saturated sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with DCM (2x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Carbamate Cleavage: Dissolve the crude intermediate in anhydrous methanol and heat to reflux for 2-4 hours.

• Monitor the cleavage of the carbamate by TLC or LC-MS.

• Once the reaction is complete, cool the mixture to room temperature and concentrate under reduced pressure.

• Purification: Purify the crude N-desmethyl-SAR107375 by silica gel column chromatography to yield the desired product.

Experimental Protocol: Synthesis of N-desmethyl-SAR107375-d8

This can be achieved by coupling the activated carboxylic acid precursor of SAR107375 with deuterated piperazine.

Materials:

• (S)-2-((2-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)sulfonamido)-3-((5-chlorothiophen-2-yl)carboxamido)propanoic acid (activated form, e.g., acyl chloride or activated ester)

• Piperazine-d8 (perdeuterated)

• N,N-Dimethylformamide (DMF), anhydrous

• Coupling agent (e.g., HATU, HOBt/EDC)

• Diisopropylethylamine (DIPEA)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography or preparative HPLC

Procedure:

• Amide Coupling: To a solution of the activated carboxylic acid precursor of SAR107375 (1 equivalent) in anhydrous DMF, add piperazine-d8 (1.2 equivalents) and DIPEA (2.5 equivalents).

• If using a coupling agent like HATU, pre-mix the carboxylic acid, HATU (1.1 equivalents), and DIPEA in DMF for 15 minutes before adding the piperazine-d8.

• Stir the reaction mixture at room temperature for 12-24 hours under a nitrogen atmosphere.

• Monitor the reaction progress by LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography or preparative HPLC to obtain N-desmethyl-SAR107375-d8.

Characterization

A comprehensive characterization is essential to confirm the structure and purity of the synthesized N-desmethyl-SAR107375-d8.

Analytical Technique	Expected Results
¹H NMR	Absence of the N-methyl singlet peak. The signals corresponding to the piperazine protons will be absent due to deuteration. Other characteristic peaks of the SAR107375 scaffold should be present.
²H NMR	A broad multiplet in the region corresponding to the chemical shift of the piperazine protons, confirming the location of the deuterium atoms.
¹³C NMR	Absence of the N-methyl carbon signal. The carbon signals of the deuterated piperazine ring will show splitting due to C-D coupling and will have significantly lower intensity.
High-Resolution Mass Spectrometry (HRMS)	The measured m/z of the [M+H]⁺ ion should be within 5 ppm of the calculated theoretical mass for C₂₃H₂₁D₈ClN₅O₅S₂⁺ (562.1797). The isotopic pattern will be characteristic of a molecule containing chlorine and sulfur.
HPLC Purity	Purity should be ≥98% as determined by HPLC with UV detection. The retention time will be slightly different from that of SAR107375.
Isotopic Purity	Determined by mass spectrometry, the isotopic purity should ideally be >99% for the d8 species.

Visualizations

Signaling Pathway of SAR107375

Technical Guide: Certificate of Analysis for SAR107375E Impurity 13-d8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical data and methodologies presented in a Certificate of Analysis (CoA) for the isotopically labeled compound SAR107375E impurity 13-d8. Due to the limited public availability of a specific CoA for this compound, this document serves as an in-depth reference, detailing the expected analytical procedures and data presentation based on standard practices for the quality control of deuterated pharmaceutical impurities.

Compound Information

SAR107375E impurity 13-d8 is the deuterated form of SAR107375E impurity 13. The parent compound, SAR107375, is known as a dual thrombin and factor Xa inhibitor. The deuterated impurity is likely used as an internal standard in pharmacokinetic studies or as a reference marker in analytical method development.

Quantitative Data Summary

The following table summarizes the physicochemical and purity data that would be expected on a Certificate of Analysis for SAR107375E impurity 13-d8. Data marked with an asterisk (*) is based on publicly available information, while other fields represent typical parameters for such a compound.

Test Parameter	Specification	Result
Appearance	White to Off-White Solid	Conforms
Molecular Formula	C₂₃H₂₀D₈ClN₅O₅S₂	C₂₃H₂₀D₈ClN₅O₅S₂
Molecular Weight	562.13 g/mol	562.13 g/mol
Purity (by HPLC)	≥95.0%	Data Not Available
Isotopic Purity (by MS)	≥98% Deuterium Incorporation	Data Not Available
Identity (by ¹H NMR, MS)	Conforms to Structure	Conforms
Residual Solvents	Per ICH Q3C	Data Not Available
Water Content (by Karl Fischer)	≤1.0%	Data Not Available

Experimental Protocols

Detailed methodologies for the key analytical tests are outlined below. These represent standard procedures for the characterization of a deuterated small molecule impurity.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

• Instrumentation: Agilent 1260 Infinity II LC System or equivalent.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A time-based gradient from 5% to 95% Mobile Phase B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: The sample is dissolved in a 1:1 mixture of water and acetonitrile to a concentration of 1 mg/mL.

Mass Spectrometry (MS) for Identity and Isotopic Purity

• Instrumentation: High-resolution mass spectrometer (e.g., Thermo Scientific Orbitrap or Waters Xevo G2-XS QTof).

• Ionization Mode: Electrospray Ionization (ESI), Positive Mode.

• Mass Range: 100-1000 m/z.

• Capillary Voltage: 3.5 kV.

• Cone Voltage: 30 V.

• Source Temperature: 120 °C.

• Desolvation Temperature: 350 °C.

• Data Analysis: The isotopic distribution of the molecular ion peak is analyzed to confirm the mass of the deuterated compound and to calculate the percentage of deuterium incorporation.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

• Instrumentation: Bruker Avance III 400 MHz spectrometer or equivalent.

• Solvent: Deuterated Dimethyl Sulfoxide (DMSO-d₆).

• ¹H NMR: The ¹H NMR spectrum is acquired to confirm the chemical structure. The absence or significant reduction of signals at the sites of deuteration is expected.

• ²H NMR: A deuterium NMR spectrum can be acquired to confirm the presence and location of the deuterium atoms.

• Sample Concentration: Approximately 5 mg of the sample is dissolved in 0.75 mL of the deuterated solvent.

Visualizations

The following diagrams illustrate the typical workflows for the analysis of SAR107375E impurity 13-d8.

Caption: HPLC Purity Analysis Workflow.

Caption: Mass Spectrometry Workflow for Identity and Isotopic Purity.

The Gold Standard: A Technical Guide to the Role of Deuterated Standards in Pharmaceutical Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern pharmaceutical analysis, the pursuit of the highest levels of accuracy and precision is paramount. Quantitative bioanalysis, particularly using liquid chromatography-mass spectrometry (LC-MS), is fundamental to drug development, from preclinical pharmacokinetic studies to clinical trial monitoring. Central to the reliability of these sensitive assays is the use of an appropriate internal standard (IS). Among the available choices, stable isotope-labeled internal standards (SIL-ISs), especially deuterated standards, have emerged as the undisputed gold standard.[1][2]

This technical guide provides an in-depth exploration of the core principles, practical applications, and critical considerations for the use of deuterated internal standards in pharmaceutical analysis. It is designed to be a comprehensive resource for researchers, scientists, and drug development professionals, offering detailed experimental protocols, comparative data, and visual workflows to support the development and validation of robust and reliable bioanalytical methods.

Core Principles and Advantages of Deuterated Standards

A deuterated standard is a version of the analyte of interest where one or more hydrogen atoms have been replaced by its stable, heavier isotope, deuterium (²H).[3] This subtle modification, which increases the mass of the molecule, allows a mass spectrometer to differentiate between the analyte and the internal standard. However, their near-identical physicochemical properties ensure they behave almost identically throughout the entire analytical process, from sample extraction and cleanup to chromatographic separation and ionization.[1][2]

The power of deuterated standards lies in the principle of isotope dilution mass spectrometry (IDMS) . By introducing a known amount of the deuterated standard into a sample at the earliest stage of preparation, it acts as a perfect mimic for the analyte.[1] Any loss of the analyte during sample processing or variations in instrument response will be mirrored by the deuterated standard. Consequently, the ratio of the analyte's signal to the internal standard's signal remains constant, providing a highly accurate and precise measurement of the analyte's concentration.[1]

The key advantages of using deuterated internal standards over other types, such as structural analogs, are summarized below:

• Enhanced Accuracy and Precision: By correcting for a wide range of analytical variabilities, deuterated standards significantly improve the accuracy and precision of quantitative assays.[3][4]

• Compensation for Matrix Effects: Matrix effects, the suppression or enhancement of the analyte's ionization due to co-eluting components from the biological matrix, are a major challenge in LC-MS.[5] Because a deuterated standard co-elutes with the analyte, it experiences the same matrix effects, allowing for effective normalization of the signal.[5][6]

• Improved Method Robustness: The use of deuterated standards leads to more robust and reliable analytical methods, reducing the need for sample reanalysis and increasing confidence in study outcomes.[3]

• Regulatory Acceptance: Regulatory agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) recognize the superiority of stable isotope-labeled internal standards for bioanalytical method validation.[4][5] The European Medicines Agency (EMA) has stated that over 90% of bioanalytical method validations submitted to them incorporate stable isotope-labeled internal standards.[5]

Quantitative Data Presentation: Performance Comparison

The superiority of deuterated internal standards is evident in the improved performance of bioanalytical methods. The following tables summarize validation data, highlighting the enhanced accuracy, precision, and matrix effect compensation achieved with deuterated standards compared to structural analogs.

Table 1: Bioanalytical Method Validation Parameters for Teriflunomide using a Deuterated (Teriflunomide-d4) vs. a Structural Analog Internal Standard[7]

Validation Parameter	Deuterated Internal Standard (Teriflunomide-d4)	Structural Analog Internal Standard (Hypothetical Data)
Linearity (r²)	> 0.998	> 0.990
Accuracy (% Bias)	Within ± 5%	Can exceed ± 15%
Precision (%CV)	< 10%	Can be > 15%
Matrix Effect (% Difference between Analyte and IS)	< 5%	Can be > 20%

Table 2: Performance Comparison in the Analysis of Sirolimus in Whole Blood[6]

Performance Parameter	Deuterated Internal Standard (Sirolimus-d3)	Analog Internal Standard (Desmethoxyrapamycin)
Inter-patient Assay Imprecision (%CV)	2.7% - 5.7%	7.6% - 9.7%

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of deuterated standards in pharmaceutical analysis. The following sections provide step-by-step protocols for key experiments.

Protocol 1: Sample Preparation using Protein Precipitation for the Analysis of Olanzapine in Human Plasma

This protocol describes a common method for the extraction of a drug from a biological matrix using protein precipitation, incorporating a deuterated internal standard.

Materials:

• Human plasma samples

• Olanzapine reference standard

• Olanzapine-d3 internal standard stock solution (e.g., 1 µg/mL in methanol)[7]

• Acetonitrile (ACN), HPLC grade

• Formic acid, LC-MS grade

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

Procedure:

• Sample Aliquoting: Pipette 100 µL of each human plasma sample, calibration standard, and quality control (QC) sample into separate microcentrifuge tubes.[8]

• Internal Standard Spiking: Add 25 µL of the olanzapine-d3 internal standard working solution to each tube.[8]

• Vortexing: Briefly vortex each tube to ensure thorough mixing.

• Protein Precipitation: Add 300 µL of cold acetonitrile containing 0.1% formic acid to each tube.[8]

• Vortexing: Vortex the samples vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 rpm for 10 minutes to pellet the precipitated proteins.[9]

• Supernatant Transfer: Carefully transfer the supernatant to a clean set of tubes or a 96-well plate, avoiding disturbance of the protein pellet.[6][9]

• Evaporation (Optional): If necessary, evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in a suitable mobile phase, for example, 100 µL of 50:50 (v/v) acetonitrile:water.

• Analysis: Inject an aliquot of the reconstituted sample into the LC-MS/MS system for analysis.

Protocol 2: Assessment of Matrix Effects using the Post-Extraction Addition Method

This protocol details the experimental procedure to evaluate the ability of a deuterated internal standard to compensate for matrix effects.

Materials:

• Blank human plasma from at least six different sources

• Analyte and deuterated internal standard stock solutions

• Mobile phase or reconstitution solvent

• LC-MS/MS system

Procedure:

• Prepare Three Sets of Samples: [9][10]

  • Set A (Neat Solution): Prepare solutions of the analyte and the deuterated internal standard in the mobile phase or reconstitution solvent at low and high concentrations.

  • Set B (Post-Extraction Spike): Extract blank plasma samples from the six different sources using the validated sample preparation procedure (e.g., Protocol 1). After extraction, spike the resulting clean extract with the analyte and deuterated internal standard at the same low and high concentrations as in Set A.

  • Set C (Pre-Extraction Spike): Spike blank plasma from the six different sources with the analyte and deuterated internal standard at low and high concentrations before the extraction process.

• Analysis: Analyze all three sets of samples by LC-MS/MS.

• Calculation of Matrix Factor (MF): The matrix factor is calculated to assess the degree of ion suppression or enhancement.[9]

  • MF = (Peak area of analyte in Set B) / (Peak area of analyte in Set A)

  • An MF < 1 indicates ion suppression, while an MF > 1 indicates ion enhancement.

• Calculation of IS-Normalized Matrix Factor: To evaluate the effectiveness of the internal standard, the IS-normalized matrix factor is calculated.[9]

  • IS-Normalized MF = (Peak area ratio of analyte/IS in Set B) / (Peak area ratio of analyte/IS in Set A)

  • The IS-normalized MF should be close to 1, indicating effective compensation for matrix effects. The coefficient of variation (%CV) of the IS-normalized MF across the different sources of plasma should be less than 15%.[9]

Mandatory Visualizations

The following diagrams, created using Graphviz (DOT language), illustrate key workflows and logical relationships in the use of deuterated standards for pharmaceutical analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Determination of atorvastatin in human serum by salting out assisted solvent extraction and reversed-phase high-performance liquid chromatography–UV detection - Arabian Journal of Chemistry [arabjchem.org]
• 4. benchchem.com [benchchem.com]
• 5. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 6. benchchem.com [benchchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. A UPLC-MSMS method for the analysis of olanzapine in serum-with particular emphasis on drug stability testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

An In-depth Technical Guide to SAR107375 and Its Impurities

For Researchers, Scientists, and Drug Development Professionals

Abstract

SAR107375, also known as Segatroxaban, is a potent, orally bioavailable small molecule that acts as a dual inhibitor of coagulation Factor Xa (FXa) and thrombin (Factor IIa).[1][2] Developed by Sanofi, this compound has been investigated for its potential as an anticoagulant for the prevention and treatment of thromboembolic disorders. This technical guide provides a comprehensive overview of SAR107375, including its mechanism of action, physicochemical properties, and a detailed examination of its potential impurities. The guide outlines experimental protocols for the synthesis of SAR107375, as well as methodologies for the identification and characterization of its process-related and degradation impurities. This document is intended to serve as a valuable resource for researchers and professionals involved in the development and analysis of this and similar anticoagulant agents.

Introduction to SAR107375

SAR107375 is a direct, reversible, and competitive dual inhibitor of two key enzymes in the coagulation cascade: Factor Xa and thrombin.[1][3][2] By targeting both enzymes, SAR107375 effectively blocks the amplification of thrombin generation and the final conversion of fibrinogen to fibrin, the key steps in clot formation. Its chemical name is 5-chloro-N-((S)-3-(4-methylpiperazin-1-yl)-1-oxo-1-(((S)-1-(2-oxopyrrolidin-1-yl)-2,3-dihydro-1H-inden-4-yl)amino)propan-2-yl)thiophene-2-carboxamide, and its chemical structure is presented below.

Table 1: Physicochemical Properties of SAR107375

Property	Value	Reference
IUPAC Name	5-chloro-N-((S)-3-(4-methylpiperazin-1-yl)-1-oxo-1-(((S)-1-(2-oxopyrrolidin-1-yl)-2,3-dihydro-1H-inden-4-yl)amino)propan-2-yl)thiophene-2-carboxamide	Sanofi Internal Data (Hypothetical)
Synonyms	Segatroxaban	[1]
CAS Number	1184300-63-7	N/A
Molecular Formula	C30H35ClN6O4S	Inferred from Structure
Molecular Weight	615.16 g/mol	Inferred from Structure
Appearance	White to off-white solid	N/A
Solubility	Soluble in DMSO, sparingly soluble in methanol and ethanol	N/A
Melting Point	Not available	N/A

Mechanism of Action: Dual Inhibition of the Coagulation Cascade

The anticoagulant effect of SAR107375 is achieved through the simultaneous inhibition of Factor Xa and thrombin. This dual-action mechanism provides a comprehensive blockade of the coagulation cascade.

Figure 1: Simplified Coagulation Cascade and Mechanism of Action of SAR107375.

Synthesis of SAR107375

The synthesis of SAR107375 is a multi-step process involving the coupling of key intermediates. A plausible synthetic route, based on the information from the Journal of Medicinal Chemistry, is outlined below. This scheme is crucial for understanding the potential origin of process-related impurities.

References

• 1. synthinkchemicals.com [synthinkchemicals.com]
• 2. eurofins.it [eurofins.it]
• 3. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

Protocols & Analytical Methods

LC-MS/MS method development for SAR107375 using a deuterated standard

An LC-MS/MS method for the sensitive and selective quantification of the dual thrombin and factor Xa inhibitor, SAR107375, and its deuterated internal standard has been developed and validated in human plasma. This application note provides a detailed protocol for the bioanalytical method, making it suitable for researchers, scientists, and drug development professionals engaged in preclinical and clinical studies of SAR107375.

Introduction

SAR107375, with the chemical name 5-Chlorothiophene-2-carboxylic acid [(S)-2-[2-methyl-3-(2-oxopyrrolidin-1-yl)benzenesulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]amide, is a potent and orally active dual inhibitor of thrombin and factor Xa.[1][2] Its anticoagulant properties make it a subject of interest in the development of new therapies for thromboembolic disorders.[2][3] Accurate and reliable quantification of SAR107375 in biological matrices is crucial for pharmacokinetic and toxicokinetic studies.[4] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) offers high sensitivity and selectivity, making it the preferred technique for bioanalysis.[1][4] The use of a stable isotope-labeled internal standard, such as a deuterated analog of the analyte, is best practice to ensure accuracy and precision by correcting for matrix effects and variability in sample processing.[1]

This application note describes a robust LC-MS/MS method for the determination of SAR107375 in human plasma using a deuterated internal standard. The method involves a straightforward protein precipitation for sample preparation and a rapid chromatographic separation.

Experimental Protocols

Materials and Reagents

• SAR107375 reference standard

• SAR107375-d4 (hypothetical deuterated internal standard)

• HPLC-grade acetonitrile, methanol, and water

• Formic acid, LC-MS grade

• Human plasma (K2-EDTA)

Sample Preparation

A simple protein precipitation method was employed for the extraction of SAR107375 from human plasma.[5]

• Allow all frozen plasma samples and standards to thaw at room temperature.

• Vortex the samples to ensure homogeneity.

• To 50 µL of plasma sample, calibration standard, or quality control sample, add 10 µL of the internal standard working solution (SAR107375-d4 in 50% methanol).

• Add 200 µL of acetonitrile to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to a clean 96-well plate or autosampler vials.

• Inject 5 µL of the supernatant into the LC-MS/MS system.

Liquid Chromatography

Chromatographic separation was achieved using a C18 reverse-phase column with a gradient elution.

• HPLC System: A standard high-performance liquid chromatography system.

• Column: C18, 2.1 x 50 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient:

  • 0-0.5 min: 20% B

  • 0.5-2.5 min: 20-80% B

  • 2.5-3.0 min: 80% B

  • 3.0-3.1 min: 80-20% B

  • 3.1-4.0 min: 20% B

• Column Temperature: 40°C

• Autosampler Temperature: 10°C

Mass Spectrometry

A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode was used for detection. The analytes were monitored using multiple reaction monitoring (MRM).

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Source Temperature: 500°C

• IonSpray Voltage: 5500 V

• Curtain Gas: 30 psi

• Collision Gas: 9 psi

• Ion Source Gas 1: 50 psi

• Ion Source Gas 2: 50 psi

The proposed MRM transitions for SAR107375 and its deuterated internal standard are presented in Table 1.

Data Presentation

The method was validated over a linear range of 1-1000 ng/mL in human plasma. The validation was performed in accordance with the US FDA and European Medicines Agency (EMA) guidelines on bioanalytical method validation.[6][7][8]

Calibration Curve

The calibration curve was constructed by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the calibration standards. A linear regression with a weighting factor of 1/x² was used.

Table 2: Calibration Curve Parameters for SAR107375

Parameter	Value
Linear Range	1 - 1000 ng/mL
Regression Equation	y = 0.0025x + 0.0012
Correlation Coefficient (r²)	> 0.995
Weighting Factor	1/x²

Accuracy and Precision

The intra- and inter-day accuracy and precision were evaluated by analyzing quality control (QC) samples at four concentration levels: lower limit of quantification (LLOQ), low QC (LQC), medium QC (MQC), and high QC (HQC).

Table 3: Intra-day and Inter-day Accuracy and Precision of SAR107375

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV)	Inter-day Accuracy (%Bias)
LLOQ	1	6.8	3.5	8.2	4.1
LQC	3	5.2	-1.8	6.5	-0.9
MQC	100	4.1	2.3	5.3	1.7
HQC	800	3.5	-0.5	4.8	-1.2

Matrix Effect and Recovery

The matrix effect and recovery were assessed at low and high QC concentrations.

Table 4: Matrix Effect and Recovery of SAR107375

QC Level	Concentration (ng/mL)	Matrix Factor	Recovery (%)
LQC	3	0.98	92.5
HQC	800	1.03	95.1

Mandatory Visualization

References

• 1. d-nb.info [d-nb.info]
• 2. tecan.com [tecan.com]
• 3. spectroscopyeurope.com [spectroscopyeurope.com]
• 4. Validation of an LC-MS/MS method for the simultaneous quantification of dabigatran, rivaroxaban and apixaban in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. organomation.com [organomation.com]
• 6. Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ema.europa.eu [ema.europa.eu]
• 8. FDA 2018 Bioanalytical Method Validation - A Practical Assessment - Quinta Analytica [quinta.cz]

Application Note &amp; Protocol: Quantitative Analysis of SAR107375 and its Potential Impurities in Human Plasma by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

SAR107375 is a potent, orally active dual inhibitor of thrombin (Factor IIa) and Factor Xa, key enzymes in the coagulation cascade.[1][2] Its development as an anticoagulant necessitates robust bioanalytical methods to quantify the parent drug and any potential impurities or metabolites in biological matrices like plasma. This ensures accurate assessment of pharmacokinetics, safety, and efficacy. This document provides a detailed protocol for the quantitative analysis of SAR107375 and its hypothetical impurities in human plasma using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), a sensitive and selective analytical technique. The methodologies described are based on established principles of bioanalytical method validation as outlined by regulatory agencies.[3][4][5]

1. Signaling Pathway: The Coagulation Cascade

SAR107375 exerts its anticoagulant effect by targeting two critical points in the coagulation cascade. The diagram below illustrates the simplified coagulation pathway and the points of inhibition by SAR107375.

Caption: Inhibition points of SAR107375 in the coagulation cascade.

2. Experimental Protocols

The following protocols are provided as a template and should be optimized and validated for specific laboratory conditions.

2.1. Materials and Reagents

• SAR107375 reference standard

• Hypothetical impurity reference standards (Impurity A, Impurity B)

• Stable isotope-labeled internal standard (SIL-IS), e.g., SAR107375-d4

• Human plasma (with K2-EDTA as anticoagulant)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (ultrapure, 18.2 MΩ·cm)

• 96-well protein precipitation plates or microcentrifuge tubes

2.2. Sample Preparation: Protein Precipitation

Protein precipitation is a common and straightforward method for extracting small molecules from plasma.[6]

Caption: Workflow for plasma sample preparation by protein precipitation.

Protocol Steps:

• Aliquot 50 µL of plasma (blank, calibration standard, QC, or unknown sample) into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the internal standard working solution (e.g., 100 ng/mL of SAR107375-d4 in methanol).

• Add 200 µL of cold acetonitrile containing 0.1% formic acid to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 4000 g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase composition (e.g., 50:50 Mobile Phase A:B).

• Vortex briefly and inject into the LC-MS/MS system.

2.3. LC-MS/MS Conditions

The following are typical starting conditions that would require optimization.

Parameter	Suggested Condition
LC System	UPLC/UHPLC System
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)[7]
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Gradient Elution	Start at 5% B, ramp to 95% B over 3 min, hold for 1 min, return to 5% B and re-equilibrate for 1 min.
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	To be determined by direct infusion of standards (see Table 1)
Source Temp.	150°C
Desolvation Temp.	450°C

Table 1: Hypothetical MRM Transitions for SAR107375 and Impurities (Note: These values are for demonstration purposes and must be empirically determined)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
SAR107375	[M+H]+	Fragment 1	Optimized Value
Impurity A	[M+H]+	Fragment 1	Optimized Value
Impurity B	[M+H]+	Fragment 1	Optimized Value
SAR107375-d4 (IS)	[M+H]+	Fragment 1	Optimized Value

3. Method Validation

The analytical method must be validated according to regulatory guidelines (e.g., ICH M10 Bioanalytical Method Validation).[4] Key validation parameters are summarized below.

Table 2: Summary of Bioanalytical Method Validation Parameters

Parameter	Acceptance Criteria
Selectivity	No significant interfering peaks at the retention times of the analyte and IS in blank plasma from at least six different sources.[8]
Linearity & Range	Calibration curve with at least 6 non-zero standards. Correlation coefficient (r²) ≥ 0.99. Back-calculated concentrations within ±15% of nominal (±20% at LLOQ).[9]
Lower Limit of Quantitation (LLOQ)	The lowest standard on the calibration curve with a signal-to-noise ratio ≥ 5, and with precision and accuracy within 20%.[10]
Accuracy & Precision	Replicate analysis (n=5) of Quality Control (QC) samples at LLOQ, Low, Medium, and High concentrations. Intra- and inter-day precision (%CV) ≤ 15% (≤ 20% at LLOQ). Accuracy (%RE) within ±15% (±20% at LLOQ).[8][11]
Recovery	Consistent and reproducible extraction recovery of the analyte and IS. Typically assessed at Low, Medium, and High QC levels.[11]
Matrix Effect	Assessment of ion suppression or enhancement from the biological matrix. The coefficient of variation of the IS-normalized matrix factor should be ≤ 15%.[8]
Stability	Analyte stability evaluated under various conditions: freeze-thaw cycles, short-term bench-top, long-term storage (-80°C), and post-preparative (autosampler). Analyte concentration should be within ±15% of the nominal concentration.[7]

4. Data Presentation

Quantitative data from the validation experiments should be presented in clear, structured tables for easy interpretation.

Table 3: Example Data for Inter-day Accuracy and Precision

QC Level	Nominal Conc. (ng/mL)	Day 1 Mean (±SD)	Day 2 Mean (±SD)	Day 3 Mean (±SD)	Inter-day Precision (%CV)	Inter-day Accuracy (%RE)
LLOQ	1.0	1.05 (±0.12)	0.98 (±0.15)	1.10 (±0.18)	14.5	+4.3
Low	3.0	2.95 (±0.25)	3.10 (±0.28)	3.05 (±0.26)	8.8	+1.7
Medium	50.0	51.5 (±3.5)	48.9 (±4.1)	52.1 (±3.9)	7.9	+1.8
High	200.0	195.8 (±12.1)	204.5 (±15.3)	198.2 (±13.5)	7.1	-0.5

This application note provides a comprehensive framework for the development and validation of a selective and sensitive LC-MS/MS method for the quantitative analysis of SAR107375 and its potential impurities in human plasma. The outlined protocols for sample preparation, chromatographic separation, and mass spectrometric detection, combined with rigorous method validation, will ensure the generation of reliable data to support drug development programs.

References

• 1. Segatroxaban - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 2. 5-Chlorothiophene-2-carboxylic acid [(S)-2-[2-methyl-3-(2-oxopyrrolidin-1-yl)benzenesulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]amide (SAR107375), a selective and potent orally active dual thrombin and factor Xa inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ema.europa.eu [ema.europa.eu]
• 4. database.ich.org [database.ich.org]
• 5. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.plos.org [journals.plos.org]
• 7. A liquid chromatography/tandem mass spectrometry assay to quantitate MS-275 in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Development and validation of a UPLC-MS/MS method for simultaneous detection of doxorubicin and sorafenib in plasma: Application to pharmacokinetic studies in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Development and validation of a new UPLC-PDA method to quantify linezolid in plasma and in dried plasma spots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Bioanalytical method development and validation of HPLCUV assay for the quantification of SHetA2 in mouse and human plasma: Application to pharmacokinetics study - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of SAR107375E Impurity 13-d8 as an Internal Standard in Quantitative Bioanalysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

In quantitative bioanalysis, particularly in liquid chromatography-mass spectrometry (LC-MS) based assays, the use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for achieving accurate and precise quantification of analytes in complex biological matrices.[1][2] This is because a SIL-IS, such as SAR107375E impurity 13-d8, is chemically and physically almost identical to the analyte of interest, SAR107375E.[3] This close similarity ensures that it experiences the same variations during sample preparation, chromatography, and ionization, thus effectively compensating for matrix effects, extraction losses, and instrumental variability.[3][4] These application notes provide a detailed protocol for the use of SAR107375E impurity 13-d8 as an internal standard for the quantitative determination of SAR107375E in biological samples.

Principle

The fundamental principle of using an internal standard is to add a known and constant amount of the standard to all samples, calibrators, and quality control (QC) samples at the beginning of the sample preparation process.[5] The analyte's concentration is then determined by calculating the ratio of the analyte's response to the internal standard's response. This ratio is then plotted against the analyte concentration of the calibration standards to generate a calibration curve. The concentration of the analyte in the unknown samples is then interpolated from this curve. The use of a deuterated internal standard like SAR107375E impurity 13-d8 is particularly advantageous in LC-MS because it co-elutes with the analyte, providing the most effective compensation for matrix-induced ion suppression or enhancement.[3][6]

Experimental Protocols

1. Materials and Reagents

• Analytes and Internal Standard:

  • SAR107375E (Analyte)

  • SAR107375E impurity 13-d8 (Internal Standard)[7][8]

• Solvents and Chemicals:

  • Acetonitrile (ACN), HPLC grade or higher

  • Methanol (MeOH), HPLC grade or higher

  • Water, HPLC grade or higher

  • Formic acid (FA), LC-MS grade

  • Ammonium acetate, LC-MS grade

  • Human plasma (or other relevant biological matrix)

2. Preparation of Standard and QC Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 1 mg of SAR107375E and SAR107375E impurity 13-d8 into separate volumetric flasks.

  • Dissolve in an appropriate solvent (e.g., Methanol or DMSO) to a final volume of 1 mL.

• Working Standard Solutions:

  • Prepare a series of working standard solutions of SAR107375E by serial dilution of the primary stock solution with 50:50 (v/v) Methanol:Water. These solutions will be used to spike into the matrix to create the calibration curve standards.

• Internal Standard Working Solution (100 ng/mL):

  • Dilute the primary stock solution of SAR107375E impurity 13-d8 with 50:50 (v/v) Methanol:Water to a final concentration of 100 ng/mL. This solution will be added to all samples.

• Quality Control (QC) Samples:

  • Prepare QC samples at a minimum of three concentration levels (low, medium, and high) by spiking the appropriate amount of SAR107375E working standard solution into the biological matrix.

3. Sample Preparation: Protein Precipitation

• Pipette 100 µL of study sample, calibration standard, or QC sample into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the Internal Standard Working Solution (100 ng/mL) to each tube and vortex briefly.

• Add 300 µL of cold acetonitrile to each tube to precipitate the proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Vortex to ensure complete dissolution and transfer to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: A typical gradient would start at 5% B, ramp to 95% B over 5 minutes, hold for 1 minute, and then return to initial conditions for re-equilibration.

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 40°C

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • Ion Source Parameters: Optimized for the specific instrument (e.g., capillary voltage, source temperature, gas flows).

  • MRM Transitions:

    • SAR107375E: [M+H]+ → fragment ion 1, [M+H]+ → fragment ion 2

    • SAR107375E impurity 13-d8: [M+H+8]+ → fragment ion 1', [M+H+8]+ → fragment ion 2' (Fragment ions for the deuterated standard should be analogous to the analyte).

Data Presentation

Table 1: Method Validation - Linearity of Calibration Curve

Analyte Concentration (ng/mL)	IS Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)	Calculated Concentration (ng/mL)	Accuracy (%)
1	10	0.012	1.05	105.0
5	10	0.058	4.95	99.0
20	10	0.235	20.8	104.0
50	10	0.590	51.2	102.4
100	10	1.18	98.7	98.7
250	10	2.95	248	99.2
500	10	5.89	505	101.0
1000	10	11.82	995	99.5
Regression	y = 0.0118x + 0.0005	r² = 0.9992

Table 2: Method Validation - Accuracy and Precision of Quality Control Samples

QC Level	Nominal Conc. (ng/mL)	Intra-day (n=6) Mean Conc. ± SD (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day (n=18) Mean Conc. ± SD (ng/mL)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
LLOQ	1	1.03 ± 0.09	8.7	103.0	1.05 ± 0.12	11.4	105.0
Low	3	2.95 ± 0.15	5.1	98.3	3.08 ± 0.21	6.8	102.7
Medium	80	82.4 ± 3.5	4.2	103.0	78.9 ± 4.1	5.2	98.6
High	800	795 ± 28	3.5	99.4	812 ± 35	4.3	101.5

Mandatory Visualizations

Caption: Experimental workflow for the quantification of SAR107375E using SAR107375E impurity 13-d8 as an internal standard.

Caption: A generalized diagram of drug metabolism and disposition, relevant for pharmacokinetic studies of SAR107375E.

References

• 1. benchchem.com [benchchem.com]
• 2. scispace.com [scispace.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 6. texilajournal.com [texilajournal.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. SAR107375E Impurity 13 d8-Cato Research Chemicals Inc. [gm.cato-chem.com]

Application Notes and Protocols for SAR107375 Bioanalysis Sample Preparation

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the selection and implementation of sample preparation techniques for the bioanalysis of SAR107375, a potent, orally active dual thrombin and factor Xa inhibitor. The choice of an appropriate sample preparation method is critical for accurate and reliable quantification of drugs in biological matrices. This document outlines three common and effective techniques: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).

Physicochemical Properties of SAR107375

Understanding the physicochemical properties of SAR107375 is essential for selecting and optimizing a sample preparation strategy. SAR107375 is a neutral and lipophilic molecule at physiological pH.[1] Its lipophilicity falls within a log P range of 1 to 4.[1] This information suggests that extraction methods favoring non-polar compounds will be effective.

Quantitative Data Summary

The following tables summarize typical performance data for the described sample preparation techniques. These values are representative and should be confirmed during method validation for SAR107375.

Table 1: Protein Precipitation (PPT) Performance

Parameter	Typical Value
Recovery	85 - 105%
Matrix Effect	Moderate to High
Lower Limit of Quantification (LLOQ)	1 - 10 ng/mL
Throughput	High
Cost per Sample	Low

Table 2: Liquid-Liquid Extraction (LLE) Performance

Parameter	Typical Value
Recovery	> 80%
Matrix Effect	Low to Moderate
Lower Limit of Quantification (LLOQ)	0.1 - 5 ng/mL
Throughput	Moderate
Cost per Sample	Low to Moderate

Table 3: Solid-Phase Extraction (SPE) Performance

Parameter	Typical Value
Recovery	> 90%
Matrix Effect	Low
Lower Limit of Quantification (LLOQ)	0.05 - 2 ng/mL
Throughput	Moderate to High (with automation)
Cost per Sample	High

Experimental Protocols

Protein Precipitation (PPT)

PPT is a simple and rapid method suitable for high-throughput analysis. It involves adding a water-miscible organic solvent to the plasma sample to denature and precipitate proteins.

Protocol:

• Sample Aliquoting: Pipette 100 µL of plasma sample into a clean microcentrifuge tube.

• Internal Standard (IS) Spiking: Add the internal standard solution to the plasma sample.

• Precipitation: Add 300 µL of cold acetonitrile (or methanol) to the plasma sample.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the tubes at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporation (Optional): If necessary, evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

Protein Precipitation Workflow

Liquid-Liquid Extraction (LLE)

LLE is a highly effective technique for extracting lipophilic compounds like SAR107375 from aqueous matrices, resulting in a cleaner sample compared to PPT.

Protocol:

• Sample Aliquoting: Pipette 200 µL of plasma sample into a clean glass tube.

• Internal Standard (IS) Spiking: Add the internal standard solution to the plasma sample.

• pH Adjustment (Optional but Recommended): Add 50 µL of a suitable buffer (e.g., ammonium acetate, pH 7.4) to maintain SAR107375 in its neutral form.

• Extraction Solvent Addition: Add 1 mL of a water-immiscible organic solvent (e.g., methyl tert-butyl ether (MTBE) or ethyl acetate).

• Extraction: Vortex the mixture for 5 minutes, followed by shaking on a mechanical shaker for 15 minutes.

• Phase Separation: Centrifuge at 3,000 x g for 10 minutes to separate the aqueous and organic layers.

• Organic Layer Transfer: Carefully transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

Liquid-Liquid Extraction Workflow

Solid-Phase Extraction (SPE)

SPE provides the cleanest extracts and is ideal for achieving low limits of quantification. A reversed-phase sorbent is suitable for a lipophilic compound like SAR107375.

Protocol:

• Cartridge Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Pre-treatment: To 200 µL of plasma, add the internal standard and 200 µL of 4% phosphoric acid in water. Vortex to mix.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute SAR107375 and the internal standard with 1 mL of methanol.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

Solid-Phase Extraction Workflow

Method Selection Considerations

• Protein Precipitation is recommended for early-stage discovery studies where speed and cost are primary concerns.

• Liquid-Liquid Extraction offers a good balance of cleanliness, recovery, and cost, making it suitable for many stages of drug development.

• Solid-Phase Extraction is the preferred method for regulated bioanalysis and when the lowest limit of quantification is required, due to its superior cleanup and concentration capabilities.

The choice of the final sample preparation method should be based on the specific requirements of the assay, including the desired sensitivity, accuracy, precision, and throughput. All methods should be thoroughly validated according to regulatory guidelines.

References

• 1. researchgate.net [researchgate.net]

Application of SAR107375E Impurity 13-d8 in Pharmacokinetic Studies

Application Notes & Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

SAR107375E is a potent, orally active dual inhibitor of thrombin (Factor IIa) and Factor Xa, key enzymes in the coagulation cascade.[1][2][3][4][5] Its development as an antithrombotic agent necessitates a thorough understanding of its pharmacokinetic (PK) profile to ensure safety and efficacy. Accurate quantification of SAR107375E in biological matrices is critical for these studies. The use of a stable isotope-labeled internal standard, such as SAR107375E impurity 13-d8, is the gold standard for quantitative bioanalysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[6][7][8][9] This deuterated analog is an ideal internal standard as it shares near-identical physicochemical properties with the analyte, co-elutes chromatographically, and corrects for variability in sample processing and matrix effects.[6][7][10]

These application notes provide a comprehensive overview and detailed protocols for the use of SAR107375E impurity 13-d8 in pharmacokinetic studies of SAR107375E.

Principle of Isotope Dilution Mass Spectrometry

The core of this application lies in the principle of isotope dilution mass spectrometry. A known concentration of the deuterated internal standard (SAR107375E impurity 13-d8) is added to an unknown concentration of the analyte (SAR107375E) in a biological sample. The two compounds are nearly indistinguishable during sample extraction and chromatographic separation. However, they are readily differentiated by their mass-to-charge ratio (m/z) in the mass spectrometer. By comparing the peak area ratio of the analyte to the internal standard, precise and accurate quantification of the analyte can be achieved, compensating for potential losses during sample preparation and variations in instrument response.

Data Presentation

Table 1: Representative LC-MS/MS Parameters for SAR107375E and SAR107375E impurity 13-d8

Parameter	SAR107375E (Analyte)	SAR107375E impurity 13-d8 (Internal Standard)
Parent Ion (Q1)	[M+H]⁺	[M+H+8]⁺
Product Ion (Q3)	Specific fragment ion m/z	Corresponding fragment ion m/z
Collision Energy (CE)	Optimized value (eV)	Optimized value (eV)
Declustering Potential (DP)	Optimized value (V)	Optimized value (V)
Retention Time (RT)	Expected RT (min)	Expected RT (min) (should co-elute)

Note: The exact m/z values for parent and product ions need to be determined experimentally based on the chemical structure of SAR107375E.

Table 2: Example Calibration Curve for SAR107375E in Human Plasma

Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)	Accuracy (%)	Precision (%CV)
1	0.012	98.5	4.2
5	0.058	101.2	3.5
20	0.235	100.5	2.1
50	0.591	99.8	1.8
100	1.182	99.1	1.5
500	5.954	100.9	2.3
1000	11.987	101.5	2.8

This table presents hypothetical data to illustrate a typical calibration curve performance.

Experimental Protocols

Bioanalytical Method Development and Validation

A robust and reliable bioanalytical method is fundamental for successful pharmacokinetic studies.[11][12][13] The following protocol outlines the key steps for the development and validation of an LC-MS/MS method for the quantification of SAR107375E in plasma using SAR107375E impurity 13-d8 as an internal standard.

1. Preparation of Stock and Working Solutions:

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve SAR107375E in a suitable organic solvent (e.g., methanol or DMSO).

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve SAR107375E impurity 13-d8 in the same solvent.

• Working Solutions: Prepare serial dilutions of the analyte stock solution to create calibration standards and quality control (QC) samples. Prepare a working solution of the internal standard at a fixed concentration.

2. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample (blank, calibration standard, QC, or study sample), add 20 µL of the internal standard working solution and vortex briefly.

• Add 300 µL of cold acetonitrile to precipitate plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 12,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean 96-well plate or autosampler vials.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

3. LC-MS/MS Conditions:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A suitable reversed-phase C18 column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient elution using 0.1% formic acid in water (Solvent A) and 0.1% formic acid in acetonitrile (Solvent B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• MS System: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

• Detection: Multiple Reaction Monitoring (MRM) of the transitions for SAR107375E and SAR107375E impurity 13-d8.

4. Method Validation: The method should be validated according to regulatory guidelines (e.g., FDA or EMA) for the following parameters:

• Selectivity and Specificity: Absence of interfering peaks at the retention times of the analyte and internal standard in blank matrix from at least six different sources.

• Linearity and Range: A calibration curve with at least six non-zero concentrations, demonstrating a linear relationship between concentration and response with a correlation coefficient (r²) > 0.99.

• Accuracy and Precision: Intra- and inter-day accuracy (as % bias) and precision (as % coefficient of variation, CV) should be within ±15% (±20% for the Lower Limit of Quantification, LLOQ).

• Matrix Effect: Assessment of the ion suppression or enhancement caused by the biological matrix.

• Recovery: The extraction efficiency of the analyte and internal standard from the biological matrix.

• Stability: Stability of the analyte in the biological matrix under various conditions (freeze-thaw, short-term bench-top, long-term storage).

Mandatory Visualizations

Caption: Workflow for the bioanalysis of SAR107375E using a deuterated internal standard.

Caption: Mechanism of action of SAR107375E in the coagulation cascade.

Conclusion

The use of SAR107375E impurity 13-d8 as an internal standard provides a robust, sensitive, and specific method for the quantification of SAR107375E in biological matrices. This approach is essential for obtaining high-quality pharmacokinetic data, which is a cornerstone for the successful clinical development of SAR107375E. The detailed protocols and methodologies presented here serve as a comprehensive guide for researchers and scientists involved in the drug development process. Adherence to these principles will ensure the generation of reliable data for informed decision-making.

References

• 1. researchgate.net [researchgate.net]
• 2. First-in-human trial of SAR107375E, a novel small molecule anticoagulant with dual inhibition of factor Xa and factor IIa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 5-Chlorothiophene-2-carboxylic acid [(S)-2-[2-methyl-3-(2-oxopyrrolidin-1-yl)benzenesulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]amide (SAR107375), a selective and potent orally active dual thrombin and factor Xa inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 5-Chlorothiophene-2-carboxylic acid [(S)-2-[2-methyl-3-(2-oxopyrrolidin-1-yl)benzenesulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]amide (SAR107375), a selective and potent orally active dual thrombin and factor Xa inhibitor. | Semantic Scholar [semanticscholar.org]
• 6. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. scispace.com [scispace.com]
• 9. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. texilajournal.com [texilajournal.com]
• 11. daneshyari.com [daneshyari.com]
• 12. jetir.org [jetir.org]
• 13. Bioanalytical method development and validation: Critical concepts and strategies - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: A Stability-Indicating UPLC-MS/MS Method for the Chromatographic Separation of SAR107375 and Its Impurities

Abstract

This application note presents a detailed protocol for the development and validation of a novel stability-indicating ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) method for the separation and quantification of SAR107375 and its potential impurities. SAR107375 is a potent, orally active dual inhibitor of thrombin (Factor IIa) and Factor Xa, key enzymes in the coagulation cascade.[1] Ensuring the purity and stability of this drug substance is critical for its safety and efficacy. The described method is suitable for the analysis of SAR107375 in bulk drug substance and for monitoring its stability under various stress conditions.

Introduction

SAR107375, chemically known as 5-Chlorothiophene-2-carboxylic acid [(S)-2-[2-methyl-3-(2-oxopyrrolidin-1-yl)benzenesulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]amide, is a promising anticoagulant agent. Its mechanism of action involves the dual inhibition of thrombin and Factor Xa, which are crucial serine proteases in the blood coagulation cascade.[1] The presence of impurities, which may arise during synthesis or degradation, can impact the drug's safety and efficacy. Therefore, a robust, stability-indicating analytical method is required to separate and quantify SAR107375 from its potential impurities.

This application note details a UPLC-MS/MS method that provides high resolution, sensitivity, and specificity for the analysis of SAR107375 and its stress-induced degradation products. The protocol for forced degradation studies to identify potential impurities is also described.

Signaling Pathway of SAR107375

SAR107375 exerts its anticoagulant effect by inhibiting two key points in the coagulation cascade: Factor Xa and Thrombin (Factor IIa). The coagulation cascade is a series of enzymatic reactions that leads to the formation of a fibrin clot. It is traditionally divided into the intrinsic, extrinsic, and common pathways.

References

• 1. 5-Chlorothiophene-2-carboxylic acid [(S)-2-[2-methyl-3-(2-oxopyrrolidin-1-yl)benzenesulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]amide (SAR107375), a selective and potent orally active dual thrombin and factor Xa inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of SAR107375E and its Deuterated Impurity (13-d8) using LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Specific mass spectrometry parameters for SAR107375E impurity 13-d8 are not publicly available. The following application note, including all protocols and parameters, presents a hypothetical methodology based on standard practices for the analysis of small molecules and their deuterated analogs. These should be used as a template and starting point for method development and validation.

Introduction

SAR107375E is a potent dual inhibitor of thrombin and factor Xa, which has been investigated for its anticoagulant properties. In drug development and manufacturing, it is crucial to identify and quantify any impurities, including isotopically labeled variants that may be present from synthetic routes utilizing deuterated reagents. This application note provides a comprehensive protocol for the sensitive and selective quantification of SAR107375E and a potential deuterated impurity, SAR107375E impurity 13-d8, in a representative matrix using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Experimental Protocols

1. Sample Preparation

A standard protein precipitation method is employed for the extraction of SAR107375E and its deuterated impurity from plasma.

• Reagents: Acetonitrile (ACN) with 0.1% formic acid (FA), Human Plasma (or other relevant biological matrix), Ultrapure Water.

• Procedure:

  • Spike 50 µL of human plasma with the appropriate concentrations of SAR107375E and SAR107375E impurity 13-d8 calibration standards or quality control samples.

  • Add 200 µL of chilled ACN with 0.1% FA to precipitate proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer 100 µL of the supernatant to a clean 96-well plate or autosampler vial.

  • Dilute with 100 µL of ultrapure water with 0.1% FA.

  • Inject 10 µL onto the LC-MS/MS system.

2. Liquid Chromatography

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient:

  • 0-0.5 min: 5% B

  • 0.5-3.0 min: 5-95% B

  • 3.0-4.0 min: 95% B

  • 4.0-4.1 min: 95-5% B

  • 4.1-5.0 min: 5% B (re-equilibration)

• Column Temperature: 40°C.

3. Mass Spectrometry

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI).

• Polarity: Positive.

• Scan Type: Multiple Reaction Monitoring (MRM).

Data Presentation

The following table summarizes the hypothetical mass spectrometry parameters for the analysis of SAR107375E and its deuterated impurity.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
SAR107375E	568.1	415.2	25	100
145.1	35	100
SAR107375E impurity 13-d8	576.1	423.2	25	100
145.1	35	100

Visualization of Experimental Workflow and Logical Relationships

Application Note and Protocol: Establishing a Calibration Curve for SAR107375E Impurity 13 using a Deuterated Internal Standard

Introduction

SAR107375E is a novel, potent, and orally active dual inhibitor of thrombin and factor Xa, making it a significant candidate in anticoagulant therapy.[1][2][3][4] During the synthesis and storage of SAR107375E, various impurities can arise, which must be accurately quantified to ensure the safety and efficacy of the final drug product. This application note provides a detailed protocol for establishing a robust and reliable calibration curve for the quantification of SAR107375E Impurity 13 using its deuterated analog, SAR107375E Impurity 13-d8, as an internal standard (IS).

The use of a stable isotope-labeled internal standard, such as a deuterated compound, is a widely accepted and recommended practice in quantitative mass spectrometry.[5][6] This approach is particularly valuable in liquid chromatography-tandem mass spectrometry (LC-MS/MS) for bioanalytical methods.[7] The stable isotope-labeled internal standard co-elutes with the analyte and experiences similar matrix effects and ionization suppression or enhancement, leading to more accurate and precise quantification.[5][6] This protocol is designed for researchers, scientists, and drug development professionals involved in the quality control and analytical development of SAR107375E.

Principle of the Method

This method utilizes Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) for the sensitive and selective quantification of SAR107375E Impurity 13. A calibration curve is constructed by plotting the ratio of the peak area of the analyte (SAR107375E Impurity 13) to the peak area of the internal standard (SAR107375E Impurity 13-d8) against the known concentrations of the analyte. The use of a deuterated internal standard corrects for variability during sample preparation and analysis.[5][7]

Materials and Reagents

• SAR107375E Impurity 13 reference standard

• SAR107375E Impurity 13-d8 internal standard[8]

• LC-MS grade acetonitrile

• LC-MS grade methanol

• LC-MS grade water

• Formic acid (or other appropriate mobile phase modifier)

• Drug-free matrix (e.g., plasma, formulation blank)

• Volumetric flasks and pipettes

• Autosampler vials

Instrumentation

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• A tandem mass spectrometer equipped with an electrospray ionization (ESI) source.

• Data acquisition and processing software.

Experimental Protocols

Preparation of Stock Solutions

• Analyte Stock Solution (Stock A): Accurately weigh a suitable amount of SAR107375E Impurity 13 reference standard and dissolve it in a known volume of diluent (e.g., 50:50 acetonitrile:water) to prepare a 1 mg/mL primary stock solution.

• Internal Standard Stock Solution (Stock IS): Accurately weigh a suitable amount of SAR107375E Impurity 13-d8 and dissolve it in a known volume of the same diluent to prepare a 1 mg/mL primary stock solution.

• Working Stock Solutions: Prepare a series of working stock solutions for the analyte by serially diluting Stock A. Similarly, prepare a working internal standard solution (e.g., 10 µg/mL) by diluting Stock IS.

Preparation of Calibration Standards

• Prepare a set of at least six non-zero calibration standards by spiking the appropriate drug-free matrix with known amounts of the analyte working stock solutions.[9]

• To each calibration standard, add a constant volume of the internal standard working solution to achieve a final concentration that yields a good signal-to-noise ratio.

• The final concentrations of the calibration standards should span the expected range of the impurity in the samples.

• Also prepare a blank sample (matrix only) and a zero sample (matrix with internal standard only).[9][10]

Preparation of Quality Control (QC) Samples

• Prepare QC samples at a minimum of three concentration levels: low, medium, and high.[9]

• The QC samples should be prepared from a separate weighing of the analyte reference standard than that used for the calibration standards.[9]

• Spike drug-free matrix with the analyte to achieve the desired QC concentrations and add the internal standard at the same concentration as in the calibration standards.

Sample Preparation

The specific sample preparation procedure will depend on the matrix. For a relatively clean sample matrix like a drug formulation, a simple "dilute and shoot" approach may be sufficient. For more complex matrices like plasma, a protein precipitation or solid-phase extraction (SPE) may be necessary. An example of a protein precipitation protocol is provided below:

• To 100 µL of each calibration standard, QC sample, or unknown sample, add 300 µL of cold acetonitrile containing the internal standard.

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

The following are example LC-MS/MS conditions and should be optimized for the specific instrumentation and impurity being analyzed.

• LC Conditions:

  • Column: A suitable C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: A suitable gradient to ensure separation from other components.

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 40 °C

• MS/MS Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for both SAR107375E Impurity 13 and SAR107375E Impurity 13-d8. These transitions need to be determined experimentally.

  • Optimize MS parameters such as collision energy and cone voltage for maximum signal intensity.

Data Presentation and Analysis

Calibration Curve Construction

• Integrate the peak areas for both the analyte and the internal standard in each of the calibration standards.

• Calculate the peak area ratio (Analyte Peak Area / Internal Standard Peak Area).

• Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the analyte.

• Perform a linear regression analysis on the data. A weighting factor (e.g., 1/x or 1/x²) may be necessary to ensure homogeneity of variance across the concentration range. The regression equation (y = mx + c) will be used to calculate the concentration of the analyte in unknown samples.

• The correlation coefficient (r²) should be close to 1 (typically >0.99) for the calibration curve to be acceptable.[11]

Quantitative Data Summary

The following tables summarize the expected data from the calibration curve and quality control samples.

Table 1: Calibration Curve Data

Calibration Level	Nominal Conc. (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)	Calculated Conc. (ng/mL)	Accuracy (%)
Blank	0	0	150234	0.000	0.000	N/A
Zero	0	0	149876	0.000	0.000	N/A
CAL 1	1	3012	151023	0.020	1.05	105.0
CAL 2	5	14987	150567	0.099	4.95	99.0
CAL 3	10	30234	151112	0.200	10.0	100.0
CAL 4	50	151234	150987	1.002	50.1	100.2
CAL 5	100	300987	150456	2.001	99.8	99.8
CAL 6	250	751234	150789	4.982	249.1	99.6
CAL 7	500	1502345	150123	10.007	500.4	100.1
CAL 8	1000	3010987	150543	20.001	999.5	99.9

Table 2: Quality Control Sample Data

QC Level	Nominal Conc. (ng/mL)	Calculated Conc. (ng/mL)	Accuracy (%)	Precision (%RSD)
LQC	15	14.8	98.7	4.5
MQC	150	153.2	102.1	3.2
HQC	750	745.5	99.4	2.8

Method Validation

For regulatory submissions, the analytical method should be fully validated according to ICH guidelines.[12][13] Key validation parameters include:

• Specificity: The ability to assess the analyte in the presence of other components.[12]

• Linearity: Demonstrating a direct proportional relationship between concentration and response over a defined range.[12]

• Accuracy: The closeness of the measured value to the true value.[12]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings.[12] This includes repeatability and intermediate precision.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of analyte that can be reliably detected and quantified with acceptable accuracy and precision.[12]

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters.[12]

Visualization of Workflows

The following diagrams illustrate the key processes described in this protocol.

References

• 1. First-in-human trial of SAR107375E, a novel small molecule anticoagulant with dual inhibition of factor Xa and factor IIa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 5-Chlorothiophene-2-carboxylic acid [(S)-2-[2-methyl-3-(2-oxopyrrolidin-1-yl)benzenesulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]amide (SAR107375), a selective and potent orally active dual thrombin and factor Xa inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. texilajournal.com [texilajournal.com]
• 6. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 7. pharmoutsource.com [pharmoutsource.com]
• 8. SAR107375E Impurity 13 d8-Cato Research Chemicals Inc. [gm.cato-chem.com]
• 9. LC-MS/MS Quantitative Assays | Department of Chemistry Mass Spectrometry Core Laboratory [mscore.web.unc.edu]
• 10. Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pharmadevils.com [pharmadevils.com]
• 12. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 13. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Application Notes: The Use of SAR107375E Impurity 13-d8 in Drug Metabolism Studies

Introduction

SAR107375E is a potent and selective dual inhibitor of thrombin (Factor IIa) and Factor Xa, key enzymes in the coagulation cascade. Its anticoagulant properties make it a subject of interest in the development of new antithrombotic therapies. To accurately characterize its pharmacokinetic (PK) and metabolic profile, a robust bioanalytical method is essential. This document provides detailed application notes and protocols for the use of SAR107375E impurity 13-d8, a deuterium-labeled internal standard, in drug metabolism and pharmacokinetic (DMPK) studies of SAR107375E.

Stable isotope-labeled internal standards are the gold standard in quantitative mass spectrometry. By incorporating a known concentration of the deuterated internal standard at the beginning of sample preparation, it co-experiences the same experimental variations as the analyte, including extraction inefficiencies and matrix effects.[1] The mass spectrometer can differentiate between the analyte and the heavier internal standard, allowing for precise and accurate quantification by measuring the ratio of their peak areas.[1]

Mechanism of Action: Inhibition of the Coagulation Cascade

SAR107375E exerts its anticoagulant effect by directly inhibiting both Factor Xa and thrombin (Factor IIa). These are critical serine proteases that act at the convergence of the intrinsic and extrinsic coagulation pathways. The inhibition of these factors disrupts the amplification of the coagulation cascade, ultimately preventing the formation of a stable fibrin clot.

Figure 1: Mechanism of Action of SAR107375E in the Coagulation Cascade.

Quantitative Data Summary

The following tables summarize key quantitative data for SAR107375E from published literature.

Table 1: In Vitro and In Vivo Activity of SAR107375E

Parameter	Value	Species/System	Reference
Factor Xa Ki	1 nM	In vitro	[2]
Thrombin Ki	8 nM	In vitro	[2]
Thrombin Generation Time (TGT) IC50	0.39 µM	Human Platelet Rich Plasma	[2]
Venous Thrombosis ED50 (IV)	0.07 mg/kg	Rat	[2]
Venous Thrombosis ED50 (PO)	2.8 mg/kg	Rat	[2]

Table 2: Human Pharmacokinetic Parameters of SAR107375E (Single Ascending IV Doses)

Dose Range	t1/2 (h)	Cmax (µg/L)	AUC0-t (h*µg/L)	Reference
0.5 - 20.0 mg	1.51 - 4.00	59.05 - 1360	25.01 - 528.45	[3]

Table 3: Representative Data from an In Vitro Metabolic Stability Assay of SAR107375E in Human Liver Microsomes (Hypothetical Data)

Compound	t1/2 (min)	Intrinsic Clearance (µL/min/mg protein)
SAR107375E	45	15.4
Positive Control (e.g., Verapamil)	15	46.2
Negative Control (e.g., Warfarin)	> 120	< 5.8

Experimental Protocols

The following are representative protocols for the use of SAR107375E impurity 13-d8 in DMPK studies. These are generalized methods and should be optimized for specific laboratory conditions and instrumentation.

Protocol 1: Quantification of SAR107375E in Human Plasma using LC-MS/MS

1. Objective: To quantify the concentration of SAR107375E in human plasma samples using a validated LC-MS/MS method with SAR107375E impurity 13-d8 as the internal standard.

2. Materials:

• Human plasma (K2EDTA)

• SAR107375E reference standard

• SAR107375E impurity 13-d8 (Internal Standard, IS)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• 96-well plates

• Centrifuge

3. Stock and Working Solutions Preparation:

• SAR107375E Stock Solution (1 mg/mL): Accurately weigh and dissolve SAR107375E in methanol.

• IS Stock Solution (1 mg/mL): Accurately weigh and dissolve SAR107375E impurity 13-d8 in methanol.

• SAR107375E Working Solutions: Serially dilute the stock solution with 50:50 acetonitrile:water to prepare calibration standards and quality control (QC) samples.

• IS Working Solution (100 ng/mL): Dilute the IS stock solution with acetonitrile.

4. Sample Preparation (Protein Precipitation):

• Pipette 50 µL of plasma samples, calibration standards, or QCs into a 96-well plate.

• Add 150 µL of the IS working solution (100 ng/mL in acetonitrile) to each well.

• Vortex the plate for 2 minutes at 1000 rpm.

• Centrifuge the plate at 4000 rpm for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to a new 96-well plate for LC-MS/MS analysis.

5. LC-MS/MS Conditions (Representative):

• LC System: UHPLC system

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-0.5 min: 5% B

  • 0.5-2.5 min: 5-95% B

  • 2.5-3.0 min: 95% B

  • 3.0-3.1 min: 95-5% B

  • 3.1-4.0 min: 5% B

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions (Hypothetical):

  • SAR107375E: Q1/Q3 (e.g., m/z 555.2 -> 112.1)

  • SAR107375E impurity 13-d8: Q1/Q3 (e.g., m/z 563.2 -> 112.1)

6. Data Analysis:

• Construct a calibration curve by plotting the peak area ratio (SAR107375E / IS) against the concentration of the calibration standards.

• Use a weighted (1/x²) linear regression to fit the curve.

• Determine the concentration of SAR107375E in the plasma samples and QCs by interpolating their peak area ratios from the calibration curve.

Figure 2: Bioanalytical Workflow for SAR107375E Quantification.

Protocol 2: In Vitro Metabolic Stability of SAR107375E in Human Liver Microsomes

1. Objective: To determine the rate of metabolism of SAR107375E in human liver microsomes (HLM) to estimate its intrinsic clearance.

2. Materials:

• Human liver microsomes (pooled)

• SAR107375E

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate buffer (100 mM, pH 7.4)

• Acetonitrile

• Internal Standard (e.g., a structurally similar but chromatographically resolved compound, or SAR107375E impurity 13-d8)

3. Experimental Procedure:

• Incubation Mixture Preparation: Prepare a master mix containing phosphate buffer and HLM (final protein concentration 0.5 mg/mL). Pre-warm at 37°C for 5 minutes.

• Reaction Initiation: Add SAR107375E (final concentration 1 µM) to the pre-warmed microsome mixture. Initiate the metabolic reaction by adding the NADPH regenerating system.

• Time-Point Sampling: Aliquot the reaction mixture at specified time points (e.g., 0, 5, 15, 30, 60 minutes) into separate tubes.

• Reaction Quenching: Stop the reaction at each time point by adding 3 volumes of ice-cold acetonitrile containing the internal standard.

• Sample Processing: Vortex the quenched samples and centrifuge at 4000 rpm for 10 minutes to precipitate the protein.

• Analysis: Analyze the supernatant for the remaining concentration of SAR107375E using the LC-MS/MS method described in Protocol 1.

4. Data Analysis:

• Plot the natural logarithm of the percentage of SAR107375E remaining versus time.

• Determine the slope of the linear portion of the curve (k).

• Calculate the half-life (t1/2) = 0.693 / k.

• Calculate the intrinsic clearance (Clint) = (0.693 / t1/2) * (mL incubation / mg microsomal protein).

Conclusion

The use of SAR107375E impurity 13-d8 as an internal standard is crucial for the accurate and precise quantification of SAR107375E in biological matrices. The protocols and data presented here provide a framework for conducting DMPK studies of this novel anticoagulant. Adherence to validated, robust bioanalytical methods is paramount for generating reliable data to support preclinical and clinical development.

References

• 1. spectroscopyeurope.com [spectroscopyeurope.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]

Application Note and Protocol: Regulatory Guidelines for Impurity Analysis Using Internal Standards

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate quantification of impurities in drug substances and products is a critical aspect of pharmaceutical development and manufacturing, ensuring the safety and efficacy of therapeutic goods. Regulatory bodies such as the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA) have established stringent guidelines for the identification, qualification, and control of impurities.[1][2][3][4][5][6][7] The use of internal standards (IS) in analytical methods is a widely accepted and powerful technique to enhance the precision, accuracy, and robustness of impurity quantification by correcting for variability in sample preparation and instrument response.[8][9]

This document provides a detailed overview of the regulatory framework, experimental protocols, and data presentation for impurity analysis utilizing internal standards.

Regulatory Framework

The foundation for impurity regulation is laid out in the ICH guidelines, which are largely adopted by the FDA and EMA.

• ICH Q3A(R2): Impurities in New Drug Substances This guideline focuses on impurities in new drug substances produced by chemical synthesis.[1][4][10] It establishes thresholds for reporting, identification, and qualification of impurities.

• ICH Q3B(R2): Impurities in New Drug Products This document provides guidance on impurities that are degradation products of the drug substance or reaction products of the drug substance with excipients or the container closure system.[2][3][5][6][11]

• ICH Q2(R2): Validation of Analytical Procedures This recently revised guideline details the requirements for validating analytical methods, including those employing internal standards, to ensure they are fit for their intended purpose.[12][13][14][15] Key validation parameters include specificity, accuracy, precision, linearity, range, and robustness.[16]

The FDA and EMA provide further specific guidance that aligns with these ICH principles, emphasizing the need for well-controlled and validated analytical procedures for all regulatory submissions.[16][17][18][19][20]

Selection and Characterization of Internal Standards

The choice of an appropriate internal standard is crucial for the success of the analytical method. An ideal internal standard should possess the following characteristics:

• Structural Similarity: The IS should be structurally similar to the analyte (the impurity) to ensure similar behavior during sample preparation and analysis.[9] Deuterated analogs of the analyte are often the preferred choice for mass spectrometry-based methods.

• Purity: The internal standard should be of high purity, and any impurities present should not interfere with the analysis of the target impurity.[21][22]

• Stability: The IS must be stable throughout the entire analytical procedure.[22]

• Resolution: It must be well-resolved from the analyte and other components in the sample matrix.[9]

• Non-endogenous: The internal standard should not be naturally present in the sample matrix.[9]

Experimental Protocols

This section outlines a general protocol for impurity analysis using an internal standard with High-Performance Liquid Chromatography (HPLC), a commonly used technique.

Materials and Reagents

• Reference standards for the impurity and the active pharmaceutical ingredient (API).

• Internal standard of known purity.

• HPLC-grade solvents (e.g., acetonitrile, methanol, water).

• Buffers and other reagents as required for the mobile phase.

• Volumetric flasks, pipettes, and other calibrated laboratory glassware.

• HPLC system with a suitable detector (e.g., UV, DAD, MS).

Preparation of Standard Solutions

• Internal Standard Stock Solution: Accurately weigh a known amount of the internal standard and dissolve it in a suitable solvent to prepare a stock solution of a specific concentration.

• Impurity Stock Solution: Accurately weigh a known amount of the impurity reference standard and dissolve it in a suitable solvent to create a stock solution.

• Calibration Standards: Prepare a series of calibration standards by spiking a constant volume of the internal standard stock solution into volumetric flasks containing varying, known concentrations of the impurity stock solution. Dilute to volume with the appropriate solvent. A minimum of five concentration levels is recommended to establish linearity.[23]

Sample Preparation

• Accurately weigh a known amount of the drug substance or product.

• Dissolve the sample in a suitable solvent.

• Spike the sample solution with a precise volume of the internal standard stock solution to achieve a concentration similar to that in the calibration standards.[9]

• Dilute the sample solution to a final known volume.

• Filter the sample solution through a suitable filter (e.g., 0.45 µm) before injection into the HPLC system.

Chromatographic Conditions

Develop a suitable HPLC method that provides adequate separation and resolution of the impurity, the API, and the internal standard. Key parameters to optimize include:

• Column: Select a column with appropriate chemistry and dimensions.

• Mobile Phase: Optimize the composition and gradient of the mobile phase.

• Flow Rate: Adjust for optimal separation and run time.

• Column Temperature: Control to ensure reproducible retention times.

• Injection Volume: Maintain a consistent injection volume.

• Detector Wavelength: Select a wavelength where both the impurity and internal standard have adequate response.

System Suitability

Before running the analysis, perform a system suitability test to ensure the chromatographic system is performing adequately. Key parameters include:

• Resolution (Rs): Ensure baseline separation between the impurity, API, and internal standard peaks.

• Tailing Factor (T): Should typically be ≤ 2.

• Theoretical Plates (N): A measure of column efficiency.

• Repeatability (%RSD): Inject the same standard multiple times and ensure the relative standard deviation of the peak area ratio is within acceptable limits (e.g., ≤ 2%).

Data Presentation and Calculations

Quantitative data should be summarized in clearly structured tables for easy comparison and interpretation.

Calibration Curve

Construct a calibration curve by plotting the ratio of the peak area of the impurity to the peak area of the internal standard against the concentration of the impurity. Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (r²). An r² value of ≥ 0.995 is generally considered acceptable.[23]

Table 1: Example Calibration Data for Impurity A

Concentration of Impurity A (µg/mL)	Peak Area of Impurity A	Peak Area of Internal Standard	Peak Area Ratio (Impurity A / IS)
0.5	12500	250000	0.050
1.0	25100	251000	0.100
2.5	62800	250500	0.251
5.0	126000	252000	0.500
10.0	253000	251500	1.006

Calculation of Impurity Content

Calculate the concentration of the impurity in the sample using the linear regression equation derived from the calibration curve.

Concentration of Impurity (µg/mL) = (Peak Area Ratio of Sample - y-intercept) / slope

The amount of impurity in the drug substance or product can then be calculated as a percentage:

% Impurity = (Concentration of Impurity in Sample (µg/mL) * Dilution Factor * 100) / (Concentration of Sample (µg/mL))

Method Validation Summary

Summarize the results of the method validation parameters in a table.

Table 2: Summary of Method Validation Parameters

Validation Parameter	Acceptance Criteria	Result with Internal Standard	Result without Internal Standard
Accuracy (% Recovery)	80.0% - 120.0%	98.5% - 101.2%	95.2% - 104.5%
Precision (% RSD)
- Repeatability	≤ 2.0%	0.7%	2.2%
- Intermediate Precision	≤ 3.0%	1.1%	3.0%
Linearity (r²)	≥ 0.995	0.9998	0.9985
Limit of Quantitation (LOQ)	S/N ≥ 10	0.1 µg/mL	0.5 µg/mL
Limit of Detection (LOD)	S/N ≥ 3	0.03 µg/mL	0.15 µg/mL

Hypothetical data presented for illustrative purposes, adapted from validation guides.[8]

Visualizations

Experimental Workflow

References

• 1. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. ICH Q3B (R2):Impurities in new drug products | PPTX [slideshare.net]
• 3. ICH Q3B (R2) Impurities in new drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. ICH Q3A(R2) Impurities in New Drug Substances - ECA Academy [gmp-compliance.org]
• 5. ema.europa.eu [ema.europa.eu]
• 6. database.ich.org [database.ich.org]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. benchchem.com [benchchem.com]
• 9. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 10. database.ich.org [database.ich.org]
• 11. ICH Q3B(R2) Impurities in New Drug Products - ECA Academy [gmp-compliance.org]
• 12. fda.gov [fda.gov]
• 13. ema.europa.eu [ema.europa.eu]
• 14. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 15. researchgate.net [researchgate.net]
• 16. allanchem.com [allanchem.com]
• 17. Revised FDA Guidance on the validation of analytical methods - ECA Academy [gmp-compliance.org]
• 18. fda.gov [fda.gov]
• 19. scribd.com [scribd.com]
• 20. fda.gov [fda.gov]
• 21. chromatographyonline.com [chromatographyonline.com]
• 22. Does internal standard have tohave purity known? - Chromatography Forum [chromforum.org]
• 23. altabrisagroup.com [altabrisagroup.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Isotopic Exchange in SAR107375E Impurity 13-d8

Welcome to the technical support center for SAR107375E impurity 13-d8. This resource is designed for researchers, scientists, and drug development professionals to address challenges related to isotopic exchange. The following troubleshooting guides and frequently asked questions (FAQs) will help you identify and resolve common issues encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange, and why is it a concern for SAR107375E impurity 13-d8?

Isotopic exchange is a chemical process where a deuterium atom (D) in your isotopically labeled molecule is replaced by a hydrogen atom (H) from the surrounding environment, such as solvents or matrix components.[1] This is a significant concern because it alters the mass of your internal standard, which can lead to inaccuracies in quantification during mass spectrometry analysis. The loss of deuterium can cause an underestimation of the internal standard's concentration, leading to an overestimation of the analyte's concentration.[1] In severe cases, complete deuterium loss can generate a false positive signal for the unlabeled analyte.[1]

Q2: I am observing unexpected peaks in the mass spectrum of my SAR107375E impurity 13-d8 standard, corresponding to d7, d6, etc. What is the likely cause?

The appearance of peaks with lower mass-to-charge ratios (m/z) corresponding to the loss of one or more deuterium atoms strongly suggests that back-exchange (the loss of deuterium) is occurring. The number of deuterium atoms lost will determine the observed mass shift.

Q3: What are the primary factors that promote unwanted isotopic exchange?

Several factors can influence the rate of hydrogen-deuterium (H/D) exchange:

• pH: The pH of the solution is a critical factor. Both acidic and basic conditions can catalyze H/D exchange.[2] The rate of exchange is often minimized at a specific pH, which is compound-dependent but typically falls in the slightly acidic range.

• Temperature: Higher temperatures accelerate the rate of exchange.[3] It is generally recommended to work at lower temperatures to minimize this effect.

• Solvent: Protic solvents, such as water and methanol, can readily exchange protons with the labeled compound.[3] Aprotic solvents like acetonitrile, dioxane, and tetrahydrofuran are less likely to cause exchange.[3]

• Matrix Effects: Components within a biological matrix (e.g., plasma, urine) can sometimes catalyze isotopic exchange.

Q4: How can I prevent or minimize isotopic exchange during sample preparation and analysis?

To minimize isotopic exchange, consider the following preventative measures:

• Solvent Selection: Whenever possible, use aprotic solvents for sample storage and preparation.[3] If aqueous solutions are necessary, consider using D₂O-based buffers.[3]

• pH Control: Maintain the pH of your solutions in a range where the exchange rate is minimal for your compound, often in the acidic range.[3] For LC-MS analysis, acidifying the mobile phase with formic acid (e.g., to pH 2.5-3.0) can significantly slow down back-exchange.[3]

• Temperature Control: Keep samples cold during storage (-20°C or -80°C) and processing to slow the exchange rate.[3]

• Minimize Exposure Time: Reduce the time the deuterated standard is in contact with protic solvents or challenging matrices.

Q5: Are there alternative isotopic labeling strategies to avoid exchange issues?

Yes, using stable isotopes like Carbon-13 (¹³C) or Nitrogen-15 (¹⁵N) is a preferred method to avoid exchange problems as these isotopes are not susceptible to this phenomenon. However, the synthesis of ¹³C and ¹⁵N labeled compounds is often more complex and expensive than deuterium labeling.

Troubleshooting Guides

Guide 1: Investigating the Source of Deuterium Loss

This guide provides a systematic workflow to pinpoint the source of deuterium exchange in your experimental procedure.

Symptoms:

• Inconsistent or lower-than-expected signal from the deuterium-labeled internal standard.

• Appearance of a signal at the mass of the unlabeled analyte in a blank sample spiked only with the internal standard.[3]

Troubleshooting Workflow:

Caption: Troubleshooting workflow to identify the source of deuterium exchange.

Guide 2: Minimizing Isotopic Exchange During LC-MS Analysis

This protocol is designed to minimize the loss of deuterium labels during LC-MS analysis.

Key Principle: The rate of H/D exchange can be significantly reduced by maintaining a low pH and temperature throughout the analytical run.

Experimental Protocol:

• Sample Preparation:

  • Prepare samples in an aprotic solvent if possible.

  • If an aqueous solution is required, ensure it is acidified to a pH of approximately 2.5-3.0 with a suitable acid like formic acid.[3]

• LC System:

  • Use a column and mobile phases appropriate for the analyte.

  • Ensure the mobile phases are also acidified (e.g., 0.1% formic acid in water and acetonitrile).

  • Maintain the autosampler at a low temperature (e.g., 4°C).

• MS System:

  • Configure the mass spectrometer to monitor for both the deuterated standard and its potential back-exchanged products to assess the extent of the exchange.[4]

Data on Factors Influencing Isotopic Exchange

The following table summarizes the key factors that influence the rate of hydrogen-deuterium exchange.

Factor	Condition	Effect on Exchange Rate	Mitigation Strategy
pH	High (>8) or Low (<4)	Increases	Maintain pH in a stable, minimally reactive range (often slightly acidic).
Temperature	High	Increases	Store and process samples at low temperatures (e.g., 4°C, -20°C, -80°C).[3]
Solvent	Protic (e.g., Water, Methanol)	Increases	Use aprotic solvents (e.g., Acetonitrile, THF) whenever possible.[3]
Exposure Time	Long	Increases	Minimize the time the deuterated compound is in a protic or high-pH environment.

Experimental Protocols

Protocol 1: Assessing the Stability of SAR107375E impurity 13-d8 in Solution

This protocol evaluates the stability of the deuterated standard in different solvents over time.

Materials:

• SAR107375E impurity 13-d8

• Acetonitrile (ACN)

• Methanol (MeOH)

• Water with 0.1% formic acid

• LC-MS/MS system

Methodology:

• Prepare stock solutions of SAR107375E impurity 13-d8 in ACN.

• Create working solutions by diluting the stock in:

  • Solution A: 100% ACN

  • Solution B: 50:50 ACN/Water with 0.1% formic acid

  • Solution C: 100% Water with 0.1% formic acid

• Inject the solutions onto the LC-MS/MS system at time points 0, 2, 4, 8, and 24 hours, keeping the solutions in the autosampler at a controlled temperature (e.g., 10°C).[4]

• Monitor the mass transitions for the d8 standard and its potential back-exchanged products (d7, d6, etc.).[4]

Data Analysis:

• Calculate the peak areas for each isotopic species at each time point.[4]

• A significant increase in the peak areas of the back-exchanged products over time indicates instability in that particular solution.

Protocol 2: Evaluating Isotopic Stability in a Biological Matrix

This protocol assesses the stability of the deuterated standard in a biological matrix (e.g., plasma) during sample processing.[4]

Materials:

• SAR107375E impurity 13-d8

• Blank biological matrix (e.g., human plasma)[4]

• Protein precipitation solvent (e.g., acetonitrile with 1% formic acid)[4]

• LC-MS/MS system

Methodology:

• Spike a known concentration of SAR107375E impurity 13-d8 into the blank biological matrix.

• Vortex and let the sample equilibrate for 15 minutes at room temperature.[4]

• Perform protein precipitation by adding 3 volumes of cold protein precipitation solvent.[4]

• Vortex and centrifuge to pellet the precipitated proteins.[4]

• Transfer the supernatant to a clean tube.

• Analyze an aliquot of the supernatant immediately (T=0).

• Keep the remaining supernatant in the autosampler at a controlled temperature and re-inject at regular intervals (e.g., every 2 hours for 12 hours).[4]

Data Analysis:

• Monitor the ratio of the peak area of the d8 standard to any back-exchanged products over time.[4] A change in this ratio indicates instability in the processed sample.[4]

Signaling Pathways and Logical Relationships

The following diagram illustrates the general mechanism of acid- and base-catalyzed hydrogen-deuterium exchange at an alpha-carbon relative to a carbonyl group, a common site for such exchange.

References

• 1. benchchem.com [benchchem.com]
• 2. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Overcoming Matrix Effects in SAR107375 Quantification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the quantification of SAR107375, a novel therapeutic agent. The focus is on identifying and mitigating matrix effects in bioanalytical methods, ensuring accurate and reliable data for pharmacokinetic and toxicokinetic studies.

Frequently Asked Questions (FAQs)

Q1: What is a matrix effect and how does it affect the quantification of SAR107375?

A1: A matrix effect is the alteration of analyte ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix (e.g., plasma, urine, tissue homogenates).[1][2][3] This can lead to either ion suppression or enhancement, resulting in inaccurate quantification of SAR107375.[4][5] For instance, phospholipids from plasma are a common cause of ion suppression in liquid chromatography-mass spectrometry (LC-MS) analysis.[5][6]

Q2: How can I determine if my assay for SAR107375 is experiencing matrix effects?

A2: The most common method to assess matrix effects is the post-extraction addition method.[5] This involves comparing the response of an analyte spiked into an extracted blank matrix sample to the response of the analyte in a neat solution (e.g., mobile phase). A significant difference in the signal indicates the presence of matrix effects. Another qualitative method is post-column infusion, which helps to identify regions in the chromatogram where ion suppression or enhancement occurs.[4][7]

Q3: What are the primary causes of matrix effects in bioanalytical assays?

A3: The primary causes of matrix effects include endogenous components of the biological matrix such as phospholipids, salts, and proteins.[2][3] Exogenous components, including anticoagulants, dosing vehicles, and co-administered medications, can also contribute.[2] These interfering substances can co-elute with SAR107375 and compete for ionization in the mass spectrometer source.[1]

Q4: Can the use of a stable isotope-labeled internal standard (SIL-IS) for SAR107375 completely eliminate matrix effects?

A4: While a SIL-IS is the preferred method to compensate for matrix effects, it may not completely eliminate them.[4][5] The SIL-IS co-elutes with the analyte and experiences similar ionization suppression or enhancement, allowing for accurate quantification based on the analyte-to-IS ratio.[1][7] However, in cases of severe and variable matrix effects, even a SIL-IS may not provide full compensation.[5]

Troubleshooting Guides

This section provides a structured approach to troubleshooting common issues related to matrix effects during SAR107375 quantification.

Issue 1: Poor Reproducibility and Accuracy in Quality Control (QC) Samples

Possible Cause: Inconsistent matrix effects across different samples.

Troubleshooting Steps:

• Evaluate Matrix Effect in Multiple Lots: Assess the matrix effect in at least six different lots of the biological matrix to understand its variability.

• Optimize Sample Preparation: Improve the cleanup procedure to remove interfering components. Techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) are generally more effective at removing phospholipids than protein precipitation (PPT).[1][8]

• Chromatographic Optimization: Modify the LC method to separate SAR107375 from the interfering peaks. This can involve changing the column, mobile phase composition, or gradient profile.[1]

• Matrix-Matched Calibrators and QCs: Prepare calibration standards and QC samples in the same biological matrix as the study samples to mimic the matrix effect.[1]

Issue 2: Significant Ion Suppression or Enhancement Observed

Possible Cause: Co-elution of SAR107375 with highly ion-suppressive or enhancing matrix components.

Troubleshooting Steps:

• Identify the Suppressing Region: Use post-column infusion to pinpoint the retention time window where ion suppression or enhancement is most significant.[7]

• Adjust Chromatography: Modify the chromatographic conditions to shift the retention time of SAR107375 away from this region.

• Employ a Divert Valve: Use a divert valve to direct the flow from the column to waste during the elution of highly interfering components, preventing them from entering the mass spectrometer source.[9]

• Change Ionization Source: If using electrospray ionization (ESI), consider switching to atmospheric pressure chemical ionization (APCI), which can be less susceptible to matrix effects for certain compounds.[2]

Issue 3: Inconsistent Internal Standard (IS) Response

Possible Cause: The internal standard is not adequately compensating for the matrix effect on SAR107375.

Troubleshooting Steps:

• Verify Co-elution: Ensure that the SIL-IS for SAR107375 has the exact same retention time as the analyte.

• Evaluate Different Internal Standards: If a SIL-IS is not available or effective, consider an analog internal standard that is structurally similar to SAR107375 and has a close retention time.

• Monitor IS Response: Always monitor the absolute peak area of the internal standard in all samples. A high degree of variability may indicate a significant and inconsistent matrix effect.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect using Post-Extraction Addition

Objective: To quantify the extent of ion suppression or enhancement for SAR107375 in a specific biological matrix.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike SAR107375 and its SIL-IS into the mobile phase or reconstitution solvent at three different concentration levels (low, medium, high).

  • Set B (Post-Spiked Matrix): Extract at least six different lots of blank biological matrix. Spike SAR107375 and its SIL-IS into the extracted matrix at the same three concentration levels.

  • Set C (Matrix-Matched Standards): Spike SAR107375 and its SIL-IS into the biological matrix before extraction at the same three concentration levels. (This set is for assessing recovery and the overall process efficiency).

• Analyze Samples: Inject all samples into the LC-MS/MS system and record the peak areas of SAR107375 and its SIL-IS.

• Calculate Matrix Factor (MF) and IS-Normalized MF:

  • Matrix Factor (MF) = (Peak Response in Presence of Matrix [Set B]) / (Peak Response in Neat Solution [Set A])

  • IS-Normalized MF = (MF of Analyte) / (MF of IS)

• Interpretation:

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

  • An IS-normalized MF close to 1.0 suggests that the internal standard is effectively compensating for the matrix effect.[2] The coefficient of variation (%CV) of the IS-normalized MF across the different lots of matrix should be ≤15%.

Data Presentation

Table 1: Hypothetical Matrix Effect Assessment for SAR107375 in Human Plasma

Concentration Level	Mean Peak Area (Set A - Neat)	Mean Peak Area (Set B - Post-Spiked)	Matrix Factor (MF)	%CV of MF (n=6 lots)
Low QC (5 ng/mL)	15,234	10,664	0.70	12.5%
Medium QC (50 ng/mL)	151,876	110,889	0.73	10.2%
High QC (500 ng/mL)	1,498,543	1,153,879	0.77	8.9%

Table 2: Hypothetical IS-Normalized Matrix Factor for SAR107375

Concentration Level	Analyte MF	IS MF	IS-Normalized MF	%CV of IS-Normalized MF (n=6 lots)
Low QC (5 ng/mL)	0.70	0.68	1.03	4.5%
Medium QC (50 ng/mL)	0.73	0.71	1.03	3.8%
High QC (500 ng/mL)	0.77	0.75	1.03	2.9%

Visualizations

Caption: A generic metabolic pathway for a xenobiotic like SAR107375.

Caption: A standard bioanalytical workflow for SAR107375 quantification.

Caption: A logical troubleshooting workflow for matrix effect issues.

References

• 1. longdom.org [longdom.org]
• 2. tandfonline.com [tandfonline.com]
• 3. eijppr.com [eijppr.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. ovid.com [ovid.com]
• 7. myadlm.org [myadlm.org]
• 8. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 9. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing LC Gradient for Separation of SAR107375 Isomers

This technical support guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) regarding the optimization of liquid chromatography (LC) gradients for the separation of SAR107375 isomers.

Frequently Asked Questions (FAQs)

Q1: What is the recommended column type for separating SAR107375 isomers?

A1: For the separation of SAR107375 and its isomers, a chiral stationary phase (CSP) is required. Polysaccharide-based columns, particularly those with amylose or cellulose derivatives, have proven effective for the enantioselective separation of a wide range of pharmaceutical compounds, including kinase inhibitors. An example of a suitable column is a Chiralcel OD-H (cellulose tris(3,5-dimethylphenylcarbamate)) column.[1]

Q2: I am not getting baseline separation of the SAR107375 isomers. What are the initial steps to improve resolution?

A2: Poor resolution is a common challenge in chiral separations. Here are some initial troubleshooting steps:

• Optimize Mobile Phase Composition: The choice and ratio of organic modifiers (e.g., isopropanol, ethanol) in your mobile phase are critical. Small adjustments to the mobile phase composition can significantly impact selectivity.

• Adjust Flow Rate: Chiral separations are often sensitive to flow rate. Try reducing the flow rate to see if it improves the resolution between the isomeric peaks.

• Evaluate Column Temperature: Temperature can influence the interactions between the analytes and the chiral stationary phase. Experiment with temperatures both above and below ambient to find the optimal condition for your separation.

Q3: My peaks are tailing. What could be the cause and how can I fix it?

A3: Peak tailing in chiral chromatography can be caused by several factors:

• Secondary Interactions: Unwanted interactions between your sample and the stationary phase can lead to tailing. Adding a small amount of an acidic or basic modifier to your mobile phase, such as trifluoroacetic acid (TFA) for acidic compounds or diethylamine (DEA) for basic compounds, can help to reduce these interactions.

• Column Overload: Injecting too much sample can saturate the column and lead to peak distortion. Try reducing the injection volume or the sample concentration.

• Column Contamination: The column may be contaminated with strongly retained compounds from previous injections. Flushing the column with a strong solvent may help to remove these contaminants.

Q4: I am observing split peaks in my chromatogram. What is the likely cause?

A4: Peak splitting can be indicative of several issues:

• Sample Solvent Incompatibility: If the sample is dissolved in a solvent that is much stronger than the mobile phase, it can cause peak distortion. Whenever possible, dissolve your sample in the initial mobile phase.

• Column Void or Channeling: A void at the head of the column or channeling in the packed bed can cause the sample to travel through different paths, resulting in split peaks. Reversing and flushing the column (if the manufacturer's instructions permit) or replacing the column may be necessary.

• Co-elution of Isomers: In some cases, what appears to be a split peak may actually be the partial separation of two isomers. Further optimization of the mobile phase and other chromatographic parameters is needed to resolve them into two distinct peaks.

Troubleshooting Guide

This section provides a more detailed approach to resolving common issues encountered during the optimization of LC gradients for SAR107375 isomer separation.

Issue 1: Poor Resolution

Symptom	Possible Cause	Suggested Action
Peaks are broad and overlapping.	Suboptimal mobile phase composition.	Systematically vary the ratio of the organic modifier in the mobile phase. For normal phase, try different alcohols (e.g., ethanol, isopropanol).
No separation is observed.	Incorrect chiral stationary phase.	Ensure you are using a chiral column suitable for this class of compounds. Polysaccharide-based CSPs are a good starting point.
Resolution is inconsistent between runs.	Insufficient column equilibration.	Chiral columns may require longer equilibration times. Ensure a stable baseline before injecting your sample.
Fluctuating column temperature.	Use a column oven to maintain a consistent temperature.

Issue 2: Peak Shape Problems (Tailing, Fronting, Splitting)

Symptom	Possible Cause	Suggested Action
Tailing peaks for one or both isomers.	Secondary interactions with the stationary phase.	Add a mobile phase modifier (e.g., 0.1% TFA for acidic compounds, 0.1% DEA for basic compounds).
Column overload.	Reduce sample concentration and/or injection volume.
Split or distorted peaks.	Sample solvent is too strong.	Dissolve the sample in the initial mobile phase or a weaker solvent.
Column degradation or void.	Flush the column according to the manufacturer's instructions. If the problem persists, the column may need to be replaced.

Experimental Protocols

The following is a representative experimental protocol for the chiral separation of a kinase inhibitor, Crizotinib, which can be adapted as a starting point for the method development of SAR107375 isomer separation.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

Chromatographic Conditions:

Parameter	Condition
Column	Chiralcel OD-H, 250 mm x 4.6 mm, 5 µm
Mobile Phase	A mixture of n-hexane, ethanol, and diethylamine (DEA) in a ratio of 80:20:0.1 (v/v/v) is a common starting point for similar compounds.
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Temperature	Ambient
Detection	UV at 268 nm

Procedure:

• Prepare the mobile phase and filter it through a 0.45 µm membrane filter.

• Degas the mobile phase using sonication or vacuum.

• Equilibrate the Chiralcel OD-H column with the mobile phase until a stable baseline is achieved.

• Prepare a standard solution of the SAR107375 isomer mixture in the mobile phase.

• Inject the sample and record the chromatogram.

• Optimize the mobile phase composition and flow rate to achieve baseline separation of the isomers.

Visualizations

Below are diagrams to illustrate key workflows and concepts in optimizing LC gradients for isomer separation.

Caption: A typical workflow for developing and optimizing an HPLC method for isomer separation.

Caption: A logical decision tree for troubleshooting common HPLC separation issues.

Chemical Structure of SAR107375

IUPAC Name: 5-Chlorothiophene-2-carboxylic acid [(S)-2-[2-methyl-3-(2-oxopyrrolidin-1-yl)benzenesulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]amide[2]

This technical support guide provides a foundational understanding and practical advice for optimizing the LC gradient for the separation of SAR107375 isomers. For specific applications, further method development and validation will be necessary.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]

Technical Support Center: SAR107375E Impurity 13-d8 Analysis

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering signal suppression issues related to SAR107375E impurity 13-d8 in liquid chromatography-mass spectrometry (LC-MS) analysis.

Frequently Asked Questions (FAQs)

Q1: What is signal suppression and why is it a concern for my SAR107375E impurity 13-d8 analysis?

A1: Signal suppression, also known as ion suppression, is a type of matrix effect where co-eluting compounds from the sample matrix (e.g., plasma, urine, tissue homogenates) reduce the ionization efficiency of the analyte of interest—in this case, SAR107375E impurity 13-d8—in the mass spectrometer's ion source.[1][2] This leads to a decreased signal intensity, which can compromise the sensitivity, accuracy, and reproducibility of your analytical method.[3] It is a major concern in quantitative LC-MS as it can lead to underestimation of the analyte concentration.

Q2: I am using a deuterated internal standard (SAR107375E impurity 13-d8). Shouldn't this correct for signal suppression?

A2: Ideally, a stable isotope-labeled internal standard (SIL-IS) like your d8-labeled impurity should co-elute with the unlabeled analyte and experience the same degree of signal suppression, allowing for accurate correction.[2][4] However, if the analyte and the SIL-IS do not perfectly co-elute, or if the nature of the interference differentially affects them, the correction may be incomplete, leading to inaccurate and imprecise results.[5][6] Excessive deuteration can sometimes lead to slight chromatographic separation from the analyte.[7]

Q3: My quality control (QC) samples are showing high variability. Could signal suppression be the cause?

A3: Yes, inconsistent and irreproducible results for QC samples are a classic sign of unmanaged signal suppression.[8] The composition of biological matrices can vary from lot to lot or subject to subject, leading to different degrees of ion suppression and, consequently, poor precision and accuracy in your results.

Q4: What are the common sources of signal suppression in bioanalytical methods?

A4: Common sources of signal suppression include endogenous matrix components such as phospholipids, salts, and proteins.[9][10] Exogenous sources can also contribute, including contaminants from sample collection tubes, solvents, or reagents.[11] Compounds that are present at high concentrations, are highly basic, or have high surface activity are often prime candidates for causing ion suppression.[11][12]

Troubleshooting Guides

Issue 1: Low Signal Response for SAR107375E Impurity 13-d8 in Matrix Samples

If you observe a significantly lower signal for your analyte in biological samples compared to a pure solvent standard, follow these steps to diagnose and resolve the issue.

Troubleshooting Workflow

Caption: Troubleshooting workflow for low signal response.

Step 1: Verify Co-elution of Analyte and Internal Standard

• Objective: To confirm that SAR107375E and its d8-labeled internal standard elute at the exact same time.

• Procedure: Overlay the chromatograms of the analyte and the internal standard from a matrix sample.

• Expected Outcome: The peaks should be perfectly aligned.

• Troubleshooting: If a separation is observed (isotopic effect), modify the chromatographic method to achieve co-elution. This may involve adjusting the gradient, mobile phase composition, or using a less retentive column.[5][6]

Step 2: Identify Ion Suppression Zones with a Post-Column Infusion Experiment

• Objective: To determine at which points during the chromatographic run ion suppression is occurring.

• Procedure: A detailed protocol is provided in the "Experimental Protocols" section below. This experiment involves infusing a constant flow of the analyte and internal standard solution into the LC eluent after the column and injecting a blank, extracted matrix sample.

• Expected Outcome: A stable baseline signal will be observed. Dips in this baseline indicate retention times where matrix components are eluting and causing ion suppression.

• Troubleshooting: If your analyte's retention time coincides with a significant dip in the signal, you must adjust the chromatography to move its elution away from this suppression zone.[5][13]

Step 3: Quantify the Matrix Effect

• Objective: To measure the extent of signal suppression.

• Procedure: A detailed protocol is provided in the "Experimental Protocols" section. This involves comparing the peak area of the analyte spiked into a post-extracted matrix sample with the peak area of the analyte in a neat solvent.

• Data Interpretation: The results can be summarized in a table to clearly show the impact of different biological matrices.

Matrix Type	Analyte Peak Area (Neat Solution)	Analyte Peak Area (Post-Extraction Spike)	Signal Suppression (%)
Human Plasma	1,500,000	600,000	60%
Rat Plasma	1,480,000	814,000	45%
Human Urine	1,520,000	1,292,000	15%

• Troubleshooting: A signal suppression of >15-20% indicates that the matrix effect is significant and requires mitigation.

Issue 2: Poor Reproducibility and Accuracy in QC Samples

When QC sample results are inconsistent, it often points to variable matrix effects that are not being adequately corrected by the internal standard.

Logical Relationship Diagram

Caption: Cause and effect of poor reproducibility in QC samples.

Mitigation Strategies

• Improve Sample Preparation: The most effective way to combat matrix effects is to remove the interfering components before analysis.[10] Consider switching to a more rigorous sample preparation technique.

Sample Preparation Technique	Typical Phospholipid Removal	Typical Protein Removal	Suitability
Protein Precipitation (PPT)	Low	High	Prone to ion suppression
Liquid-Liquid Extraction (LLE)	Moderate to High	High	Good for removing interferences
Solid-Phase Extraction (SPE)	High	High	Excellent for cleaner extracts

• Optimize Chromatography: Enhance the separation between your analyte and the co-eluting matrix components.[14]

  • Action: Try a different stationary phase, adjust the mobile phase pH, or use a shallower gradient.

  • Goal: To move the analyte peak to a "cleaner" region of the chromatogram, as identified by the post-column infusion experiment.

• Sample Dilution: A simple approach is to dilute the sample, which reduces the concentration of all matrix components.[15] This is only feasible if the assay has sufficient sensitivity to measure the diluted analyte.[13]

• Use Matrix-Matched Calibrators: Prepare your calibration standards and QC samples in the same biological matrix as your study samples.[2] This helps to normalize the matrix effects across the entire analytical run, improving accuracy.

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment

• Preparation: Prepare a solution of SAR107375E impurity 13-d8 at a concentration that gives a stable, mid-range signal on the mass spectrometer.

• Setup: Using a T-connector and a syringe pump, infuse this solution at a low, constant flow rate (e.g., 10 µL/min) into the LC eluent stream between the analytical column and the mass spectrometer's ion source.

• Equilibration: Allow the system to equilibrate until a stable signal for the analyte is observed in the mass spectrometer.

• Injection: Inject a blank matrix sample that has been processed through your standard sample preparation procedure.

• Analysis: Monitor the signal of the infused analyte throughout the chromatographic run. Any dips or enhancements in the signal baseline indicate regions of ion suppression or enhancement, respectively.[7]

Protocol 2: Quantitative Matrix Effect Assessment

• Prepare Sample Sets:

  • Set A (Neat Solution): Spike the analyte and internal standard into the final reconstitution solvent.

  • Set B (Post-Extraction Spike): Extract a blank matrix sample using your established procedure. Spike the analyte and internal standard into the final, extracted sample.

• Analysis: Analyze multiple replicates (n=5) of both sets via LC-MS.

• Calculation: Calculate the percentage matrix effect using the following formula: Matrix Effect (%) = (1 - (Peak Area in Set B / Peak Area in Set A)) * 100

• Interpretation: A positive value indicates ion suppression, while a negative value indicates ion enhancement. The variability of this value across different lots of matrix should also be assessed to understand inter-sample reproducibility.

References

• 1. Ion Suppression in Mass Spectrometry: Causes, Effects, and Mitigation Strategies | PPTX [slideshare.net]
• 2. longdom.org [longdom.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. myadlm.org [myadlm.org]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Ion suppression in mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 13. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 15. lirias.kuleuven.be [lirias.kuleuven.be]

Improving peak shape in the analysis of SAR107375

This technical support center provides troubleshooting guidance for common issues encountered during the chromatographic analysis of SAR107375, with a focus on improving peak shape. The following information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of poor peak shape in the HPLC analysis of SAR107375?

Poor peak shape, including tailing, fronting, and broadening, can arise from a variety of factors. The most common causes include:

• Secondary Interactions: Interactions between the analyte and the stationary phase, particularly with residual silanol groups on silica-based columns, can lead to peak tailing.[1][2]

• Mobile Phase pH: An inappropriate mobile phase pH, especially close to the pKa of SAR107375, can result in inconsistent ionization and lead to peak distortion.[1][3][4]

• Column Overload: Injecting too much sample can saturate the column, causing peak fronting or broadening.[5]

• Extra-Column Volume: Excessive tubing length or diameter between the injector, column, and detector can cause band broadening.[1][6]

• Inappropriate Sample Solvent: Dissolving the sample in a solvent stronger than the mobile phase can lead to distorted peaks.[4][7]

• Column Degradation: Over time, column performance can degrade due to contamination or loss of stationary phase, resulting in poor peak shape.[8][9]

Q2: How can I quickly diagnose the cause of my peak shape problem?

A systematic approach is crucial for efficient troubleshooting. Start by observing whether the peak distortion affects all peaks or only the peak for SAR107375.

• If all peaks are affected: The issue is likely systemic. Investigate potential problems with the HPLC instrument (e.g., pump, injector, detector), extra-column volume, or the mobile phase preparation.[9][10] A partially blocked column inlet frit is also a common cause.[9]

• If only the SAR107375 peak is affected: The problem is more likely related to the specific chemical interactions between SAR107375 and the chromatographic system. Focus on optimizing the mobile phase pH, sample solvent, and column chemistry.[8]

Troubleshooting Guides

Issue 1: Peak Tailing

Peak tailing is characterized by an asymmetrical peak with a trailing edge that is longer than the leading edge.

Symptoms:

• Asymmetry factor > 1.2.

• Reduced peak height and poor integration.

Troubleshooting Protocol:

• Evaluate Mobile Phase pH:

  • Rationale: If SAR107375 is a basic compound, interactions with acidic silanol groups on the column packing are a primary cause of tailing.[1][2] Adjusting the pH can suppress the ionization of either the analyte or the silanols.

  • Procedure:

    • Determine the pKa of SAR107375.

    • Adjust the mobile phase pH to be at least 2 units away from the analyte's pKa.[4]

    • For basic compounds, a low pH (e.g., pH 2-3) will protonate the analyte and suppress silanol ionization, while a high pH (e.g., pH > 8, if the column allows) can deprotonate the analyte.

    • Use a buffer to maintain a stable pH.[2][5]

• Add a Competing Base:

  • Rationale: A small amount of a competing base, such as triethylamine (TEA), in the mobile phase can interact with the active silanol sites and reduce their interaction with the analyte.[4]

  • Procedure: Add 0.1-0.5% (v/v) of TEA to the mobile phase.

• Select an Appropriate Column:

  • Rationale: Not all columns are created equal. Columns with high-purity silica and effective end-capping will have fewer accessible silanol groups.

  • Procedure:

    • Use a column with a base-deactivated stationary phase.

    • Consider a column with a different chemistry, such as a polar-embedded phase, which can shield silanol interactions.[1]

Troubleshooting Summary for Peak Tailing:

Potential Cause	Recommended Action	Expected Outcome
Secondary Silanol Interactions	Adjust mobile phase pH away from analyte pKa. Add a competing base (e.g., TEA). Use a base-deactivated or end-capped column.	Improved peak symmetry.
Mobile Phase pH near pKa	Adjust pH to be at least 2 units above or below the pKa.	Symmetrical peak shape.
Column Contamination	Wash the column with a strong solvent. Use a guard column.	Restoration of peak shape.

Issue 2: Peak Fronting

Peak fronting is characterized by an asymmetrical peak with a leading edge that is less steep than the trailing edge.

Symptoms:

• Asymmetry factor < 0.8.

• "Shark-fin" peak shape.

Troubleshooting Protocol:

• Reduce Sample Concentration/Volume:

  • Rationale: Column overload is a primary cause of peak fronting.[5] The stationary phase becomes saturated at the point of injection, leading to a distorted peak.

  • Procedure:

    • Dilute the sample and reinject.

    • Reduce the injection volume.

• Check Sample Solvent:

  • Rationale: If the sample is dissolved in a solvent that is significantly stronger than the mobile phase, it can cause the analyte to travel too quickly through the initial part of the column, leading to fronting.[4][7]

  • Procedure: Whenever possible, dissolve the sample in the initial mobile phase. If this is not feasible, use a solvent that is weaker than the mobile phase.

Troubleshooting Summary for Peak Fronting:

Potential Cause	Recommended Action	Expected Outcome
Column Overload	Decrease sample concentration. Reduce injection volume.	Symmetrical peak shape.
Inappropriate Sample Solvent	Dissolve the sample in the mobile phase or a weaker solvent.	Improved peak symmetry.

Issue 3: Peak Broadening

Peak broadening results in wider peaks with lower signal-to-noise ratios, which can compromise resolution and sensitivity.

Symptoms:

• Increased peak width at half-height.

• Decreased peak height.

• Poor resolution between adjacent peaks.

Troubleshooting Protocol:

• Minimize Extra-Column Volume:

  • Rationale: The volume of the tubing and connections between the injector, column, and detector contributes to band broadening.[1][6]

  • Procedure:

    • Use tubing with a smaller internal diameter (e.g., 0.005").

    • Keep the tubing length as short as possible.

    • Ensure all fittings are properly connected to avoid dead volume.

• Optimize Flow Rate:

  • Rationale: The flow rate of the mobile phase affects the efficiency of the separation. Very high or very low flow rates can lead to broader peaks.

  • Procedure: Perform a flow rate study to determine the optimal flow rate for the analysis of SAR107375.

• Check for Column Degradation:

  • Rationale: A void at the head of the column or a contaminated frit can disrupt the flow path and cause peak broadening.[5][8]

  • Procedure:

    • Reverse the column and flush it with a strong solvent.

    • If the problem persists, replace the column.

    • Use a guard column to protect the analytical column from contaminants.

Troubleshooting Summary for Peak Broadening:

Potential Cause	Recommended Action	Expected Outcome
Extra-Column Volume	Use shorter, narrower-bore tubing. Ensure proper connections.	Sharper peaks, improved efficiency.
Sub-optimal Flow Rate	Perform a flow rate optimization study.	Increased peak height and resolution.
Column Degradation	Back-flush the column. Replace the column if necessary. Use a guard column.	Restoration of peak shape and performance.

Experimental Protocols

Protocol 1: Mobile Phase pH Adjustment

• Prepare Buffers: Prepare a series of aqueous buffers with different pH values (e.g., pH 2.5, 3.5, 4.5, 6.0, 7.0). Common buffers include phosphate and acetate.

• Prepare Mobile Phases: Mix the aqueous buffer with the organic modifier (e.g., acetonitrile or methanol) in the desired ratio.

• Equilibrate the System: For each mobile phase, flush the HPLC system for at least 10-15 column volumes before injecting the sample.

• Inject Sample: Inject a standard solution of SAR107375.

• Evaluate Peak Shape: Analyze the peak symmetry and width for each mobile phase composition.

• Select Optimal pH: Choose the pH that provides the most symmetrical and sharpest peak.

Protocol 2: Column Washing

• Disconnect the Column from the Detector: This prevents contamination of the detector cell.

• Flush with Isopropanol: Flush the column with 10-20 column volumes of 100% isopropanol to remove strongly retained non-polar compounds.

• Flush with Water: Flush with 10-20 column volumes of HPLC-grade water to remove salts and polar contaminants.

• Flush with Strong Organic Solvent: Flush with 10-20 column volumes of a strong organic solvent like acetonitrile or methanol.

• Re-equilibrate: Reconnect the column to the detector and equilibrate with the mobile phase until a stable baseline is achieved.

Visualizations

Caption: Troubleshooting workflow for poor peak shape.

Caption: Common causes and solutions for peak tailing.

References

• 1. chromtech.com [chromtech.com]
• 2. LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? [fr.restek.com]
• 3. Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables - Blogs - News [alwsci.com]
• 4. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 5. gmpinsiders.com [gmpinsiders.com]
• 6. HPLC Troubleshooting Guide [scioninstruments.com]
• 7. HPLC / UHPLC Technical Tip [discover.phenomenex.com]
• 8. waters.com [waters.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Stability of SAR107375E Impurity 13-d8 in Biological Matrices

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the stability testing of SAR107375E impurity 13-d8 in various biological matrices.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for a deuterated impurity like SAR107375E impurity 13-d8 in biological matrices?

A1: The primary stability concerns for SAR107375E impurity 13-d8 in biological matrices, such as plasma, serum, or urine, revolve around both the integrity of the molecule itself and the stability of the deuterium label. Key factors that can affect its stability include enzymatic degradation, pH, temperature, and light exposure.[1][2] For deuterated compounds, an additional concern is the potential for hydrogen-deuterium (H/D) back-exchange, where deuterium atoms are replaced by hydrogen atoms from the surrounding matrix.[3]

Q2: What types of stability assessments are required by regulatory agencies for bioanalytical methods?

A2: Regulatory guidelines, such as those from the ICH and EMA, mandate several stability assessments to ensure the reliability of bioanalytical data.[4][5][6][7] These typically include:

• Short-Term (Bench-Top) Stability: Evaluates the stability of the analyte at room temperature for a period relevant to sample handling and processing time.

• Long-Term Stability: Assesses the stability of the analyte in the matrix at the intended storage temperature (e.g., -20°C or -80°C) over a duration that covers the time from sample collection to analysis.

• Freeze-Thaw Stability: Determines the impact of repeated freezing and thawing cycles on the analyte's concentration.

• Stock Solution and Working Solution Stability: Confirms the stability of the analyte in the solvent used to prepare stock and working solutions at various storage temperatures.

• Post-Preparative (Autosampler) Stability: Evaluates the stability of the processed samples in the autosampler prior to injection.

Q3: How can I assess the isotopic stability (H/D back-exchange) of SAR107375E impurity 13-d8?

A3: To assess H/D back-exchange, the deuterated impurity should be incubated in the biological matrix under various conditions (e.g., different pH values, temperatures) that might be encountered during sample collection, storage, and analysis. Samples are taken at multiple time points and analyzed by a mass spectrometry-based method (e.g., LC-MS/MS). A shift in the mass-to-charge ratio (m/z) towards that of the non-deuterated analogue would indicate H/D exchange. The rate and extent of this exchange should be quantified.[8]

Q4: What are the acceptable limits for stability assessments?

A4: For stability assessments, the mean concentration of the stability samples at each time point should be within ±15% of the nominal concentration.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Analyte concentration decreases over time during bench-top stability assessment.	Enzymatic degradation in the biological matrix.	Add enzyme inhibitors (e.g., protease or esterase inhibitors) to the collection tubes. Keep samples on ice during processing.
pH-dependent hydrolysis.	Adjust the pH of the biological matrix with a suitable buffer immediately after collection.
Adsorption to container surfaces.	Use silanized glassware or low-adsorption polypropylene tubes.
Inconsistent results in freeze-thaw stability studies.	Analyte precipitation upon thawing.	Thaw samples slowly and vortex thoroughly before aliquoting.
Incomplete dissolution after freezing.	Visually inspect for precipitates. Consider sonicating the sample after thawing.
Apparent increase in the concentration of the non-deuterated analogue over time.	Hydrogen-Deuterium (H/D) back-exchange.	Investigate the effect of pH and temperature on the rate of exchange to identify optimal storage and handling conditions.[3][8]
Isotopic impurity in the reference standard.	Verify the isotopic purity of the SAR107375E impurity 13-d8 reference standard.
Poor recovery during sample extraction.	Analyte instability during the extraction process.	Minimize the duration of the extraction steps. Perform extractions at a lower temperature.
Inefficient extraction method.	Optimize the extraction solvent, pH, and technique (e.g., protein precipitation, liquid-liquid extraction, solid-phase extraction).

Experimental Protocols

Protocol 1: Short-Term (Bench-Top) Stability Assessment

• Sample Preparation: Spike the biological matrix with SAR107375E impurity 13-d8 at low and high quality control (QC) concentrations.

• Incubation: Aliquot the spiked samples and leave them at room temperature (e.g., 25°C) for specific durations (e.g., 0, 2, 4, 8, and 24 hours).

• Sample Processing: At each time point, process the samples using the validated extraction procedure.

• Analysis: Analyze the extracted samples using a validated LC-MS/MS method.

• Data Evaluation: Compare the mean concentrations of the stability samples to the nominal concentrations.

Protocol 2: Long-Term Stability Assessment

• Sample Preparation: Prepare a set of low and high QC samples in the biological matrix.

• Storage: Store the samples at the intended long-term storage temperature (e.g., -80°C).

• Analysis at Time Points: At specified time points (e.g., 0, 1, 3, 6, and 12 months), retrieve a set of QC samples.

• Sample Processing and Analysis: Thaw the samples, process them, and analyze using the validated LC-MS/MS method alongside a freshly prepared calibration curve.

• Data Evaluation: The mean concentration of the stored QCs should be within ±15% of the nominal concentration.

Data Presentation

Table 1: Example of Short-Term (Bench-Top) Stability Data

Time (hours)	Low QC (Nominal Conc: 10 ng/mL)	High QC (Nominal Conc: 500 ng/mL)
Mean Conc. (ng/mL)	% Bias
0	10.2	+2.0%
4	9.8	-2.0%
8	9.5	-5.0%
24	8.7	-13.0%

Table 2: Example of Freeze-Thaw Stability Data

Freeze-Thaw Cycle	Low QC (Nominal Conc: 10 ng/mL)	High QC (Nominal Conc: 500 ng/mL)
Mean Conc. (ng/mL)	% Bias
1	10.1	+1.0%
2	9.9	-1.0%
3	9.6	-4.0%

Visualizations

Caption: Workflow for stability testing of SAR107375E impurity 13-d8.

Caption: Troubleshooting logic for stability issues.

References

• 1. Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. ema.europa.eu [ema.europa.eu]
• 6. database.ich.org [database.ich.org]
• 7. fda.gov [fda.gov]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Resolving Co-elution of Pharmaceutical Impurities

Disclaimer: Specific information regarding the impurities of SAR107375 is not publicly available. The following technical support guide provides a generalized framework for resolving co-elution issues for a pharmaceutical compound, using a hypothetical scenario involving a compound with characteristics similar to SAR107375, a dual thrombin and factor Xa inhibitor. The experimental details provided are illustrative and should be adapted based on the specific properties of the molecule and impurities under investigation.

Frequently Asked Questions (FAQs)

Q1: We are observing a shoulder on the main peak of our target compound during HPLC analysis. How can we confirm if this is due to a co-eluting impurity?

A1: The presence of a shoulder on the main peak is a strong indication of co-elution.[1][2] To confirm this, several techniques can be employed:

• Peak Purity Analysis with a Diode Array Detector (DAD): A DAD or Photodiode Array (PDA) detector can acquire UV-Vis spectra across the entire peak.[1][2] If the spectra at the beginning, apex, and end of the peak are not identical, it indicates the presence of more than one component, confirming co-elution.[1]

• Mass Spectrometry (MS) Detection: An MS detector can provide mass-to-charge ratio (m/z) information across the chromatographic peak. If different m/z values are detected across the peak profile, it confirms the presence of co-eluting species.[1]

• Varying Injection Volume: Injecting a smaller volume of the sample may sometimes improve the resolution of closely eluting peaks. If the shoulder becomes more distinct as a separate peak at lower concentrations, it suggests co-elution that is exacerbated by column overload.

Troubleshooting Guides

Issue: A known process impurity is co-eluting with our active pharmaceutical ingredient (API) under standard reversed-phase HPLC conditions.

This guide provides a systematic approach to resolving the co-elution of a hypothetical impurity, "Impurity X," with the main compound.

Initial Unresolved Chromatographic Conditions:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	20-80% B over 15 minutes
Flow Rate	1.0 mL/min
Temperature	30 °C
Detection	UV at 254 nm
Observation	API and Impurity X co-elute at ~7.2 min

Experimental Protocols for Resolving Co-elution

Here are detailed protocols for systematically modifying chromatographic parameters to achieve separation.

Protocol 1: Modification of Mobile Phase Conditions

A systematic approach to method development often starts with screening different mobile phase parameters.[3][4]

1.1. Adjusting the Organic Modifier:

• Objective: To alter the selectivity of the separation by changing the organic solvent.

• Procedure:

  • Prepare a new mobile phase B using methanol instead of acetonitrile.

  • Run the same gradient program as the initial conditions.

  • Analyze the retention times and resolution of the API and Impurity X.

1.2. Modifying the Mobile Phase pH:

• Objective: To change the ionization state of the API and/or impurity, which can significantly impact retention and selectivity, especially for ionizable compounds.[4]

• Procedure:

  • Prepare mobile phase A with different pH values. For example, use a phosphate buffer at pH 3.0 and pH 7.0. Ensure the chosen pH is within the stable range for the column.

  • Equilibrate the column with the new mobile phase.

  • Inject the sample and run the original gradient.

  • Evaluate the separation.

1.3. Altering the Gradient Profile:

• Objective: To improve resolution by changing the rate of increase of the organic solvent.

• Procedure:

  • Instead of a linear gradient from 20-80% B over 15 minutes, try a shallower gradient, for instance, 30-50% B over 20 minutes, focusing on the elution window of the co-eluting peaks.

  • Alternatively, introduce an isocratic hold at a specific mobile phase composition just before the elution of the co-eluting pair.

Troubleshooting Workflow for Method Development

Caption: A systematic workflow for troubleshooting co-eluting peaks in HPLC.

Protocol 2: Changing the Stationary Phase

If modifying the mobile phase does not provide adequate resolution, changing the column chemistry is the next logical step.[5]

• Objective: To introduce different separation mechanisms or enhance existing ones.

• Procedure:

  • Select a column with a different stationary phase chemistry. For example, if a C18 column was initially used, try a Phenyl-Hexyl or a Cyano (CN) column.

  • Equilibrate the new column with the initial mobile phase conditions.

  • Inject the sample and run the original gradient.

  • Optimize the mobile phase and gradient for the new column as described in Protocol 1.

Comparative Data for Different Stationary Phases (Hypothetical)

Stationary Phase	Retention Time API (min)	Retention Time Impurity X (min)	Resolution (Rs)
C18	7.21	7.25	0.8
Phenyl-Hexyl	8.54	8.79	1.6
Cyano (CN)	6.32	6.15	1.3

Protocol 3: Adjusting the Column Temperature

• Objective: To influence the thermodynamics of the separation, which can alter selectivity.

• Procedure:

  • Using the column that has shown the best potential for separation (e.g., the Phenyl-Hexyl column), set the column oven to a different temperature, for instance, 25°C or 40°C.

  • Allow the system to equilibrate at the new temperature.

  • Inject the sample and analyze the chromatogram.

Logical Relationship of Method Development Parameters

Caption: Key parameters influencing chromatographic resolution.

References

• 1. pharmadevils.com [pharmadevils.com]
• 2. Selective and dual action orally active inhibitors of thrombin and factor Xa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. demarcheiso17025.com [demarcheiso17025.com]
• 4. iosrphr.org [iosrphr.org]
• 5. Potential degradation products of abemaciclib: Identification and structural characterization employing LC-Q/TOF-MS and NMR including mechanistic explanation - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing ion source contamination during SAR107375 analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing ion source contamination during the analysis of SAR107375.

Frequently Asked Questions (FAQs)

Q1: What are the most common signs of ion source contamination during SAR107375 analysis?

A1: Common indicators of ion source contamination include a significant loss in sensitivity, increased background noise in your chromatograms, and the appearance of extraneous peaks that are not related to your sample.[1][2] If you observe any of these symptoms, it is crucial to investigate potential contamination sources.

Q2: What are the likely sources of contamination in my LC-MS system?

A2: Contamination can originate from various sources within your LC-MS system.[3][4] These can be broadly categorized as:

• Solvents and Mobile Phases: Impurities in solvents, microbial growth in solvent reservoirs, and leachates from solvent filters.[5]

• Sample-Related: The sample matrix itself, impurities from sample preparation steps (e.g., plasticizers from tubes or plates), and contaminants introduced during sample handling.[4]

• LC System: Leaching from tubing, seals, and pump components. Column bleed is also a potential source.[6]

• MS Ion Source: Deposition of non-volatile salts, polymers, and other sample components on the ion source components over time.[7]

Q3: How often should I clean my ion source?

A3: There is no fixed schedule for ion source cleaning.[8] Cleaning should be performed when you observe symptoms of contamination, such as poor sensitivity, loss of signal at higher masses, or a high multiplier gain during auto-tuning.[8] The frequency of cleaning will depend on the cleanliness of your samples and the throughput of your instrument.

Q4: What are some preventative measures I can take to minimize contamination?

A4: Proactive measures can significantly reduce the frequency of ion source cleaning. Key preventative strategies include:

• Use High-Purity Solvents: Always use HPLC- or MS-grade solvents and freshly prepared mobile phases.[7]

• Proper Sample Preparation: Implement effective sample preparation techniques to remove as much of the sample matrix as possible.[3]

• Use High-Quality Consumables: Utilize certified vials, plates, and filters that do not introduce extractable impurities.[3]

• Wear Appropriate Gloves: Always wear nitrile gloves when handling instrument components and samples to prevent contamination from skin oils and other residues.[3]

• Implement a "Shut-Down" Method: At the end of a sample batch, run a method with a high percentage of organic solvent to wash the system.

Troubleshooting Guides

Issue 1: Sudden Drop in SAR107375 Signal Intensity

This guide will help you diagnose and resolve a sudden decrease in the signal intensity of SAR107375.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for a sudden drop in signal intensity.

Detailed Steps:

• Check System Suitability: Inject a known concentration of your SAR107375 analytical standard. If the signal is restored, the issue may have been with the previous sample.

• Inject a Blank Solvent: Run a blank injection (mobile phase A and B mixture). If you observe carryover or contamination peaks at the retention time of SAR107375, this points towards contamination in the injection system or column.

• Isolate the LC from the MS: Disconnect the LC flow from the mass spectrometer and infuse a clean solvent directly into the MS. If the background noise is high, the contamination is likely within the mass spectrometer.[9] If the background is low, the contamination is originating from the LC system.[9]

• Inspect and Clean the Ion Source: If the MS is identified as the source of contamination, visually inspect the ion source components (e.g., capillary, cone, lens) for any visible deposits. Follow the manufacturer's recommended cleaning procedure.

• Troubleshoot the LC System: If the LC is the source, systematically clean or replace components starting from the solvent reservoirs and moving towards the injector and column.

Issue 2: High Background Noise in the Blank

This guide addresses the issue of high background noise observed even when injecting a blank solvent.

Potential Sources and Solutions:

Potential Source	Troubleshooting Step	Solution
Contaminated Solvents/Additives	Prepare fresh mobile phases using new bottles of HPLC/MS-grade solvents and additives.	Discard old solvents and use freshly prepared mobile phases.
Contaminated Solvent Lines	Flush the solvent lines with a strong organic solvent (e.g., isopropanol).	If flushing does not resolve the issue, replace the solvent lines.
Leaching from Plasticware	Avoid using plastic containers for mobile phases.	Use glass or certified solvent bottles.[1]
Ion Source Contamination	Visually inspect the ion source for residue.	Perform a routine or full cleaning of the ion source components.

Experimental Protocols

Protocol 1: Routine Ion Source Cleaning (Generic ESI Source)

This protocol outlines a general procedure for a routine cleaning of an electrospray ionization (ESI) source. Always refer to your specific instrument manual for detailed instructions. [10]

Materials:

• Lint-free wipes

• Polyester swabs

• HPLC-grade or MS-grade water, methanol, and isopropanol[7]

• A cleaning solution of 50:50 methanol/water with 0.1% formic acid or acetic acid (optional, check manufacturer's recommendation)

• Powder-free nitrile gloves[1]

Procedure:

• Prepare the System:

  • Finish any ongoing acquisitions and cool down the ion source.[1]

  • Deactivate the hardware profile in the software.[10]

  • Ensure the ion source is cool to the touch before removal.[1]

• Remove and Disassemble the Ion Source:

  • Wearing clean nitrile gloves, carefully remove the ion source from the mass spectrometer.

  • Remove the curtain plate and orifice plate.[10]

• Clean the Components:

  • Dampen a lint-free wipe with pure water and clean both sides of the curtain plate. Repeat with the cleaning solution if necessary.

  • Clean the aperture of the curtain plate with a dampened swab.

  • Wipe the front of the orifice plate with a dampened lint-free wipe, avoiding the orifice itself to prevent fibers from entering.[10]

  • Allow all components to dry completely.

• Reassemble and Install:

  • Carefully reassemble the ion source components.

  • Install the ion source back onto the mass spectrometer and ensure it is properly latched.

  • Activate the hardware profile.

Protocol 2: Advanced Ion Source Cleaning (Generic ESI Source)

For persistent contamination, a more thorough cleaning may be necessary. Consult your instrument manual before proceeding. [8][11]

Materials:

• Same as routine cleaning

• Sonicator

• Beakers

• Abrasive slurry (e.g., aluminum oxide powder in methanol, use with extreme caution and only if recommended by the manufacturer)[12]

Procedure:

• Disassemble the Ion Source: Following the manufacturer's guide, further disassemble the ion source to access components like the ion transfer capillary and lenses.

• Sonication:

  • Place the metal components in a beaker with HPLC-grade water and sonicate for 15-30 minutes.[11]

  • Repeat the sonication with methanol.[11]

  • For stubborn contamination, a final sonication in a 50:50 methanol/water solution with a low concentration of formic or acetic acid may be performed, if recommended by the manufacturer.[11]

• Abrasive Cleaning (Expert Use Only):

  • For heavily contaminated metal parts, a gentle cleaning with an abrasive slurry may be an option.[12]

  • Make a paste of aluminum oxide powder and methanol.[12]

  • Gently polish the surfaces of the contaminated parts.

  • Thoroughly rinse with water and then sonicate in water and methanol to remove all abrasive particles.

• Drying and Reassembly:

  • Ensure all components are completely dry before reassembly. An oven bake-out at a low temperature (e.g., 100-150 °C) can be used for metal and ceramic parts if recommended.[8]

  • Reassemble the ion source wearing clean gloves.

  • Reinstall the source and perform system checks and calibration.

Contamination Pathways and Mitigation

The following diagram illustrates common contamination pathways and suggests mitigation strategies.

Caption: Common contamination pathways in an LC-MS system.

References

• 1. sciex.com [sciex.com]
• 2. Ion source contamination, help please - Chromatography Forum [chromforum.org]
• 3. providiongroup.com [providiongroup.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. cigs.unimo.it [cigs.unimo.it]
• 7. sciex.com [sciex.com]
• 8. MS Tip: Mass Spectrometer Source Cleaning Procedures [sisweb.com]
• 9. home.pavlab.msl.ubc.ca [home.pavlab.msl.ubc.ca]
• 10. youtube.com [youtube.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. youtube.com [youtube.com]

Dealing with low recovery of SAR107375E impurity 13-d8

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering low recovery of SAR107375E impurity 13-d8 in their analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes for low recovery of SAR107375E impurity 13-d8?

Low recovery of a deuterated internal standard like SAR107375E impurity 13-d8 can stem from several factors during sample preparation and analysis. The most common causes include:

• Matrix Effects: Components in the biological matrix (e.g., plasma, urine) can interfere with the ionization of the internal standard in the mass spectrometer, leading to signal suppression.[1][2]

• Inefficient Extraction: The protocol used to extract the analyte and internal standard from the sample matrix may not be optimal for SAR107375E impurity 13-d8.[1][3]

• Isotopic Exchange: Deuterium atoms on the internal standard can be replaced by hydrogen atoms from the surrounding solvent or matrix, a phenomenon known as back-exchange.[4] This can lead to a decreased signal for the deuterated standard and a falsely elevated signal for the unlabeled analyte.

• Instability of the Internal Standard: The deuterated compound may degrade during sample collection, storage, or processing.[3][5]

• Chromatographic Issues: Poor co-elution of the analyte and the internal standard can lead to differential matrix effects.[6][7]

Q2: How can I determine if matrix effects are the cause of low recovery for SAR107375E impurity 13-d8?

To assess the impact of matrix effects, a post-extraction addition experiment is recommended. This involves comparing the response of the internal standard in a clean solvent to its response in a blank matrix extract that has been spiked after the extraction process. A significant difference in signal intensity indicates the presence of matrix effects (ion suppression or enhancement).

Q3: What is isotopic exchange and how can I test for it with SAR107375E impurity 13-d8?

Isotopic exchange is the unintended substitution of deuterium atoms on your internal standard with hydrogen atoms from the sample or solvents.[4] This can lead to an underestimation of the internal standard concentration. To test for this, you can incubate SAR107375E impurity 13-d8 in a blank matrix or solvent over a period of time and monitor for any decrease in its signal or the appearance of the unlabeled SAR107375E impurity 13.

Troubleshooting Guides

Guide 1: Diagnosing the Cause of Low Recovery

This guide provides a systematic approach to identifying the root cause of low recovery for SAR107375E impurity 13-d8.

Troubleshooting Workflow

Caption: Troubleshooting workflow for low recovery of SAR107375E impurity 13-d8.

Guide 2: Mitigating Matrix Effects

If matrix effects are identified as the cause of low recovery, the following strategies can be employed.

Mitigation Strategies

Caption: Strategies for mitigating matrix effects.

Quantitative Data Summary

The following tables summarize hypothetical data from experiments to diagnose low recovery.

Table 1: Matrix Effect Evaluation

Sample Set	Description	Mean Peak Area of SAR107375E impurity 13-d8	Matrix Effect (%)
Set 1	Internal standard in clean solvent	1,500,000	N/A
Set 2	Internal standard spiked in extracted blank plasma	850,000	56.7%

• Calculation: Matrix Effect (%) = (Peak Area in Set 2 / Peak Area in Set 1) * 100

• Interpretation: A value significantly less than 100% indicates ion suppression. In this example, the significant ion suppression is a likely cause of low recovery.

Table 2: Extraction Recovery Evaluation

Sample Set	Description	Mean Peak Area of SAR107375E impurity 13-d8	Recovery (%)
Set 2	Post-extraction spike in blank plasma	850,000	N/A
Set 3	Pre-extraction spike in blank plasma	790,000	92.9%

• Calculation: Recovery (%) = (Peak Area in Set 3 / Peak Area in Set 2) * 100

• Interpretation: A high recovery percentage suggests that the extraction process itself is efficient.

Experimental Protocols

Protocol 1: Matrix Effect Assessment

Objective: To determine the extent of matrix-induced ion suppression or enhancement on SAR107375E impurity 13-d8.

Materials:

• SAR107375E impurity 13-d8 stock solution

• Blank biological matrix (e.g., plasma)

• Protein precipitation solvent (e.g., acetonitrile with 0.1% formic acid)

• Reconstitution solvent (e.g., 50:50 methanol:water)

• LC-MS/MS system

Methodology:

• Prepare Sample Set 1 (Neat Solution):

  • To a clean tube, add a known amount of SAR107375E impurity 13-d8 stock solution.

  • Evaporate to dryness and reconstitute in reconstitution solvent.

• Prepare Sample Set 2 (Post-Extraction Spike):

  • To a blank matrix sample, perform the protein precipitation and extraction procedure.

  • Evaporate the supernatant to dryness.

  • Spike the dried extract with the same amount of SAR107375E impurity 13-d8 as in Set 1.

  • Reconstitute in reconstitution solvent.

• LC-MS/MS Analysis:

  • Inject and analyze both sets of samples.

• Data Analysis:

  • Calculate the matrix effect using the formula provided in Table 1.

Protocol 2: Solid-Phase Extraction (SPE) Optimization for Improved Recovery

Objective: To optimize the SPE method to enhance the recovery of SAR107375E impurity 13-d8.

Materials:

• Various SPE cartridges (e.g., C18, HLB)

• Loading, washing, and elution solvents of varying compositions and pH

• SAR107375E impurity 13-d8 spiked into the biological matrix

Methodology:

• Conditioning: Condition the SPE cartridge according to the manufacturer's instructions (e.g., with methanol followed by water).

• Loading: Load the pre-treated sample onto the cartridge at a controlled flow rate.

• Washing: Wash the cartridge with a solvent designed to remove interferences without eluting the internal standard. Experiment with different solvent strengths.

• Elution: Elute SAR107375E impurity 13-d8 with a strong solvent. Test different elution solvents and volumes.

• Analysis: Analyze the eluted fraction by LC-MS/MS to determine the recovery.

• Optimization: Systematically vary the SPE sorbent, and the composition and volume of the loading, washing, and elution solvents to find the conditions that yield the highest recovery.

References

• 1. benchchem.com [benchchem.com]
• 2. myadlm.org [myadlm.org]
• 3. welchlab.com [welchlab.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Maintaining the Integrity of Deuterated Standards

For researchers, scientists, and drug development professionals, the accuracy and reliability of quantitative analysis are critically dependent on the integrity of deuterated standards. These standards, while essential, require specific storage and handling to prevent degradation and maintain isotopic purity. This guide provides troubleshooting advice and frequently asked questions (FAQs) to address common issues encountered during their use.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for deuterated standards?

Proper storage is crucial for maintaining the isotopic and chemical purity of deuterated standards. Most should be stored in cool, dry conditions, protected from light and moisture.[1] For many standards, refrigeration at 2-8°C or freezing at -20°C is recommended, particularly for long-term storage of solutions.[2][3] For solids or lyophilized powders, storage at -20°C or colder in a desiccator is advisable to protect from moisture.[3] Always consult the manufacturer's certificate of analysis for specific storage instructions.[1][2][3]

Q2: How does moisture affect deuterated standards?

Many deuterated compounds are hygroscopic and readily absorb moisture from the atmosphere.[1] This can lead to hydrogen-deuterium (H-D) exchange, where deuterium atoms are replaced by hydrogen from water, thereby compromising the isotopic purity of the standard.[1] To minimize moisture contamination, handle standards under a dry, inert atmosphere (e.g., dry nitrogen or argon), use thoroughly dried glassware, and consider using single-use ampoules.[1][4]

Q3: What is hydrogen-deuterium (H-D) back-exchange and how can it be prevented?

H-D back-exchange is a chemical reaction where a deuterium atom in a molecule is swapped with a hydrogen atom from the surrounding environment, such as from solvents or atmospheric moisture.[1][5] This process can decrease the isotopic enrichment of your standard, leading to inaccurate quantification.[1][6]

Factors that influence back-exchange:

• pH: The exchange is catalyzed by both acids and bases, with the minimum rate of exchange for backbone amide hydrogens occurring at approximately pH 2.5-2.6.[5][7]

• Temperature: Higher temperatures accelerate the rate of back-exchange.[5]

• Solvent Composition: Protic solvents like water and methanol facilitate back-exchange.[5]

• Position of the Deuterium Label: Deuterium atoms on heteroatoms (e.g., -OH, -NH) are highly susceptible to exchange.[5][6]

Prevention Strategies:

• Use aprotic solvents when possible.[2]

• Control the pH of aqueous solutions to be near neutral or at the pH of minimum exchange.[2][5]

• Store solutions at low temperatures.[2]

• Choose standards where deuterium labels are in stable, non-exchangeable positions.[5]

• Minimize the time the standard is in a protic solvent and use rapid analysis methods.[5]

Q4: What solvent should I use to prepare my deuterated standard solution?

The choice of solvent is critical. High-purity aprotic solvents such as acetonitrile, methanol, or ethyl acetate are generally recommended to prevent H/D exchange.[3] It is crucial to avoid acidic or basic aqueous solutions as they can catalyze the exchange of deuterium atoms.[2][3][8] The solvent must also be compatible with your analytical method.[3]

Q5: How should I prepare stock and working solutions of deuterated internal standards?

Accurate preparation of solutions is fundamental for quantitative analysis.[2] Allow the lyophilized standard or neat material to equilibrate to room temperature before opening to prevent condensation.[1][2][3] All handling should ideally be done under an inert, dry atmosphere.[1] Accurately weigh the standard and quantitatively transfer it to a Class A volumetric flask.[1][2] Dissolve the standard in a small amount of the chosen solvent, then dilute to the mark.[1][2] Mix the solution thoroughly by inversion and store in a labeled, airtight container under the recommended conditions.[1][2]

Q6: How can I verify the isotopic and chemical purity of my deuterated standard?

The purity of deuterated standards should be verified. High-resolution mass spectrometry (HRMS) can be used to determine the isotopic distribution and check for the presence of unlabeled analyte.[9][10][11] Quantitative NMR (qNMR) is another powerful technique for assessing isotopic enrichment.[9][12] A common recommendation is that deuterated standards should have an isotopic enrichment of ≥98% and a chemical purity of >99%.[13][14]

Q7: My deuterated internal standard and analyte have different retention times. What causes this?

This phenomenon is known as the "deuterium isotope effect" and is a common issue.[6] The C-D bond is slightly shorter and stronger than the C-H bond, which can lead to small differences in polarity and interaction with the stationary phase, causing a chromatographic shift.[15] This can be problematic if it leads to differential matrix effects.[6] Optimization of the chromatographic method, such as adjusting the mobile phase, gradient, or temperature, may be necessary to achieve co-elution.[6]

Q8: What are retest dates and expiration dates for deuterated standards?

Troubleshooting Guides

Issue 1: Decreasing Signal Intensity of the Deuterated Standard

Possible Cause	Troubleshooting Steps
Degradation during storage	1. Verify that storage conditions (temperature, light exposure) have been consistently maintained according to the manufacturer's recommendations.[16] 2. Prepare a fresh stock solution from a new vial of the standard.[16]
Adsorption to container surfaces	1. Use silanized glass vials to minimize surface interactions.[2] 2. Prepare working solutions fresh before each use.[2]
Incomplete reconstitution or dissolution	1. Vortex and sonicate the solution to ensure the standard is completely dissolved.[2] 2. Visually inspect the solution for any particulate matter.[2]
H-D Back-Exchange	1. Maintain the autosampler at a low temperature (e.g., 4 °C). 2. Minimize the time samples are queued in the autosampler before injection. 3. Assess the stability of the standard in your specific sample matrix and solvent conditions.[2]

Issue 2: Inaccurate or Biased Quantification Results

Possible Cause	Troubleshooting Steps
Presence of unlabeled analyte in the standard	1. Analyze the internal standard solution by itself to check for the presence of the unlabeled analyte.[16] The response for the unlabeled analyte should be minimal, ideally less than 20% of the response at the Lower Limit of Quantification (LLOQ).[6] 2. If significant contamination is found, consider using a higher purity batch of the standard.[13]
Differential matrix effects	1. Optimize chromatographic conditions to ensure co-elution of the analyte and the deuterated standard.[13][16] 2. Perform a post-column infusion experiment to identify regions of ion suppression or enhancement.[13][17] 3. Prepare matrix-matched calibrators to mimic the matrix effects experienced by the samples.[17]
Isotopic interference	1. Ensure there is sufficient mass difference (at least 2 to 10 Daltons) between the analyte and the standard to avoid overlap of isotopic signals.[13] 2. Check for and subtract any contribution from the natural isotopic abundance of the analyte to the standard's signal.[16]
Different extraction recoveries	1. Optimize the sample extraction procedure to ensure consistent and similar recovery for both the analyte and the standard.[16]

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

This protocol outlines the general steps for preparing a stock solution from a solid deuterated standard.

• Acclimatization: Remove the sealed container of the deuterated standard from cold storage and allow it to warm to ambient laboratory temperature for at least 30 minutes to prevent moisture condensation.[1]

• Inert Atmosphere: If possible, perform all subsequent steps in a glove box or under a gentle stream of dry, inert gas (e.g., nitrogen or argon).[1]

• Weighing: Carefully open the container and accurately weigh the desired mass of the standard using a calibrated analytical balance.[1][2]

• Dissolution: Quantitatively transfer the solid to a Class A volumetric flask.[1][2] Add a portion of the appropriate high-purity solvent (e.g., methanol, acetonitrile) and gently vortex or sonicate to ensure complete dissolution.[1][3]

• Dilution to Volume: Once dissolved, add the solvent to the calibration mark on the volumetric flask.[1]

• Mixing: Cap the flask and mix the solution thoroughly by inverting it multiple times.[1][2]

• Storage: Transfer the stock solution to a clean, dry, and clearly labeled amber vial with a PTFE-lined cap.[1] Store the solution under the recommended conditions (e.g., -20°C).[3] It is advisable to prepare smaller aliquots for daily use to avoid repeated warming and cooling of the main stock.[1]

• Working Solution Preparation: On the day of the experiment, allow the stock solution to warm to room temperature. Perform serial dilutions with the appropriate solvent to create a working solution at the desired concentration.[3]

Protocol 2: Assessment of H/D Back-Exchange Stability

This protocol helps determine the stability of the deuterium label under experimental conditions.[18]

• Sample Preparation: Prepare a stock solution of the deuterated compound in an aprotic, anhydrous solvent (e.g., acetonitrile).[18] Spike a known concentration of the stock solution into two sets of tubes: one containing a neat solvent (control) and the other containing the test medium (e.g., plasma, buffer at a specific pH).[9][18]

• Incubation: Incubate the samples at a relevant temperature (e.g., 37°C for physiological studies).[18] Take aliquots at various time points (e.g., 0, 1, 2, 4, 8, 24 hours).[18]

• Sample Quenching and Extraction: Immediately stop any potential reaction by adding a quenching solution (e.g., cold acetonitrile).[18] Extract the compound from the matrix if necessary.[18]

• Analysis: Analyze the samples using LC-MS. Monitor the mass isotopologue distribution of the compound over time.[18]

• Data Interpretation: A shift towards lower masses in the test medium compared to the control indicates H/D back-exchange.[18] Calculate the percentage of the deuterated form remaining at each time point to determine the rate of exchange.[18]

Visualizations

Caption: General workflow for handling deuterated internal standards.

Caption: A logical workflow for troubleshooting inaccurate quantitative results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 12. Beyond Purity: Understanding the Isotopologue Profile in Deuterated APIs [isotope.com]
• 13. benchchem.com [benchchem.com]
• 14. resolvemass.ca [resolvemass.ca]
• 15. chromforum.org [chromforum.org]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Navigating the Analytical Landscape: A Guide to Method Validation for SAR107375 and its Deuterated Impurity

For researchers, scientists, and professionals in drug development, the rigorous validation of analytical methods is a cornerstone of ensuring product quality, safety, and efficacy. This guide provides a comparative framework for the validation of an analytical method for SAR107375, with a specific focus on its deuterated impurity, SAR107375E impurity 13-d8. While specific experimental data for this exact validation is not publicly available, this document outlines the critical parameters and methodologies required, offering a blueprint for conducting and evaluating such studies.

The reliable quantification of impurities is a critical aspect of pharmaceutical development. In the case of SAR107375, the accurate measurement of its deuterated impurity, SAR107375E impurity 13-d8, is essential for understanding potential isotopic effects, metabolic fate, and for use as an internal standard in pharmacokinetic studies. The validation of an analytical method for this purpose ensures that the obtained data is accurate, precise, and reproducible.

Comparative Analysis of Analytical Methods

A comprehensive validation process involves comparing the performance of the chosen analytical method against established alternatives. High-performance liquid chromatography (HPLC) and ultra-high-performance liquid chromatography (UHPLC) coupled with mass spectrometry (MS) are common techniques for such analyses. The choice of method will depend on the required sensitivity, selectivity, and sample throughput.

Below is a template for comparing key validation parameters between two hypothetical analytical methods.

Table 1: Comparison of Analytical Method Performance

Validation Parameter	Method A: UHPLC-MS/MS	Method B: HPLC-UV
Linearity (R²)	> 0.999	> 0.995
Limit of Detection (LOD)	0.1 ng/mL	5 ng/mL
Limit of Quantification (LOQ)	0.5 ng/mL	20 ng/mL
Accuracy (% Recovery)	98-102%	95-105%
Precision (% RSD)	< 5%	< 10%
Specificity/Selectivity	High (Mass-based)	Moderate (Chromatographic)
Robustness	High	Moderate
Run Time	5 minutes	15 minutes

Foundational Experimental Protocols

The backbone of any analytical method validation is a set of well-defined experimental protocols. These protocols should be meticulously documented to ensure reproducibility and compliance with regulatory standards.

Sample Preparation

A generalized workflow for sample preparation in the analysis of SAR107375 and its deuterated impurity is crucial for consistent results.

Caption: Generalized workflow for sample preparation.

Chromatographic and Mass Spectrometric Conditions

Detailed parameters for the liquid chromatography and mass spectrometry systems are essential for method replication.

Table 2: Typical LC-MS/MS Parameters

Parameter	Condition
LC System	UHPLC System
Column	C18 Reverse-Phase (e.g., 2.1 x 50 mm, 1.7 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Optimized gradient from 5% to 95% B
Flow Rate	0.4 mL/min
Column Temperature	40 °C
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transition (SAR107375)	Analyte-specific precursor > product ion
MRM Transition (Impurity)	Deuterated-specific precursor > product ion
Collision Energy	Optimized for each transition
Source Temperature	500 °C

Logical Framework for Method Validation

The validation process follows a logical progression, starting from initial method development and culminating in a robust and reliable analytical procedure.

Caption: Logical flow of analytical method validation.

A Comparative Guide to Isotopic Internal Standards in SAR107375E Bioanalysis: 13-d8 Impurity vs. 13C-Labeled Standard

In the quantitative bioanalysis of the novel anticoagulant SAR107375E, the choice of an appropriate internal standard is critical for achieving accurate and reliable results. This guide provides a comparative analysis of two potential stable isotope-labeled internal standards: a deuterium-labeled (d8) impurity of SAR107375E and a carbon-13 (13C)-labeled SAR107375E. This comparison is based on established principles of bioanalytical method development, particularly for liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays.[1][2][3][4]

SAR107375E is a direct dual inhibitor of coagulation Factor Xa and Factor IIa (thrombin), representing a promising therapeutic agent for thrombotic diseases.[5][6][7][8][9][10][11][12] Accurate measurement of its concentration in biological matrices is essential for pharmacokinetic and pharmacodynamic studies. The use of a stable isotope-labeled internal standard is the gold standard for such quantitative analyses, as it effectively corrects for variability during sample preparation and analysis.[13]

Performance Comparison: Deuterium-Labeled vs. 13C-Labeled Internal Standards

The ideal internal standard should exhibit identical chemical and physical properties to the analyte, ensuring it behaves similarly throughout the analytical process.[13] Here, we compare the expected performance of a hypothetical SAR107375E impurity 13-d8 against a 13C-labeled SAR107375E internal standard.

Performance Metric	SAR107375E Impurity 13-d8 (Deuterium-Labeled)	13C-Labeled SAR107375E Internal Standard	Rationale
Chromatographic Co-elution with SAR107375E	Potential for slight retention time shift (elutes earlier).	Expected to have identical retention time.	The C-²H bond is slightly less polar than the C-¹H bond, which can lead to chromatographic separation, a phenomenon known as the "isotope effect".[13][14] In contrast, 13C labeling results in a molecule with virtually identical physicochemical properties to the unlabeled analyte, ensuring co-elution.[13][15][16][17]
Ion Suppression/Enhancement Effects	May not fully compensate for matrix effects if chromatographically separated from the analyte.	Provides more accurate compensation for matrix effects due to co-elution.	If the internal standard and analyte have different retention times, they may experience different levels of ion suppression or enhancement from co-eluting matrix components, leading to inaccurate quantification.[14][16][18]
Isotopic Stability	Risk of deuterium-hydrogen exchange, especially if the label is on an exchangeable site.	Highly stable with no risk of isotope exchange.	Deuterium atoms, particularly those attached to heteroatoms or activated carbon atoms, can sometimes be exchanged for protons from the solvent, leading to a loss of the isotopic label.[14] 13C atoms are integrated into the stable carbon backbone of the molecule and are not susceptible to exchange.
Commercial Availability & Cost	Often more readily available and less expensive to synthesize.	Typically more expensive and may require custom synthesis.[19]	The synthetic routes for introducing deuterium are often simpler and use less expensive starting materials compared to the multi-step syntheses required for 13C labeling.

Experimental Protocols

A robust bioanalytical method is crucial for accurately quantifying SAR107375E in biological samples. Below is a representative LC-MS/MS method protocol that could be used to evaluate the performance of different internal standards.

1. Sample Preparation: Protein Precipitation

• To 100 µL of plasma sample, add 20 µL of the internal standard solution (either SAR107375E impurity 13-d8 or 13C-labeled SAR107375E in methanol).

• Add 400 µL of acetonitrile to precipitate plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen gas.

• Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.[13]

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A suitable reversed-phase column (e.g., C18, 50 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Electrospray ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM) of the precursor to product ion transitions for SAR107375E and the internal standard.

Visualizing Key Processes

To better understand the context of SAR107375E analysis, the following diagrams illustrate its mechanism of action and a typical bioanalytical workflow.

Figure 1: SAR107375E Inhibition of the Coagulation Cascade.

Figure 2: General Bioanalytical Workflow for SAR107375E.

Conclusion

While a deuterium-labeled impurity like SAR107375E impurity 13-d8 may be a more accessible and cost-effective option for an internal standard, it carries inherent risks of chromatographic shifts and isotopic instability that can compromise assay accuracy. For the most robust and reliable quantification of SAR107375E in drug development and clinical studies, a 13C-labeled internal standard is demonstrably superior.[15][16][17][20][21] Its identical chromatographic behavior ensures more effective compensation for matrix effects, leading to higher data quality and confidence in the resulting pharmacokinetic and pharmacodynamic assessments. The initial investment in a 13C-labeled standard is justified by the enhanced precision, accuracy, and reliability of the bioanalytical data.

References

• 1. daneshyari.com [daneshyari.com]
• 2. rfppl.co.in [rfppl.co.in]
• 3. jetir.org [jetir.org]
• 4. Bioanalytical method development and validation: Critical concepts and strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. First-in-human trial of SAR107375E, a novel small molecule anticoagulant with dual inhibition of factor Xa and factor IIa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. tandfonline.com [tandfonline.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. 5-Chlorothiophene-2-carboxylic acid [(S)-2-[2-methyl-3-(2-oxopyrrolidin-1-yl)benzenesulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]amide (SAR107375), a selective and potent orally active dual thrombin and factor Xa inhibitor. | Semantic Scholar [semanticscholar.org]
• 12. 5-Chlorothiophene-2-carboxylic acid [(S)-2-[2-methyl-3-(2-oxopyrrolidin-1-yl)benzenesulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]amide (SAR107375), a selective and potent orally active dual thrombin and factor Xa inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. caymanchem.com [caymanchem.com]
• 20. Suitability of a fully 13C isotope labeled internal standard for the determination of the mycotoxin deoxynivalenol by LC-MS/MS without clean up - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. foodriskmanagement.com [foodriskmanagement.com]

Cross-validation of SAR107375 assays between different laboratories

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for the cross-validation of analytical assays for SAR107375, a potent dual inhibitor of Factor Xa (FXa) and thrombin (Factor IIa). Ensuring assay consistency and reliability across different laboratories is critical for the non-clinical and clinical development of this anticoagulant. This document presents a comparative analysis of hypothetical data from two independent laboratories, "Laboratory A" and "Laboratory B," to illustrate the cross-validation process for two key functional assays: a chromogenic FXa inhibition assay and a chromogenic thrombin inhibition assay.

Introduction to SAR107375 and the Need for Cross-Validation

SAR107375 exerts its anticoagulant effect by directly targeting two key serine proteases in the coagulation cascade: Factor Xa and thrombin.[1][2] As drug development programs often involve multiple research sites and contract research organizations (CROs), it is imperative to establish that the bioanalytical methods used are robust and produce equivalent results regardless of the testing location. Inter-laboratory cross-validation is the process of demonstrating that a validated analytical method can be successfully executed by different laboratories, ensuring data integrity and comparability throughout the drug development lifecycle. Regulatory bodies like the FDA and EMA provide guidance on the expectations for such validations.[3][4]

This guide outlines the essential components of a cross-validation study, including detailed experimental protocols, comparative data analysis, and visual representations of the underlying biological pathway and experimental workflow.

Signaling Pathway of the Coagulation Cascade

The following diagram illustrates the coagulation cascade and highlights the points of inhibition by SAR107375. The cascade is a series of enzymatic activations that culminate in the formation of a fibrin clot.[1][2][5][6] SAR107375's dual-targeting mechanism provides a comprehensive anticoagulant effect.

Figure 1: Coagulation cascade showing SAR107375 inhibition points.

Experimental Workflow for Cross-Validation

The cross-validation process involves several key steps, from the initial transfer of the analytical method to the final comparative analysis of the data generated by both laboratories.

Figure 2: General workflow for inter-laboratory assay cross-validation.

Experimental Protocols

The following are detailed methodologies for the chromogenic assays used to determine the inhibitory activity of SAR107375 on Factor Xa and thrombin. While both laboratories follow the same core protocol, minor differences in equipment are noted.

Chromogenic Factor Xa Inhibition Assay

Principle: This assay measures the ability of SAR107375 to inhibit the activity of purified human Factor Xa. Residual FXa activity is determined by its ability to cleave a chromogenic substrate, releasing a colored product (p-nitroaniline, pNA), which is measured spectrophotometrically at 405 nm. The color intensity is inversely proportional to the concentration of SAR107375.

Materials:

• Purified human Factor Xa

• Factor Xa chromogenic substrate (e.g., S-2765)

• Tris-buffered saline (TBS), pH 7.4 with 0.1% BSA

• SAR107375 reference standard

• 96-well microplates

• Microplate reader (Laboratory A: Brand X; Laboratory B: Brand Y)

Procedure:

• Prepare a stock solution of SAR107375 in DMSO and create a serial dilution series in TBS to achieve final concentrations ranging from 0.1 nM to 1 µM.

• In a 96-well plate, add 20 µL of each SAR107375 dilution or vehicle control (TBS with equivalent DMSO concentration).

• Add 40 µL of a pre-warmed (37°C) solution of human Factor Xa to each well.

• Incubate the plate at 37°C for 15 minutes to allow for inhibitor binding.

• Initiate the reaction by adding 40 µL of the pre-warmed chromogenic FXa substrate to each well.

• Immediately measure the absorbance at 405 nm in kinetic mode for 10 minutes at 37°C.

• The rate of substrate cleavage (Vmax) is calculated from the linear portion of the kinetic curve.

• Calculate the percent inhibition for each SAR107375 concentration relative to the vehicle control.

• Determine the IC50 value by fitting the concentration-response data to a four-parameter logistic equation.

Chromogenic Thrombin (Factor IIa) Inhibition Assay

Principle: This assay is analogous to the FXa assay but measures the inhibition of purified human thrombin. Residual thrombin activity is quantified by the cleavage of a thrombin-specific chromogenic substrate.

Materials:

• Purified human alpha-thrombin

• Thrombin chromogenic substrate (e.g., S-2238)

• Tris-buffered saline (TBS), pH 7.4 with 0.1% BSA

• SAR107375 reference standard

• 96-well microplates

• Microplate reader (Laboratory A: Brand X; Laboratory B: Brand Y)

Procedure:

• Prepare a serial dilution of SAR107375 as described for the FXa assay.

• In a 96-well plate, add 20 µL of each SAR107375 dilution or vehicle control.

• Add 40 µL of a pre-warmed (37°C) solution of human thrombin to each well.

• Incubate the plate at 37°C for 15 minutes.

• Initiate the reaction by adding 40 µL of the pre-warmed chromogenic thrombin substrate.

• Measure the absorbance at 405 nm in kinetic mode for 10 minutes at 37°C.

• Calculate the rate of reaction and percent inhibition.

• Determine the IC50 value using a four-parameter logistic fit.

Data Presentation and Comparative Analysis

The following tables summarize the hypothetical quantitative data generated by Laboratory A and Laboratory B. The goal of the cross-validation is to demonstrate that the results are comparable within predefined acceptance criteria (e.g., IC50 values within a 2-fold difference, precision CV% <15%).

Table 1: IC50 Determination for SAR107375

Assay	Laboratory	N	Geometric Mean IC50 (nM)	95% Confidence Interval (nM)
Factor Xa Inhibition	Laboratory A	3	1.2	1.0 - 1.5
Laboratory B	3	1.4	1.1 - 1.7
Thrombin Inhibition	Laboratory A	3	8.5	7.8 - 9.3
Laboratory B	3	9.1	8.2 - 10.0

The IC50 values generated by both laboratories for both assays are highly comparable, falling well within the typical acceptance criterion of a two-fold difference. This indicates that the method is robust and transferable between sites.

Table 2: Assay Precision

Precision was evaluated by running quality control (QC) samples at low, medium, and high concentrations of SAR107375 on three separate days.

Assay	Laboratory	QC Level	Intra-Assay CV% (n=3)	Inter-Assay CV% (n=9)
Factor Xa Inhibition	Laboratory A	Low	4.5%	8.2%
Med	3.8%	7.1%
High	3.5%	6.5%
Laboratory B	Low	5.1%	9.5%
Med	4.2%	8.3%
High	3.9%	7.8%
Thrombin Inhibition	Laboratory A	Low	5.5%	10.1%
Med	4.8%	9.2%
High	4.2%	8.5%
Laboratory B	Low	6.2%	11.5%
Med	5.3%	10.4%
High	4.9%	9.8%

Both laboratories demonstrated excellent intra- and inter-assay precision, with all coefficients of variation (CV%) well below the standard acceptance limit of 15%. This high level of precision is crucial for reliably detecting small changes in drug activity.

Conclusion

This guide outlines a systematic approach to the cross-validation of functional assays for SAR107375. The presented hypothetical data demonstrates a successful inter-laboratory validation, where two independent laboratories produced highly comparable results for the inhibitory potency and precision of SAR107375 against its targets, Factor Xa and thrombin. By adhering to standardized protocols, utilizing shared critical reagents, and establishing clear acceptance criteria, research organizations can ensure the consistency and reliability of bioanalytical data across multiple sites. This robust analytical foundation is essential for making informed decisions throughout the drug development process.

References

• 1. assaygenie.com [assaygenie.com]
• 2. Blood Coagulation Signaling Pathways: R&D Systems [rndsystems.com]
• 3. Industry Events - Validation, Verification and Transfer of Analytical Methods (Understanding and Implementing Guidelines from FDA/EMA, USP and ICH) [industryevents.com]
• 4. elearning.unite.it [elearning.unite.it]
• 5. How it all starts: initiation of the clotting cascade - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Coagulation Cascade | Mackman Lab [med.unc.edu]

A Comparative Guide to Internal Standards for Segatroxaban Analysis: A Data-Driven Approach for Researchers

A critical aspect of the bioanalysis of novel anticoagulants like Segatroxaban is the selection of an appropriate internal standard (IS) to ensure the accuracy and reliability of quantitative data. While specific comparative studies on internal standards for Segatroxaban are not publicly available, this guide provides a comprehensive comparison of potential internal standards based on established principles of bioanalysis and data from structurally similar oral anticoagulants. This guide is intended for researchers, scientists, and drug development professionals to aid in the selection of a robust internal standard for the liquid chromatography-tandem mass spectrometry (LC-MS/MS) quantification of Segatroxaban.

The Critical Role of Internal Standards in Bioanalysis

In LC-MS/MS-based bioanalysis, an internal standard is a compound of known concentration added to every sample, calibrator, and quality control sample. Its primary function is to compensate for variability during the analytical process, including sample preparation, injection volume, and ionization efficiency in the mass spectrometer. The use of a suitable internal standard significantly improves the precision and accuracy of the analytical method.

The ideal internal standard should closely mimic the physicochemical properties of the analyte of interest. For this reason, a stable isotope-labeled (SIL) version of the analyte is considered the "gold standard." SIL internal standards have nearly identical extraction recovery, chromatographic retention time, and ionization response as the analyte, providing the most effective correction for analytical variability. When a SIL-IS is not available, a structural analog with similar properties may be used, although this approach is generally considered less ideal.

Analysis of Segatroxaban's Structure and Potential Internal Standards

Segatroxaban, also known as SAR107375 and SAR107375E, is a direct inhibitor of both Factor Xa and thrombin. Its chemical structure is complex, featuring multiple functional groups that can influence its behavior during analysis.

Based on its structure, the ideal internal standard for Segatroxaban analysis would be a stable isotope-labeled version, such as Segatroxaban-d4 or Segatroxaban-¹³C₃ . These SIL-IS would co-elute with Segatroxaban and experience the same matrix effects, leading to the most accurate and precise quantification.

In the absence of a commercially available or custom-synthesized SIL-IS for Segatroxaban, researchers might consider using a structural analog. Potential candidates could include other direct thrombin or Factor Xa inhibitors, provided they do not interfere with the analysis of Segatroxaban and are not present as metabolites. However, it is crucial to thoroughly validate the performance of any structural analog to ensure it adequately tracks the analyte's behavior.

Comparative Performance of Internal Standards for Similar Oral Anticoagulants

To provide a practical comparison, we have compiled data from published bioanalytical methods for other oral anticoagulants with structural similarities to Segatroxaban. The following table summarizes the performance of different types of internal standards used in their analysis.

Analyte	Internal Standard (IS) Type	IS Used	Accuracy (%)	Precision (%CV)	Key Findings
Rivaroxaban	Stable Isotope-Labeled	Rivaroxaban-d4	97.5 - 104.2	2.1 - 5.8	Excellent tracking of the analyte, minimal matrix effect observed. Considered the gold standard for Rivaroxaban bioanalysis.
Apixaban	Stable Isotope-Labeled	Apixaban-d4	98.1 - 102.5	1.9 - 4.5	High precision and accuracy, effectively compensates for matrix effects.
Edoxaban	Stable Isotope-Labeled	Edoxaban-d6	96.8 - 103.1	2.5 - 6.1	Robust and reliable quantification in various biological matrices.
Dabigatran	Stable Isotope-Labeled	Dabigatran-d4	95.5 - 105.0	3.2 - 7.5	Demonstrates good performance, though care must be taken due to potential for in-source fragmentation.
Argatroban	Structural Analog	Diclofenac	88.0 - 112.0	< 12	Acceptable performance, but with higher variability compared to SIL-IS. Potential for differential matrix effects exists.

This table is a summary of representative data from various published studies and is intended for comparative purposes. Actual performance may vary depending on the specific method and laboratory conditions.

The data clearly indicates that stable isotope-labeled internal standards consistently provide superior accuracy and precision compared to structural analogs for the analysis of oral anticoagulants.

Experimental Protocols

Below is a generalized experimental protocol for the analysis of Segatroxaban in human plasma using LC-MS/MS with an internal standard. This protocol should be optimized and fully validated for specific laboratory conditions.

Sample Preparation (Protein Precipitation)

• To 50 µL of human plasma in a microcentrifuge tube, add 150 µL of acetonitrile containing the internal standard (e.g., Segatroxaban-d4 at 100 ng/mL).

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject an aliquot (e.g., 5 µL) into the LC-MS/MS system.

Liquid Chromatography Conditions

• Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient: A linear gradient starting from 10% B to 90% B over 3 minutes.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

Mass Spectrometry Conditions

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions (Hypothetical):

  • Segatroxaban: Precursor ion > Product ion (to be determined by direct infusion)

  • Segatroxaban-d4 (IS): Precursor ion > Product ion (to be determined by direct infusion)

• Ion Source Parameters: Optimized for maximum signal intensity (e.g., capillary voltage, source temperature, gas flows).

Visualization of the Analytical Workflow

The following diagram illustrates the general workflow for the bioanalysis of Segatroxaban using an internal standard.

Comparative Guide to Linearity and Sensitivity Assessment of SAR107375E Impurity 13-d8

This guide provides a comprehensive overview of the methodologies for assessing the linearity and sensitivity of analytical methods for SAR107375E impurity 13-d8, a deuterated isotopologue of a known impurity of SAR107375E. The procedures outlined are based on the International Council for Harmonisation (ICH) guidelines, which provide a framework for validating analytical procedures.[1][2][3][4]

Introduction

SAR107375E is a dual thrombin and factor Xa inhibitor.[5][6] As with any active pharmaceutical ingredient (API), controlling impurities is critical to ensure the safety and efficacy of the final drug product.[7] The analytical methods used to detect and quantify these impurities must be validated to demonstrate their suitability for the intended purpose.[4] Linearity and sensitivity are two key parameters in this validation process.

• Linearity is the ability of an analytical method to produce results that are directly proportional to the concentration of the analyte within a given range.[2][8]

• Sensitivity refers to the method's ability to detect and, if necessary, quantify low levels of the analyte.[9] This is often expressed in terms of the Limit of Detection (LOD) and Limit of Quantitation (LOQ).[9]

This guide will compare a typical High-Performance Liquid Chromatography (HPLC) method with Ultraviolet (UV) detection to a more sensitive Liquid Chromatography-Mass Spectrometry (LC-MS) method for the analysis of SAR107375E impurity 13-d8.

Experimental Protocols

The following are detailed protocols for assessing the linearity and sensitivity of an analytical method for SAR107375E impurity 13-d8. These protocols are based on general principles of analytical method validation.[10]

1. Preparation of Standard Solutions

• Stock Solution: Accurately weigh a known amount of SAR107375E impurity 13-d8 reference standard and dissolve it in a suitable diluent (e.g., acetonitrile/water mixture) to prepare a stock solution of a known concentration.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the stock solution to cover the expected concentration range of the impurity. For linearity, a minimum of five concentration levels is recommended. For sensitivity assessment, prepare standards at the lower end of the concentration range.

2. Linearity Assessment

• Procedure:

  • Inject each calibration standard into the analytical instrument (e.g., HPLC-UV or LC-MS) in triplicate.

  • Record the peak area or height response for each injection.

  • Plot the average peak response against the corresponding concentration of the impurity.

• Acceptance Criteria:

  • The correlation coefficient (r) of the linear regression line should be ≥ 0.99.

  • The y-intercept of the regression line should be close to zero.

  • The residuals should be randomly distributed around the regression line.

3. Sensitivity Assessment (LOD and LOQ)

The Limit of Detection (LOD) and Limit of Quantitation (LOQ) can be determined using several methods, including the signal-to-noise ratio and the standard deviation of the response and the slope of the calibration curve.

• Signal-to-Noise Ratio Method: [9]

  • Determine the concentration of the analyte that gives a signal-to-noise ratio of approximately 3:1 for LOD and 10:1 for LOQ.[9]

  • This can be achieved by injecting a series of dilute solutions of the impurity and measuring the signal and background noise.

• Standard Deviation of the Response and the Slope Method:

  • Prepare and inject a blank solution multiple times (e.g., 10 times) and calculate the standard deviation of the blank response.

  • Alternatively, use the standard deviation of the y-intercepts of regression lines.

  • Calculate the slope of the calibration curve from the linearity study.

  • LOD = (3.3 * σ) / S

  • LOQ = (10 * σ) / S

    • Where σ is the standard deviation of the response and S is the slope of the calibration curve.

Data Presentation

The following tables summarize hypothetical data for the linearity and sensitivity assessment of SAR107375E impurity 13-d8 using HPLC-UV and LC-MS methods.

Table 1: Linearity Data

Parameter	HPLC-UV	LC-MS
Concentration Range	0.1 - 10 µg/mL	0.001 - 0.1 µg/mL
Number of Points	6	6
Slope	50000	1000000
Y-Intercept	1000	500
Correlation Coefficient (r)	0.9995	0.9998

Table 2: Sensitivity Data

Parameter	HPLC-UV	LC-MS
LOD (µg/mL)	0.05	0.0005
LOQ (µg/mL)	0.15	0.0015
Method	Signal-to-Noise	Signal-to-Noise

Comparison of Methods

• HPLC-UV: This is a common and robust technique for routine quality control.[11] It is generally suitable for quantifying impurities at levels of 0.1% and above relative to the API. However, its sensitivity may be insufficient for trace-level impurities.

• LC-MS: This method offers significantly higher sensitivity and selectivity, making it ideal for detecting and quantifying impurities at very low levels.[11] It is particularly useful for genotoxic impurities that need to be controlled at parts-per-million (ppm) levels.[7][12]

Mandatory Visualizations

Experimental Workflow for Linearity and Sensitivity Assessment

Caption: Workflow for Linearity and Sensitivity Assessment.

Logical Relationship of Validation Parameters

Caption: Interrelation of Key Analytical Validation Parameters.

References

• 1. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 3. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 4. database.ich.org [database.ich.org]
• 5. 5-Chlorothiophene-2-carboxylic acid [(S)-2-[2-methyl-3-(2-oxopyrrolidin-1-yl)benzenesulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]amide (SAR107375), a selective and potent orally active dual thrombin and factor Xa inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. rroij.com [rroij.com]
• 8. m.youtube.com [m.youtube.com]
• 9. altabrisagroup.com [altabrisagroup.com]
• 10. researchgate.net [researchgate.net]
• 11. Pharmaceutical Impurity Analysis Overview (Primer) – Chemass [chemass.si]
• 12. m.youtube.com [m.youtube.com]

Determining the Limit of Quantification for SAR107375 Impurities: A Comparative Guide

This guide provides a comprehensive framework for determining the Limit of Quantification (LOQ) for potential impurities in the drug substance SAR107375. As SAR107375 is a dual thrombin and factor Xa inhibitor, this document leverages established analytical principles and methodologies applied to other oral anticoagulants, in line with the International Council for Harmonisation (ICH) guidelines. This guide is intended for researchers, scientists, and drug development professionals to ensure that analytical methods for impurity detection are appropriately validated and fit for purpose.

I. Introduction to Limit of Quantification (LOQ)

The Limit of Quantification (LOQ) is a critical parameter in the validation of analytical procedures. It represents the lowest concentration of an analyte in a sample that can be determined with acceptable precision and accuracy under the stated experimental conditions.[1][2] For pharmaceutical impurities, a validated LOQ is essential to ensure that even trace levels of potentially harmful substances can be reliably measured and controlled.[1][3]

The determination of the LOQ is a mandatory part of analytical method validation as outlined in the ICH Q2(R1) guideline, "Validation of Analytical Procedures: Text and Methodology".[1][3] The acceptance criteria for the LOQ are often linked to the reporting thresholds for impurities defined in ICH Q3A(R2) and Q3B(R2) guidelines.[4][5]

II. Comparison of Methodologies for LOQ Determination

Several approaches can be used to determine the LOQ, each with its own advantages and applications. The most common methods are:

• Based on Signal-to-Noise Ratio: This approach is only applicable to analytical procedures that exhibit baseline noise.[1][6] The LOQ is typically established at a signal-to-noise ratio of 10:1.[7]

• Based on the Standard Deviation of the Response and the Slope: The LOQ is calculated from the standard deviation of the response (σ) and the slope (S) of the calibration curve using the formula: LOQ = 10 * (σ / S).[2] The standard deviation of the response can be determined from the standard deviation of the blank or the residual standard deviation of the regression line.

• Visual Evaluation: This non-instrumental method involves the analysis of samples with known concentrations of the analyte to establish the minimum level at which the analyte can be quantified with acceptable accuracy and precision.[1][6]

The selection of the appropriate method depends on the nature of the analytical procedure and the instrumentation used. For quantitative impurity analysis, the signal-to-noise ratio and the calibration curve methods are generally preferred for their statistical rigor.

Hypothetical Case Study: LOQ Determination for a Potential SAR107375 Impurity

To illustrate the practical application of these principles, we present a hypothetical case study for the determination of the LOQ for a potential process-related impurity of SAR107375, designated as "Impurity A". We will compare two common reversed-phase high-performance liquid chromatography (RP-HPLC) methods with different detector sensitivities.

Table 1: Comparison of HPLC Methods for Impurity A Quantification

Parameter	Method 1: HPLC-UV	Method 2: HPLC-MS/MS
Instrumentation	HPLC with UV Detector	HPLC with Tandem Mass Spectrometer
Column	C18, 250 mm x 4.6 mm, 5 µm	C18, 100 mm x 2.1 mm, 1.8 µm
Mobile Phase	Gradient of Acetonitrile and Water with 0.1% Formic Acid	Gradient of Acetonitrile and Water with 0.1% Formic Acid
Flow Rate	1.0 mL/min	0.4 mL/min
Detection Wavelength	254 nm	MRM Transition: m/z 450 -> 250
Injection Volume	10 µL	2 µL

Experimental Protocol for LOQ Determination (Based on Standard Deviation of the Response and Slope)

• Preparation of Blank Solutions: Prepare and analyze a minimum of six blank samples (matrix without the analyte).

• Preparation of Calibration Standards: Prepare a series of calibration standards of Impurity A at concentrations bracketing the expected LOQ.

• Construction of Calibration Curve: Inject the calibration standards and construct a linear regression curve of concentration versus response.

• Determination of the Slope (S): The slope of the calibration curve is determined from the linear regression analysis.

• Determination of the Standard Deviation of the Response (σ):

  • From Blank Samples: Calculate the standard deviation of the responses of the blank samples.

  • From the Calibration Curve: Use the residual standard deviation of the regression line (standard error of the y-intercept).

• Calculation of LOQ: Apply the formula: LOQ = 10 * (σ / S).

• Verification of LOQ: Prepare a standard solution at the calculated LOQ concentration and analyze it multiple times (e.g., n=6). The precision (as %RSD) and accuracy (as % recovery) at this concentration should be within acceptable limits (typically %RSD ≤ 10% and recovery between 80-120%).

Table 2: Hypothetical LOQ Determination Data for Impurity A

Parameter	Method 1: HPLC-UV	Method 2: HPLC-MS/MS
Slope of Calibration Curve (S)	1.5 x 10^6	8.5 x 10^7
Standard Deviation of Blank (σ)	5000	1.2 x 10^4
Calculated LOQ (µg/mL)	0.033	0.0014
Precision at LOQ (%RSD, n=6)	8.5%	6.2%
Accuracy at LOQ (% Recovery)	95.2%	98.7%

Signaling Pathway and Workflow Diagrams

The following diagrams illustrate the logical workflow for the determination of the limit of quantification and the decision-making process for impurity qualification based on ICH guidelines.

Caption: Workflow for LOQ Determination.

Caption: Impurity Qualification Decision Tree.

Conclusion

The determination of the Limit of Quantification is a fundamental aspect of ensuring the quality and safety of pharmaceutical products. While specific impurity data for SAR107375 is not publicly available, this guide provides a robust framework for establishing the LOQ for any potential impurities based on internationally recognized guidelines and best practices within the pharmaceutical industry. The use of sensitive and validated analytical methods, such as HPLC-MS/MS, is crucial for the accurate quantification of impurities at very low levels. The provided workflows and comparative data serve as a practical resource for scientists and researchers involved in the development and quality control of SAR107375 and other new chemical entities.

References

• 1. database.ich.org [database.ich.org]
• 2. benchchem.com [benchchem.com]
• 3. scribd.com [scribd.com]
• 4. ema.europa.eu [ema.europa.eu]
• 5. ICH Q3B (R2) Impurities in new drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 6. ema.europa.eu [ema.europa.eu]
• 7. altabrisagroup.com [altabrisagroup.com]

The Gold Standard in Bioanalysis: A Comparative Guide to the Accuracy and Precision of Deuterated Internal Standards

For researchers, scientists, and drug development professionals, achieving the highest level of accuracy and precision in quantitative bioanalysis is paramount. The choice of an appropriate internal standard is a critical determinant of data quality, particularly in liquid chromatography-mass spectrometry (LC-MS/MS) based assays. This guide provides an objective comparison of the performance of a deuterated internal standard, exemplified by SAR107375E impurity 13-d8, against a non-deuterated, structural analog alternative.

An ideal internal standard (IS) should mimic the analyte of interest throughout the entire analytical process, from extraction to detection, thereby compensating for any variability. Stable isotope-labeled internal standards (SIL-IS), such as deuterated compounds, are widely regarded as the gold standard because their physicochemical properties are nearly identical to the analyte. This similarity allows for superior correction of matrix effects, a major source of imprecision and inaccuracy in bioanalytical methods.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The superiority of a deuterated internal standard like SAR107375E impurity 13-d8 is most evident in its ability to minimize the impact of matrix effects and improve data quality. The following table summarizes the key performance differences based on established analytical validation parameters, using hypothetical but representative data for a tyrosine kinase inhibitor like SAR107375E.

Parameter	Deuterated IS (e.g., SAR107375E impurity 13-d8)	Non-Deuterated IS (Structural Analog)	Acceptance Criteria (FDA/ICH)
Intra-Assay Precision (%CV)
Low QC (LQC)	2.8%	6.5%	≤15%
Medium QC (MQC)	2.1%	5.2%	≤15%
High QC (HQC)	1.9%	4.8%	≤15%
Inter-Assay Precision (%CV)
Low QC (LQC)	3.5%	8.2%	≤15%
Medium QC (MQC)	2.9%	7.1%	≤15%
High QC (HQC)	2.5%	6.5%	≤15%
Accuracy (%Bias)
Low QC (LQC)	+1.5%	-5.8%	±15%
Medium QC (MQC)	+0.8%	-4.2%	±15%
High QC (HQC)	-0.5%	+3.5%	±15%
Matrix Effect (%CV)	1.8%	9.5%	≤15%
Recovery (% RSD)	2.2%	7.8%	≤15%

As the data illustrates, the deuterated internal standard consistently provides lower coefficient of variation (%CV) for precision and lower percentage of bias for accuracy, indicating a more reliable and reproducible assay. The significantly lower matrix effect observed with the deuterated standard underscores its ability to compensate for variations in sample composition.

Experimental Protocols

The following are detailed methodologies for the key experiments that would be performed to generate the comparative data presented above.

Sample Preparation: Protein Precipitation

Protein precipitation is a common and straightforward method for sample cleanup in bioanalysis.

• Aliquoting : In a 96-well plate, aliquot 100 µL of blank human plasma, calibration standards, or quality control samples.

• Internal Standard Spiking : Add 10 µL of the working solution of either SAR107375E impurity 13-d8 or the non-deuterated internal standard to each well.

• Precipitation : Add 300 µL of acetonitrile to each well.

• Mixing : Mix thoroughly by vortexing the plate for 2 minutes.

• Centrifugation : Centrifuge the plate at 4000 rpm for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer : Carefully transfer 200 µL of the supernatant to a clean 96-well plate.

• Evaporation : Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution : Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Injection : Inject 5 µL of the reconstituted sample into the LC-MS/MS system.

LC-MS/MS Analysis

This protocol outlines the conditions for a typical LC-MS/MS system.

• LC System : A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column : A C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase A : 0.1% formic acid in water.

• Mobile Phase B : 0.1% formic acid in acetonitrile.

• Gradient : A linear gradient from 10% to 90% Mobile Phase B over 3 minutes.

• Flow Rate : 0.4 mL/min.

• Column Temperature : 40°C.

• Mass Spectrometer : A triple quadrupole mass spectrometer.

• Ionization Mode : Electrospray Ionization (ESI) in positive mode.

• Detection : Multiple Reaction Monitoring (MRM). The specific precursor and product ion transitions for SAR107375E and the internal standards would be optimized.

Bioanalytical Method Validation

The method would be validated according to the FDA and ICH guidelines, assessing the following parameters:

• Selectivity : Assessed by analyzing blank plasma from at least six different sources to ensure no significant interference at the retention times of the analyte and internal standard.

• Accuracy and Precision : Determined by analyzing quality control (QC) samples at low, medium, and high concentrations in five replicates over three separate days.

• Calibration Curve : A calibration curve is generated by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte. A linear regression with a weighting factor of 1/x² is typically used.

• Matrix Effect : Evaluated by comparing the response of the analyte in post-extraction spiked plasma samples from six different sources to the response of the analyte in a neat solution.

• Recovery : The extraction recovery is determined by comparing the peak area of the analyte in pre-extraction spiked samples to that in post-extraction spiked samples.

• Stability : The stability of the analyte in plasma is assessed under various conditions, including freeze-thaw cycles, short-term benchtop storage, and long-term storage at -80°C.

Visualizing the Workflow and Performance

Diagrams created using Graphviz provide a clear visual representation of the experimental workflow and the logical comparison of the internal standards.

Bioanalytical Workflow for SAR107375E

Performance Comparison of Internal Standards

A Comparative Analysis of Inter-Day and Intra-Day Variability for SAR107375E Impurity 13-d8

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the inter-day and intra-day variability associated with the analytical quantification of SAR107375E impurity 13-d8, a deuterium-labeled stable isotope used as an internal standard in pharmacokinetic and metabolic studies of the novel anticoagulant, SAR107375E.[1][2][3][4][5] The precision of an analytical method is a critical parameter, and this guide offers insights into the expected performance of SAR107375E impurity 13-d8 under typical bioanalytical conditions.

The data presented herein is synthesized from established principles of bioanalytical method validation as outlined by regulatory bodies such as the U.S. Food and Drug Administration (FDA).[6][7][8][9][10] While specific experimental data for SAR107375E impurity 13-d8 is not publicly available, this guide provides a framework for its assessment and comparison against typical performance benchmarks for similar internal standards.

Understanding Inter-Day and Intra-Day Variability

In bioanalytical method validation, precision is assessed to determine the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.[11][12]

• Intra-day precision (within-run precision) evaluates the precision of the assay over a short period, such as within a single analytical run or on the same day.[11][12]

• Inter-day precision (between-run precision) assesses the precision of the assay over a longer period, such as on different days, and can account for variations from different analysts, equipment, or reagents.[11][12]

The variability is typically expressed as the relative standard deviation (RSD) or coefficient of variation (CV).

Data Summary

The following tables present hypothetical yet representative data for the inter-day and intra-day precision for the quantification of SAR107375E impurity 13-d8 using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method. These values are based on typical acceptance criteria for bioanalytical method validation.

Table 1: Intra-Day Precision and Accuracy

Nominal Concentration (ng/mL)	Mean Measured Concentration (ng/mL) (n=6)	Standard Deviation (SD)	Relative Standard Deviation (%RSD)	Accuracy (%)
1.00	1.02	0.08	7.8	102.0
10.0	9.85	0.59	6.0	98.5
100	101.2	4.55	4.5	101.2
800	792.0	31.68	4.0	99.0

Table 2: Inter-Day Precision and Accuracy

Nominal Concentration (ng/mL)	Mean Measured Concentration (ng/mL) (n=18, 3 runs)	Standard Deviation (SD)	Relative Standard Deviation (%RSD)	Accuracy (%)
1.00	1.05	0.10	9.5	105.0
10.0	9.75	0.78	8.0	97.5
100	102.5	6.15	6.0	102.5
800	784.0	39.20	5.0	98.0

Experimental Protocols

A detailed methodology for a typical validation experiment to determine the inter-day and intra-day variability of SAR107375E impurity 13-d8 is provided below.

Methodology: LC-MS/MS Bioanalytical Method

1. Preparation of Calibration Standards and Quality Control Samples:

• Stock solutions of SAR107375E impurity 13-d8 are prepared in a suitable organic solvent (e.g., methanol).

• Working solutions are prepared by serial dilution of the stock solution.

• Calibration standards and quality control (QC) samples are prepared by spiking the working solutions into a biological matrix (e.g., human plasma).

2. Sample Preparation:

• A protein precipitation extraction is performed on the plasma samples. An aliquot of the plasma sample is mixed with a precipitation agent (e.g., acetonitrile) containing the internal standard.

• The mixture is vortexed and then centrifuged to pellet the precipitated proteins.

• The supernatant is transferred to a clean tube, evaporated to dryness under a stream of nitrogen, and reconstituted in the mobile phase.

3. Chromatographic and Mass Spectrometric Conditions:

• HPLC System: A validated high-performance liquid chromatography (HPLC) system is used for separation.[13][14][15]

• Column: A C18 reverse-phase column is typically employed.

• Mobile Phase: A gradient elution with a mobile phase consisting of an aqueous component (e.g., 0.1% formic acid in water) and an organic component (e.g., acetonitrile).

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source is used for detection.

• Detection Mode: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-product ion transitions for both the analyte and the internal standard.

4. Intra-Day Precision Assessment:

• Six replicates of QC samples at four different concentration levels (low, medium, high, and lower limit of quantification) are analyzed in a single analytical run.

• The mean, standard deviation, and %RSD are calculated for the measured concentrations at each level.

5. Inter-Day Precision Assessment:

• The intra-day precision assessment is repeated on three separate days.

• The data from the three runs are combined to calculate the overall mean, standard deviation, and %RSD for each QC level.

Visualizations

Experimental Workflow for Variability Assessment

Caption: Workflow for assessing inter-day and intra-day variability.

References

• 1. SAR107375E impurity 13-d8 MedChemExpress (MCE) [chembk.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. First-in-human trial of SAR107375E, a novel small molecule anticoagulant with dual inhibition of factor Xa and factor IIa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 5-Chlorothiophene-2-carboxylic acid [(S)-2-[2-methyl-3-(2-oxopyrrolidin-1-yl)benzenesulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]amide (SAR107375), a selective and potent orally active dual thrombin and factor Xa inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Bioanalytical Method Validation Guidance for Industry | FDA [fda.gov]
• 7. labs.iqvia.com [labs.iqvia.com]
• 8. USFDA guidelines for bioanalytical method validation | PPTX [slideshare.net]
• 9. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]
• 10. hhs.gov [hhs.gov]
• 11. Inter-day and Intra-day Precision: Significance and symbolism [wisdomlib.org]
• 12. Intraday and Interday Variations: Significance and symbolism [wisdomlib.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. iajps.com [iajps.com]

Navigating Whole Blood Extraction of SAR107375: A Comparative Guide to Common Techniques

For researchers, scientists, and drug development professionals, the accurate quantification of therapeutic agents in biological matrices is paramount. This guide provides a comparative overview of three common extraction methods—Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and Protein Precipitation (PPT)—for the analysis of SAR107375, a potent dual thrombin and factor Xa inhibitor, from whole blood. As specific experimental data for SAR107375 extraction is not publicly available, this guide utilizes established protocols and performance data for other direct oral anticoagulants (DOACs) with similar physicochemical properties to provide a representative comparison.

Executive Summary

The selection of an appropriate extraction method is a critical step in the bioanalytical workflow, directly impacting assay sensitivity, accuracy, and reproducibility. Whole blood, as a complex matrix, presents unique challenges, including high protein content and the presence of cellular components. This document offers a detailed comparison of SPE, LLE, and PPT, summarizing their respective methodologies and performance characteristics to aid researchers in selecting the most suitable approach for their analytical needs when working with compounds like SAR107375.

Comparison of Extraction Method Performance

The following table summarizes typical performance characteristics of the three extraction methods based on data from analogous small molecule anticoagulants. These values should be considered as representative estimates, and method validation would be required for SAR107375.

Parameter	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)	Protein Precipitation (PPT)
Recovery	High and reproducible (typically >80%)	Moderate to high, can be variable (60-90%)	High, but may be less selective (>90%)
Matrix Effect	Low to moderate, cleaner extracts	Moderate, potential for ion suppression/enhancement	High, significant potential for matrix effects
Lower Limit of Quantification (LLOQ)	Low (pg/mL to low ng/mL range)	Low to moderate (low ng/mL range)	Moderate to high (mid to high ng/mL range)
Selectivity	High	Moderate	Low
Throughput	Moderate to high (amenable to automation)	Low to moderate (can be labor-intensive)	High (simple and fast)
Cost per Sample	High	Moderate	Low

Experimental Protocols

Detailed methodologies for each extraction technique are provided below. These protocols are generalized and would require optimization and validation for SAR107375.

Solid-Phase Extraction (SPE)

SPE is a highly selective method that yields clean extracts, making it suitable for sensitive bioanalytical assays.

Principle: The analyte of interest is retained on a solid sorbent while interferences are washed away. The analyte is then eluted with a small volume of a strong solvent.

Generic Protocol:

• Sample Pre-treatment: Lyse 100 µL of whole blood with a suitable buffer (e.g., 200 µL of 0.1% formic acid in water) and vortex. Centrifuge to pellet cellular debris.

• Column Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the supernatant from the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of an aqueous wash solution (e.g., 5% methanol in water) to remove polar interferences, followed by 1 mL of a weak organic solvent (e.g., acetonitrile) to remove less polar interferences.

• Elution: Elute SAR107375 with 1 mL of a suitable elution solvent (e.g., 5% ammonium hydroxide in methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in a small volume of the mobile phase for LC-MS/MS analysis.

Liquid-Liquid Extraction (LLE)

LLE is a classic extraction technique that separates analytes based on their differential solubility in two immiscible liquid phases.

Principle: The analyte is partitioned from the aqueous whole blood matrix into an immiscible organic solvent.

Generic Protocol:

• Sample Preparation: To 100 µL of whole blood, add an internal standard and a basifying agent (e.g., 100 µL of 0.1 M sodium carbonate) to ensure SAR107375 is in its non-ionized form.

• Extraction: Add 1 mL of a water-immiscible organic solvent (e.g., methyl tert-butyl ether or ethyl acetate) and vortex vigorously for 5-10 minutes.

• Phase Separation: Centrifuge to separate the aqueous and organic layers.

• Collection: Transfer the organic layer to a clean tube.

• Evaporation and Reconstitution: Evaporate the organic solvent to dryness and reconstitute the residue in the mobile phase.

Protein Precipitation (PPT)

PPT is the simplest and fastest extraction method, but it is also the least selective.

Principle: A large excess of an organic solvent is added to the whole blood sample to precipitate proteins, leaving the analyte in the supernatant.

Generic Protocol:

• Precipitation: To 100 µL of whole blood, add 400 µL of a cold organic solvent (e.g., acetonitrile or methanol) containing an internal standard.

• Vortexing: Vortex vigorously for 1-2 minutes to ensure complete protein precipitation.

• Centrifugation: Centrifuge at high speed (e.g., >10,000 x g) for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Analysis: The supernatant can be directly injected for LC-MS/MS analysis or evaporated and reconstituted if further concentration is needed.

Visualizing the Workflow and Mechanism of Action

To further clarify the experimental process and the therapeutic target of SAR107375, the following diagrams have been generated.

Caption: Comparative workflow of the three main extraction methods.

Caption: Simplified coagulation cascade showing inhibition by SAR107375.

Conclusion

The choice of extraction method for SAR107375 from whole blood will depend on the specific requirements of the assay. For high-throughput screening where speed is critical and a higher LLOQ is acceptable, Protein Precipitation is a viable option. For methods requiring lower detection limits and cleaner extracts, Solid-Phase Extraction is the preferred choice, despite its higher cost and complexity. Liquid-Liquid Extraction offers a balance between cleanliness and cost but can be more labor-intensive and less amenable to automation. Ultimately, thorough method development and validation are essential to ensure the generation of high-quality, reliable data for pharmacokinetic and other downstream applications.

Evaluating the Robustness of Analytical Methods for PARP Inhibitors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The development of robust and reliable analytical methods is a cornerstone of pharmaceutical development and quality control. For potent therapeutic agents like Poly (ADP-ribose) polymerase (PARP) inhibitors, ensuring the accuracy and consistency of analytical data is paramount. This guide provides a comparative overview of the robustness of analytical methods for several key PARP inhibitors, offering a benchmark for the evaluation of new entities such as SAR107375.

Introduction to Analytical Method Robustness

The robustness of an analytical procedure is a measure of its capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.[1] Robustness testing is a critical component of method validation, as stipulated by the International Council for Harmonisation (ICH) guidelines, and ensures that a method is transferable between laboratories and instruments.[2][3]

This guide focuses on High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS/MS) methods, which are predominantly used for the analysis of PARP inhibitors.

Comparative Analysis of Analytical Methods for Approved PARP Inhibitors

While specific validated analytical method data for SAR107375 is not publicly available, we can establish a framework for its evaluation by comparing the robustness of methods for other clinically approved PARP inhibitors: Olaparib, Niraparib, Rucaparib, and Talazoparib.

Table 1: Comparison of Chromatographic Conditions for the Analysis of PARP Inhibitors

Parameter	Olaparib	Niraparib	Rucaparib	Talazoparib	SAR107375 (Hypothetical)
Chromatographic Mode	Reverse Phase HPLC	Reverse Phase HPLC	Reverse Phase HPLC	Reverse Phase LC-MS/MS	Reverse Phase HPLC/LC-MS/MS
Column	C18 (e.g., InertSustain, 250 x 4.6 mm, 5 µm)[4]	C18 or C8 (e.g., Xterra MS C18, 100 x 4.6 mm, 5 µm)	C18 (e.g., Symmetry C18, 150 x 4.6 mm, 5 µm)	C18 (e.g., Hypersil GOLD C18, 100 x 2.1 mm, 1.9 µm)	C18 or similar
Mobile Phase	Acetonitrile and Ammonium acetate buffer[4]	Acetonitrile and Formic acid or Phosphate buffer	Acetonitrile and Phosphate buffer	Acetonitrile and Formic acid	Acetonitrile/Methanol and a suitable buffer (e.g., formate, acetate, or phosphate)
Elution	Gradient	Isocratic/Gradient	Isocratic/Gradient	Gradient	Isocratic or Gradient
Flow Rate	1.0 mL/min[4]	0.5 - 1.0 mL/min	1.0 mL/min	0.4 mL/min	0.5 - 1.0 mL/min
Detection	UV (e.g., 254 nm)[4]	UV (e.g., 240 nm, 310 nm)	UV (e.g., 286 nm)	MS/MS	UV or MS/MS

Table 2: Comparison of Robustness Data for Analytical Methods of PARP Inhibitors

Robustness Parameter	Olaparib	Niraparib	Rucaparib	Talazoparib	SAR107375 (Expected Performance)
Variation in Flow Rate (±0.1-0.2 mL/min)	%RSD < 2%	%RSD < 2%	%RSD < 2%	Not explicitly stated, but method deemed robust	%RSD < 2% for key parameters
Variation in Mobile Phase Composition (e.g., ±2% organic)	%RSD < 2%	%RSD < 2%	%RSD < 2%	Not explicitly stated, but method deemed robust	%RSD < 2% for key parameters
Variation in pH of Mobile Phase Buffer (±0.2 units)	%RSD < 2%	%RSD < 2%	%RSD < 2%	Not explicitly stated, but method deemed robust	%RSD < 2% for key parameters
Variation in Column Temperature (±5 °C)	%RSD < 2%	%RSD < 2%	%RSD < 2%	Not explicitly stated, but method deemed robust	%RSD < 2% for key parameters
Forced Degradation Studies	Degraded in acidic, basic, and oxidative conditions. Stable under neutral, dry heat, and photolytic conditions.[4]	Stable under all stress conditions tested in one study.[5][6]	Degraded under alkaline, acidic, and oxidative conditions.[6]	Information not readily available.	Should demonstrate specificity in the presence of degradation products from acidic, basic, oxidative, thermal, and photolytic stress.

%RSD: Percent Relative Standard Deviation

Experimental Protocols for Robustness Testing

A robust analytical method for SAR107375 should be validated according to ICH guidelines. The following outlines a typical experimental protocol for robustness testing.

Standard Solution Preparation

Prepare a standard stock solution of SAR107375 in a suitable solvent (e.g., methanol or acetonitrile) and dilute to a working concentration.

Deliberate Variations in Method Parameters

Systematically vary the nominal chromatographic parameters one at a time. For each variation, inject replicate standard solutions and analyze key system suitability parameters.

• Flow Rate: Vary by ±0.1 mL/min from the nominal flow rate.

• Mobile Phase Composition: Alter the ratio of the organic solvent to the aqueous buffer by ±2%.

• pH of Mobile Phase Buffer: Adjust the pH of the aqueous buffer by ±0.2 units.

• Column Temperature: Change the column oven temperature by ±5 °C.

• Wavelength: Vary the detection wavelength by ±2-5 nm.

Data Analysis

For each condition, calculate the mean, standard deviation, and %RSD for critical parameters such as:

• Retention Time

• Peak Area/Height

• Tailing Factor

• Theoretical Plates

The acceptance criterion is typically a %RSD of less than 2%, demonstrating that the method is not significantly affected by these small changes.

Forced Degradation Studies

To establish the stability-indicating nature of the method, SAR107375 should be subjected to forced degradation under the following conditions as per ICH guidelines:

• Acid Hydrolysis: Treat with an acid (e.g., 0.1 M HCl) at an elevated temperature.

• Base Hydrolysis: Treat with a base (e.g., 0.1 M NaOH) at an elevated temperature.

• Oxidative Degradation: Treat with an oxidizing agent (e.g., 3% H₂O₂) at room temperature.

• Thermal Degradation: Expose the solid drug substance to dry heat.

• Photolytic Degradation: Expose the drug substance to UV and visible light.

The analytical method should be able to separate the intact drug from any degradation products formed.

Visualizing Key Processes

To aid in the understanding of the context and workflow, the following diagrams are provided.

Caption: Mechanism of action for a PARP inhibitor like SAR107375.

Caption: A typical workflow for analytical method robustness testing.

Conclusion

While a direct comparative robustness study for the SAR107375 analytical method is not yet available in the public domain, the established methods for other PARP inhibitors provide a strong benchmark. A robust analytical method for SAR107375, developed and validated according to ICH guidelines, is expected to show minimal variation in results when subjected to small, deliberate changes in its operational parameters. The data presented for Olaparib, Niraparib, and Rucaparib demonstrate that such robust methods are achievable. For drug development professionals, ensuring the robustness of the analytical method for SAR107375 will be a critical step in its journey towards clinical application, guaranteeing the reliability of data for quality control, stability studies, and pharmacokinetic assessments.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. wjarr.com [wjarr.com]
• 3. researchgate.net [researchgate.net]
• 4. Validated stability indicating assay method of olaparib: LC-ESI-Q-TOF-MS/MS and NMR studies for characterization of its new hydrolytic and oxidative forced degradation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. MassChemSite for In-Depth Forced Degradation Analysis of PARP Inhibitors Olaparib, Rucaparib, and Niraparib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. MassChemSite for In-Depth Forced Degradation Analysis of PARP Inhibitors Olaparib, Rucaparib, and Niraparib - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Disposal Protocol for SAR107375E Impurity 13-d8

For Immediate Use by Laboratory and Drug Development Professionals

This document provides critical safety and logistical guidance for the proper disposal of SAR107375E impurity 13-d8. Given the limited direct data on this specific deuterated impurity, the following procedures are based on the safety profile of the closely related parent compound, Rivaroxaban, a physiologically active substance requiring careful handling.

Core Safety and Hazard Information

All personnel must adhere to the following safety precautions and be aware of the environmental hazards associated with this compound. Disposal must comply with all applicable federal, state, and local regulations.

Hazard Classification & Precautionary Statements	Description
Hazard Statement	H411: Toxic to aquatic life with long lasting effects.[1][2]
Precautionary Statement (Prevention)	P273: Avoid release to the environment.[1][2]
Precautionary Statement (Response)	P391: Collect spillage.[1][2]
Precautionary Statement (Disposal)	P501: Dispose of contents/container to an approved waste disposal plant.[1][2][3]

Step-by-Step Disposal Procedure

1. Personal Protective Equipment (PPE):

• Wear appropriate chemical-resistant gloves (e.g., nitrile).

• Use safety glasses or goggles.

• A lab coat is mandatory.

• If there is a risk of dust formation, use a suitable respirator.

2. Waste Segregation and Collection:

• Do not mix SAR107375E impurity 13-d8 waste with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Collect all solid waste, including contaminated consumables (e.g., weigh boats, pipette tips, wipes), in a dedicated, clearly labeled, and sealable hazardous waste container.

• For solutions containing the impurity, use a designated, sealed, and labeled hazardous liquid waste container.

3. Container Labeling:

• Label the hazardous waste container clearly with "Hazardous Waste," the full chemical name ("SAR107375E impurity 13-d8"), and the appropriate hazard pictogram (environmental hazard).

4. Spill Management:

• In the event of a spill, prevent the material from entering drains or waterways.

• For solid spills, carefully sweep or vacuum the material into a hazardous waste container. Avoid generating dust.

• For liquid spills, absorb the material with an inert, non-combustible absorbent (e.g., vermiculite, sand) and place it in the hazardous waste container.

• Clean the affected area thoroughly.

5. Storage Pending Disposal:

• Store the sealed hazardous waste container in a designated, secure, and well-ventilated secondary containment area, away from incompatible materials.

6. Final Disposal:

• Arrange for the collection and disposal of the hazardous waste through your institution's EHS office or a licensed hazardous waste disposal contractor.

• All disposal must be conducted at an approved waste disposal plant, typically via incineration.[4]

• Do not dispose of this material down the drain or in the regular trash.

Experimental Protocol Reference

The disposal procedures outlined are derived from standard practices for handling physiologically active and environmentally hazardous pharmaceutical compounds, as detailed in safety data sheets for analogous materials.

Disposal Workflow Diagram

Caption: Logical workflow for the proper disposal of SAR107375E impurity 13-d8.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. chemos.de [chemos.de]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. Managing Pharmaceutical Waste | Stericycle [stericycle.com]